2,5-Difluorobenzenesulfonyl chloride

• CAS: 26120-86-5

Core Science & Biosynthesis

An In-Depth Technical Guide to 2,5-Difluorobenzenesulfonyl Chloride (CAS: 26120-86-5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Difluorobenzenesulfonyl chloride, a key reagent in synthetic organic chemistry, particularly in the development of pharmacologically active compounds. This document details its physicochemical properties, safety information, synthesis, and applications, with a focus on its role in the creation of mineralocorticoid receptor antagonists.

Chemical and Physical Properties

2,5-Difluorobenzenesulfonyl chloride is a halogenated aromatic sulfonyl chloride. The presence of two fluorine atoms on the benzene ring significantly influences its reactivity and the properties of its derivatives.

Property	Value	Reference(s)
CAS Number	26120-86-5
Molecular Formula	C₆H₃ClF₂O₂S
Molecular Weight	212.60 g/mol
Appearance	Clear colorless to yellow liquid	[1]
Boiling Point	221 °C (lit.)
Density	1.58 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.516 (lit.)
Flash Point	110 °C (230 °F) - closed cup
Solubility	Soluble in many organic solvents.	[2]

Safety and Handling

2,5-Difluorobenzenesulfonyl chloride is a corrosive compound and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Hazard	GHS Classification	Precautionary Statements
Pictogram	GHS05 (Corrosion)	P280, P303+P361+P353, P304+P340+P310, P305+P351+P338, P363, P405
Signal Word	Danger
Hazard Statements	H314: Causes severe skin burns and eye damage
Personal Protective Equipment	Faceshields, Gloves, Goggles, Chemical-resistant apron, ABEK (EN14387) respirator filter
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed. Storage class 8A: Combustible corrosive hazardous materials.

Synthesis of 2,5-Difluorobenzenesulfonyl Chloride

A common laboratory-scale synthesis of 2,5-Difluorobenzenesulfonyl chloride involves the diazotization of 2,5-difluoroaniline followed by a sulfonyl chloride formation reaction.[1]

Experimental Protocol: Synthesis from 2,5-Difluoroaniline

Materials:

• 2,5-Difluoroaniline

• Concentrated Hydrochloric Acid

• Acetic Acid

• Ethanol

• Sodium Nitrite

• Sulfur Dioxide (saturated in acetic acid)

• Cuprous Chloride

• Ether

• Saturated Aqueous Sodium Bicarbonate

• Anhydrous Sodium Sulfate

• Ice

Procedure:

• Diazotization: In a suitable reaction vessel, a mixture of concentrated hydrochloric acid and acetic acid in ethanol is cooled to just below -10°C. To this cooled mixture, 2,5-difluoroaniline (1.0 equivalent) is added rapidly.

• A solution of sodium nitrite (1.07 equivalents) dissolved in water is then added dropwise to the reaction mixture, maintaining the temperature between -10 to -25°C.

• The reaction is stirred for 45 minutes at this temperature.

• Sulfonylation: While maintaining the temperature at approximately -25°C, a mixture of acetic acid saturated with sulfur dioxide and a catalytic amount of cuprous chloride is added in batches. This addition may require cooling in an ice bath to maintain the temperature. Vigorous nitrogen gas evolution is typically observed.

• Work-up: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2 hours.

• The reaction mixture is then poured into a large volume of an ice-water mixture and extracted with ether.

• The combined ether extracts are washed with saturated aqueous sodium bicarbonate, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The resulting oily residue is purified by vacuum distillation to yield 2,5-difluorobenzenesulfonyl chloride as a liquid. A boiling point of 65-70 °C at 0.5 mmHg has been reported.[1]

Applications in Organic Synthesis

The primary application of 2,5-Difluorobenzenesulfonyl chloride is as a versatile electrophile for the synthesis of sulfonamides and sulfonate esters. The resulting 2,5-difluorobenzenesulfonyl moiety can impart unique properties to the target molecule, including altered lipophilicity, metabolic stability, and binding affinity to biological targets.

Synthesis of Aryl Sulfonamides

2,5-Difluorobenzenesulfonyl chloride readily reacts with primary and secondary amines in the presence of a base to form the corresponding N-substituted-2,5-difluorobenzenesulfonamides. This reaction is a cornerstone for the development of various therapeutic agents.

Experimental Protocol: General Synthesis of N-Aryl-2,5-difluorobenzenesulfonamides

Materials:

• 2,5-Difluorobenzenesulfonyl chloride (1.0 eq)

• Aryl amine (1.0 - 1.2 eq)

• Anhydrous Pyridine or Triethylamine (1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Hexanes)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the aryl amine (1.1 eq) in anhydrous DCM.

• Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add the base (e.g., pyridine, 1.5 eq) to the stirred solution.

• Sulfonyl Chloride Addition: Dissolve 2,5-Difluorobenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system to yield the pure N-aryl-2,5-difluorobenzenesulfonamide.

Caption: Experimental workflow for the synthesis of N-aryl-2,5-difluorobenzenesulfonamides.

Role in the Development of Mineralocorticoid Receptor Antagonists

A significant application of 2,5-Difluorobenzenesulfonyl chloride is in the synthesis of non-steroidal mineralocorticoid receptor (MR) antagonists.[1] The MR is a nuclear hormone receptor that plays a crucial role in regulating blood pressure and electrolyte balance. Overactivation of the MR is implicated in various cardiovascular and renal diseases. Non-steroidal MR antagonists are a class of drugs that block the effects of aldosterone and other mineralocorticoids on the MR.

The 2,5-difluorophenylsulfonyl moiety, introduced via 2,5-Difluorobenzenesulfonyl chloride, can serve as a key pharmacophore in these antagonists, contributing to their binding affinity and selectivity for the MR.

Mineralocorticoid Receptor Signaling Pathway

The mineralocorticoid receptor is a ligand-activated transcription factor. The binding of aldosterone to the MR in the cytoplasm triggers a conformational change, leading to the dissociation of heat shock proteins (HSPs). The activated MR-aldosterone complex then translocates to the nucleus, where it binds to hormone response elements (HREs) on the DNA. This binding event initiates the transcription of target genes, ultimately leading to physiological effects such as sodium and water retention. MR antagonists work by competitively binding to the MR, preventing the binding of aldosterone and subsequent downstream signaling.

Caption: Simplified Mineralocorticoid Receptor (MR) signaling pathway and the mechanism of MR antagonists.

Conclusion

2,5-Difluorobenzenesulfonyl chloride is a valuable and versatile building block in modern organic and medicinal chemistry. Its unique electronic properties, conferred by the difluoro substitution pattern, make it an important reagent for the synthesis of complex molecules with tailored biological activities. The detailed protocols and pathway information provided in this guide are intended to support researchers in the effective and safe utilization of this compound in their drug discovery and development endeavors.

References

• 1. 2,5-DIFLUOROBENZENESULFONYL CHLORIDE | 26120-86-5 [chemicalbook.com]
• 2. Buy 3,5-Difluorobenzenesulfonyl chloride | 210532-25-5 [smolecule.com]

An In-depth Technical Guide to the Physical Properties of 2,5-Difluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,5-Difluorobenzenesulfonyl chloride, a key reagent in synthetic chemistry. The information is presented to support research and development activities, with a focus on clarity, accuracy, and practical application.

Core Physical and Chemical Properties

2,5-Difluorobenzenesulfonyl chloride is a clear, colorless to yellow liquid at room temperature. Its key physical and chemical identifiers are summarized below for easy reference.

Property	Value
Molecular Formula	C₆H₃ClF₂O₂S
Molecular Weight	212.60 g/mol
CAS Number	26120-86-5
Physical Description	Clear colorless to yellow liquid
Density	1.58 g/mL at 25 °C (lit.)
Boiling Point	221 °C (lit.)
Melting Point	221°C
Flash Point	>230 °F (>110 °C) - closed cup
Refractive Index	n20/D 1.516 (lit.)

Experimental Protocols

Detailed methodologies for the determination of key physical properties and a standard synthesis procedure are outlined below. These protocols are provided as a reference for laboratory practice.

Synthesis of 2,5-Difluorobenzenesulfonyl Chloride from 2,5-Difluoroaniline

This protocol describes a common method for the laboratory-scale synthesis of 2,5-Difluorobenzenesulfonyl chloride.

Materials:

• 2,5-Difluoroaniline

• Concentrated Hydrochloric Acid

• Acetic Acid

• Ethanol

• Sodium Nitrite

• Sulfur Dioxide

• Cuprous Chloride

• Ether

• Saturated Aqueous Sodium Bicarbonate

• Sodium Sulfate

Procedure:

• A mixture of 33 mL of concentrated hydrochloric acid and 10 mL of acetic acid in ethanol is prepared and cooled to just below -10°C.

• 12.9 g (99.9 mmol) of 2,5-difluoroaniline is rapidly added to the cooled acid mixture.

• A solution of 7.4 g (107 mmol) of sodium nitrite dissolved in 15 mL of water is then added dropwise to the reaction mixture.

• Following the addition, the mixture is stirred for 45 minutes at a temperature between -10 to -25°C.

• While maintaining the temperature at approximately -25°C, a mixture of 100 mL of acetic acid saturated with sulfur dioxide and 2.5 g (25.3 mmol) of cuprous chloride is added in batches. This addition requires cooling in an ice bath to maintain the temperature at 10°C.

• The reaction mixture is then allowed to warm to room temperature and is kept at this temperature for 2 hours.

• The mixture is subsequently poured into 450 mL of an ice-water mixture and extracted with ether.

• The combined ether extracts are washed with saturated aqueous sodium bicarbonate, dried over sodium sulfate, and concentrated.

• The resulting oily residue is distilled under reduced pressure to yield 2,5-difluorobenzenesulfonyl chloride.

Determination of Boiling Point (Capillary Method)

This method provides a means to determine the boiling point of a liquid sample.[1][2][3][4]

Apparatus:

• Thiele tube or similar heating bath (e.g., oil bath)

• Thermometer

• Capillary tube (sealed at one end)

• Small test tube

• Heat source (e.g., Bunsen burner or hot plate)

Procedure:

• A small amount of the liquid sample is placed into the small test tube.

• The capillary tube, with its open end downwards, is placed into the test tube containing the liquid.

• The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is then immersed in the heating bath.

• The bath is heated gently. As the temperature approaches the boiling point, a stream of bubbles will emerge from the open end of the capillary tube.[2][3]

• The heat source is removed, and the bath is allowed to cool slowly.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Measurement of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer or a specific gravity bottle.[5][6]

Apparatus:

• Pycnometer (specific gravity bottle)

• Analytical balance

• Constant temperature bath

Procedure:

• The empty, clean, and dry pycnometer is weighed accurately.

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

• The filled pycnometer is placed in a constant temperature bath (e.g., 25°C) to allow the liquid to reach thermal equilibrium.

• The pycnometer is removed from the bath, dried on the outside, and weighed again.

• The volume of the pycnometer is determined by repeating the procedure with a reference liquid of known density (e.g., deionized water).

• The density of the sample is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Measurement of Refractive Index (Abbe Refractometer)

The refractive index is a characteristic property of a substance and can be measured using an Abbe refractometer.[7]

Apparatus:

• Abbe Refractometer

• Constant temperature water circulator

• Dropper

• Solvent for cleaning (e.g., acetone or ethanol)

• Soft tissue

Procedure:

• The prism of the Abbe refractometer is cleaned with a suitable solvent and dried with a soft tissue.

• The instrument is calibrated using a standard liquid with a known refractive index.

• A few drops of the sample liquid are placed on the surface of the prism.[7]

• The prism is closed, and the light source is adjusted to illuminate the field of view.

• The handwheel is adjusted to bring the boundary line between the light and dark fields into the center of the crosshairs.

• The compensator is adjusted to eliminate any color fringes and to obtain a sharp boundary line.

• The refractive index is read directly from the instrument's scale. The temperature should also be recorded, as the refractive index is temperature-dependent.

Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of 2,5-Difluorobenzenesulfonyl chloride from 2,5-difluoroaniline.

References

• 1. phillysim.org [phillysim.org]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. cdn.juniata.edu [cdn.juniata.edu]
• 5. batman.edu.tr [batman.edu.tr]
• 6. calnesis.com [calnesis.com]
• 7. scribd.com [scribd.com]

Technical Guide: 2,5-Difluorobenzenesulfonyl Chloride in Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 2,5-Difluorobenzenesulfonyl chloride, a key reagent in the synthesis of advanced pharmaceutical intermediates. The document details its chemical and physical properties, safety information, and its application in the development of therapeutic agents, particularly mineralocorticoid receptor antagonists.

Core Compound Data

Quantitative and safety data for 2,5-Difluorobenzenesulfonyl chloride are summarized below for easy reference.

Property	Value	Citations
Molecular Weight	212.60 g/mol	[1][2][3][4]
Chemical Formula	C₆H₃ClF₂O₂S	[1][2][3]
CAS Number	26120-86-5	[1][2][3][4]
Appearance	Clear colorless to yellow liquid	[2][3]
Density	1.58 g/mL at 25 °C	[1][2][3]
Boiling Point	221 °C	[1][2][3]
Refractive Index	n20/D 1.516	[1][4]
Flash Point	110 °C (230 °F) - closed cup	[1][4]
GHS Pictogram	GHS05 (Corrosion)	[1][4]
Signal Word	Danger	[1][4]
Hazard Statement	H314: Causes severe skin burns and eye damage	[1][4]
Precautionary Codes	P280, P303+P361+P353, P304+P340+P310, P305+P351+P338, P363, P405	[1][4]

Role in Medicinal Chemistry

2,5-Difluorobenzenesulfonyl chloride is a critical building block in medicinal chemistry, primarily utilized for the synthesis of aryl sulfonamides. The presence of two fluorine atoms on the benzene ring can significantly enhance the metabolic stability, lipophilicity, and binding affinity of the resulting drug candidates.

A key application of this compound is in the creation of a new class of non-steroidal mineralocorticoid receptor (MR) antagonists.[2] Over-activation of the mineralocorticoid receptor is implicated in various cardiovascular and renal diseases.[5][6] By serving as a core structural component, 2,5-Difluorobenzenesulfonyl chloride enables the development of selective antagonists that can modulate this critical signaling pathway.

Mineralocorticoid Receptor (MR) Signaling Pathway

The diagram below illustrates the genomic signaling pathway of the mineralocorticoid receptor. Aldosterone, a mineralocorticoid, binds to the cytoplasmic MR, which is stabilized by heat shock proteins (HSPs). Upon binding, the HSPs dissociate, and the receptor-ligand complex dimerizes and translocates to the nucleus. Inside the nucleus, it binds to hormone response elements (HREs) on the DNA, initiating the transcription of target genes that regulate ion and water transport. Aryl sulfonamide-based antagonists, synthesized using 2,5-Difluorobenzenesulfonyl chloride, competitively bind to the MR, preventing this signaling cascade.

Caption: Mineralocorticoid Receptor (MR) genomic signaling pathway and its inhibition.

Experimental Protocols

The synthesis of N-substituted sulfonamides from 2,5-Difluorobenzenesulfonyl chloride is a standard nucleophilic substitution reaction. The following is a representative protocol adaptable for various primary and secondary amines.

Synthesis of N-substituted-2,5-difluorobenzenesulfonamides

This protocol describes a general method for the reaction between an amine and 2,5-Difluorobenzenesulfonyl chloride.

Materials:

• Amine (primary or secondary)

• 2,5-Difluorobenzenesulfonyl chloride

• Anhydrous Dichloromethane (DCM)

• Base (e.g., pyridine or triethylamine)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Solvents for purification (e.g., Ethanol/water or Ethyl Acetate/Hexanes)

Procedure:

• Reaction Setup:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the amine (1.1 equivalents) in anhydrous DCM.

  • Cool the solution to 0 °C using an ice bath.

• Base Addition:

  • Slowly add the base (e.g., pyridine, 1.5 equivalents) to the stirred solution at 0 °C.

• Sulfonyl Chloride Addition:

  • Dissolve 2,5-Difluorobenzenesulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM.

  • Add this solution dropwise to the reaction mixture at 0 °C over a period of 15-20 minutes.

• Reaction Monitoring:

  • Allow the reaction mixture to slowly warm to room temperature and stir for 4-12 hours.

  • Monitor the progress of the reaction using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup:

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl (twice), water (once), saturated NaHCO₃ solution (once), and finally with brine (once). This removes excess base and salts.

  • Dry the organic layer over anhydrous MgSO₄, filter the drying agent, and concentrate the solution under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the resulting crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., Ethanol/water or Ethyl Acetate/Hexanes) to yield the pure N-substituted-2,5-difluorobenzenesulfonamide.

• Characterization:

  • Confirm the structure and purity of the final product using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Experimental Workflow Diagram

The logical flow of the synthesis and purification process is outlined below.

Caption: Standard workflow for the synthesis and purification of sulfonamides.

References

• 1. researchgate.net [researchgate.net]
• 2. Aldosterone and mineralocorticoid receptor signaling as determinants of cardiovascular and renal injury: an extraordinary paradigm shift - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aldosterone and Mineralocorticoid Receptor System in Cardiovascular Physiology and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. ahajournals.org [ahajournals.org]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2,5-Difluorobenzenesulfonyl Chloride

This guide provides a comprehensive overview of 2,5-Difluorobenzenesulfonyl chloride, a key reagent in organic synthesis, particularly for the development of novel therapeutic agents. The document details its chemical structure, physical properties, synthesis, and applications, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

2,5-Difluorobenzenesulfonyl chloride is an organic compound featuring a benzene ring substituted with two fluorine atoms at positions 2 and 5, and a sulfonyl chloride functional group.[1] The presence of the electron-withdrawing fluorine atoms and the reactive sulfonyl chloride group makes it a valuable intermediate in chemical synthesis.[1]

• Molecular Formula: C₆H₃ClF₂O₂S[2][3]

• Molecular Weight: 212.60 g/mol [4]

• CAS Number: 26120-86-5[2][3][4]

• Canonical SMILES: C1=CC(=C(C=C1F)S(=O)(=O)Cl)F

• InChI Key: CELLJWUVMKEJDY-UHFFFAOYSA-N[4]

Physicochemical Properties

2,5-Difluorobenzenesulfonyl chloride is typically a clear, colorless to yellow liquid at room temperature.[2][3] A summary of its key physical and chemical properties is presented below.

Property	Value	Reference
Appearance	Clear colorless to yellow liquid	[2][3]
Boiling Point	221 °C (lit.)	[2][4]
Density	1.58 g/mL at 25 °C (lit.)	[2][4]
Refractive Index (n20/D)	1.516 (lit.)	[4]
Flash Point	>110 °C (>230 °F) - closed cup	[2][4]

Synthesis Protocol

The synthesis of 2,5-Difluorobenzenesulfonyl chloride can be achieved via the diazotization of 2,5-difluoroaniline followed by sulfonation. The following protocol is a representative method.[3]

Materials:

• 2,5-difluoroaniline (12.9 g, 99.9 mmol)

• Concentrated hydrochloric acid (33 mL)

• Acetic acid (10 mL)

• Ethanol

• Sodium nitrite (7.4 g, 107 mmol)

• Water (15 mL)

• Ice-water mixture

• Ether

• Saturated aqueous sodium bicarbonate

• Sodium sulfate

Procedure:

• A mixture of concentrated hydrochloric acid (33 mL) and acetic acid (10 mL) in ethanol is prepared and cooled to below -10°C.

• 2,5-difluoroaniline (12.9 g) is rapidly added to the cooled acid mixture.

• A solution of sodium nitrite (7.4 g) dissolved in water (15 mL) is then added dropwise to the reaction mixture. The temperature is maintained between -10°C and -25°C during this addition.

• After the addition is complete, the mixture is stirred for an additional 45 minutes, keeping the temperature within the -10°C to -25°C range.

• The reaction mixture is then poured into 450 mL of an ice-water mixture and extracted with ether.

• The combined ether extracts are washed with saturated aqueous sodium bicarbonate, dried over sodium sulfate, and concentrated under vacuum.

• The resulting oily residue is purified by distillation under reduced pressure (boiling point of 65-70 °C at 0.5 mmHg) to yield 2,5-difluorobenzenesulfonyl chloride (14.3 g, 87% yield).[3]

Diagrams and Workflows

The following diagrams illustrate the synthesis workflow and a key application of 2,5-Difluorobenzenesulfonyl chloride.

Caption: Synthesis workflow from 2,5-difluoroaniline.

Caption: Role as a building block in sulfonamide synthesis.

Applications in Research and Drug Development

2,5-Difluorobenzenesulfonyl chloride is a versatile reagent primarily used for the synthesis of sulfonamides.[1] The sulfonyl chloride group readily reacts with primary and secondary amines in nucleophilic substitution reactions to form stable sulfonamide linkages. This reactivity is harnessed in medicinal chemistry to create libraries of compounds for screening.

Notably, it has been used in the synthesis of aryl sulfonamide-based antagonists for the mineralocorticoid receptor (MR), a key target in managing conditions like hypertension and heart failure.[3] The difluoro-substitution pattern on the aromatic ring can significantly influence the compound's pharmacokinetic and pharmacodynamic properties, such as metabolic stability, binding affinity, and cell permeability.

Safety and Handling

2,5-Difluorobenzenesulfonyl chloride is a corrosive substance that can cause severe skin burns and eye damage.[2] It is classified with the GHS05 pictogram and the hazard statement H314.[4] Handling should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield.[4] It is also sensitive to moisture and may release toxic gases upon hydrolysis.[1]

References

• 1. CAS 26120-86-5: 2,5-Difluorobenzenesulfonyl chloride [cymitquimica.com]
• 2. 2,5-Difluorobenzenesulfonyl chloride | CAS 26120-86-5 | Chemical-Suppliers [chemical-suppliers.eu]
• 3. 2,5-DIFLUOROBENZENESULFONYL CHLORIDE | 26120-86-5 [chemicalbook.com]
• 4. 2,5-Difluor-benzolsulfonylchlorid 97% | Sigma-Aldrich [sigmaaldrich.com]

Spectral Analysis of 2,5-Difluorobenzenesulfonyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectral data for 2,5-Difluorobenzenesulfonyl chloride, a key reagent in synthetic chemistry. Due to the limited availability of public experimental spectra for this specific compound, this guide presents predicted data based on established spectroscopic principles and data from analogous structures. It also outlines standardized experimental protocols for obtaining such data.

Predicted Spectroscopic Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2,5-Difluorobenzenesulfonyl chloride.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J Hz)	Assignment
~ 7.8 - 8.0	ddd	J(H,H) ≈ 8.5, J(H,F) ≈ 5.0, J(H,H) ≈ 0.5	H-6
~ 7.4 - 7.6	m	H-3, H-4

Note: Predicted chemical shifts are relative to TMS (Tetramethylsilane) at 0 ppm. The aromatic protons will exhibit complex splitting patterns due to proton-proton and proton-fluorine coupling.

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ) (ppm)	Assignment
~ 160 (d, ¹J(C,F) ≈ 255 Hz)	C-2
~ 157 (d, ¹J(C,F) ≈ 255 Hz)	C-5
~ 142 (d, ³J(C,F) ≈ 3 Hz)	C-1
~ 125 (d, ²J(C,F) ≈ 22 Hz)	C-6
~ 120 (dd, ²J(C,F) ≈ 24 Hz, ³J(C,F) ≈ 8 Hz)	C-4
~ 118 (dd, ²J(C,F) ≈ 25 Hz, ³J(C,F) ≈ 8 Hz)	C-3

Note: Predicted chemical shifts are relative to TMS at 0 ppm. Carbons directly attached to fluorine will appear as doublets with large one-bond coupling constants (¹J(C,F)). Other carbons in the ring will show smaller two- and three-bond C-F coupling constants.

Table 3: Predicted Significant IR Absorptions

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 1385 - 1400	Strong	Asymmetric SO₂ stretch
~ 1180 - 1195	Strong	Symmetric SO₂ stretch
~ 1200 - 1300	Strong	C-F stretch
~ 800 - 900	Strong	S-Cl stretch
~ 3050 - 3100	Medium	Aromatic C-H stretch
~ 1470 - 1600	Medium to Weak	Aromatic C=C stretch

Note: Sulfonyl chlorides exhibit characteristic strong absorption bands for the sulfonyl group.[1]

Table 4: Predicted Mass Spectrometry Fragmentation

m/z	Ion
212/214	[M]⁺ (Molecular ion peak with ³⁵Cl/³⁷Cl isotope pattern)
177	[M - Cl]⁺
113	[M - SO₂Cl]⁺
99/101	[SO₂Cl]⁺ (with ³⁵Cl/³⁷Cl isotope pattern)

Note: The mass spectrum is expected to show a characteristic isotopic pattern for the presence of one chlorine atom (M and M+2 peaks in an approximate 3:1 ratio). The base peak is likely to be the fragment resulting from the loss of the chlorine atom.

Experimental Protocols

The following are general protocols for the acquisition of spectral data for sulfonyl chlorides and similar aromatic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of purified 2,5-Difluorobenzenesulfonyl chloride in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry NMR tube.[2] Add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).[2]

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer.[2] Typical parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and 16-64 scans.[2]

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.[2] Typical parameters include a 45° pulse width, a relaxation delay of 2-5 seconds, and a sufficient number of scans to obtain a good signal-to-noise ratio.[2]

• Data Processing: Process the acquired data using appropriate software, including Fourier transformation, phase correction, and baseline correction to obtain the final spectra.[2]

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample, a thin film can be prepared between two potassium bromide (KBr) or sodium chloride (NaCl) plates. For a solid sample, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a thin disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for both liquid and solid samples without extensive preparation.

• Acquisition: Record the spectrum on an FT-IR spectrometer, typically over a range of 4000-400 cm⁻¹.

• Data Processing: Perform a background subtraction using a spectrum of the empty sample holder (for KBr pellets or liquid cells) or the clean ATR crystal.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the sample in a volatile solvent (e.g., methanol, acetonitrile) into the mass spectrometer via direct infusion or coupled to a chromatographic system like Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Utilize an appropriate ionization technique. Electron Ionization (EI) is common for GC-MS and will likely produce significant fragmentation. Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are common for LC-MS and are softer ionization techniques that may yield a more prominent molecular ion peak.

• Analysis: Acquire the mass spectrum over a suitable m/z range (e.g., 50-400 amu).

• Data Interpretation: Analyze the resulting spectrum for the molecular ion peak and characteristic fragmentation patterns.

Workflow Visualization

The following diagram illustrates the general workflow for the spectral analysis of a chemical compound like 2,5-Difluorobenzenesulfonyl chloride.

References

• 1. acdlabs.com [acdlabs.com]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safe Handling of 2,5-Difluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and emergency procedures for 2,5-Difluorobenzenesulfonyl chloride (CAS No. 26120-86-5). The information is intended to support laboratory personnel in the safe and effective use of this reactive chemical intermediate.

Chemical and Physical Properties

2,5-Difluorobenzenesulfonyl chloride is a clear, colorless to yellow liquid.[1] Key physical and chemical properties are summarized in the table below for easy reference.

Property	Value	Source
CAS Number	26120-86-5	[1][2][3][4]
Molecular Formula	C₆H₃ClF₂O₂S	[1]
Molecular Weight	212.60 g/mol	[1]
Boiling Point	221 °C (lit.)	[1][2]
Density	1.58 g/mL at 25 °C (lit.)	[1][2]
Refractive Index	n20/D 1.516 (lit.)	[2]
Flash Point	>110 °C (>230 °F) - closed cup	[1][2]
Appearance	Clear colorless to yellow liquid	[1]
Sensitivity	Moisture Sensitive

Hazard Identification and GHS Classification

This compound is classified as a hazardous substance. It is crucial to understand its potential dangers before handling.

Hazard Class	GHS Classification	Hazard Statement
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage.[2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[2]

GHS Pictograms:

• GHS05: Corrosion

Signal Word: Danger

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risks.

Personal Protective Equipment (PPE)

A comprehensive range of PPE must be worn when handling 2,5-Difluorobenzenesulfonyl chloride.

Protection Type	Specification	Source
Eye/Face Protection	Safety glasses with side-shields, and a face shield.	[5]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.	[5]
Respiratory Protection	Use in a well-ventilated area or with a fume hood. For higher exposures, a respirator with an appropriate filter is recommended.	[5]

Storage

Condition	Requirement	Source
Temperature	Store in a cool, dry place. Recommended storage at 2-8°C.	[5]
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).	[5]
Container	Keep container tightly closed.
Incompatibilities	Avoid contact with water, strong oxidizing agents, strong bases, and amines.[6]

Experimental Protocols

General Handling Workflow

The following diagram outlines the standard workflow for handling 2,5-Difluorobenzenesulfonyl chloride in a laboratory setting.

Caption: Standard laboratory workflow for handling 2,5-Difluorobenzenesulfonyl chloride.

Quenching and Neutralization Protocol

Sulfonyl chlorides react with nucleophiles. This reactivity can be used to safely quench and neutralize the compound. The following protocol is a general guideline.

Procedure:

• Preparation: In a fume hood, prepare a quenching solution. This can be a solution of a weak base like sodium bicarbonate in water, or an alcohol like isopropanol.

• Slow Addition: Slowly and carefully add the 2,5-Difluorobenzenesulfonyl chloride to the quenching solution with stirring. The reaction may be exothermic, so cooling with an ice bath may be necessary.

• Neutralization: After the addition is complete, check the pH of the solution. If acidic, neutralize with a suitable base (e.g., sodium bicarbonate) until the pH is neutral.

• Disposal: Dispose of the neutralized solution according to local regulations.

Caption: Step-by-step protocol for quenching 2,5-Difluorobenzenesulfonyl chloride.

First Aid Measures

In case of exposure, immediate action is required.

Exposure Route	First Aid Procedure	Source
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.	[7]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water/shower. Consult a physician.	[7]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.	[7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Consult a physician.	[7]

Accidental Release Measures

In the event of a spill, follow these steps:

• Evacuate: Evacuate personnel from the immediate area.

• Ventilate: Ensure adequate ventilation.

• Contain: Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

• Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

• Clean: Clean the spill area thoroughly.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Contact a licensed professional waste disposal service.

Toxicological Information

Ecological Information

Data on the ecological effects of this compound is limited. It should be handled and disposed of in a manner that prevents its release into the environment.

Transport Information

2,5-Difluorobenzenesulfonyl chloride is regulated for transport.

Regulation	Information	Source
UN Number	3265	[1][2]
Proper Shipping Name	Corrosive liquid, acidic, organic, n.o.s.
Hazard Class	8	[1][2]
Packing Group	III	[2]

Disclaimer: This document is intended as a guide and is not a substitute for a thorough safety review and risk assessment before use. Always consult the most current Safety Data Sheet (SDS) from the supplier and follow all institutional and regulatory safety guidelines.

References

• 1. 2,5-Difluorobenzenesulfonyl chloride | CAS 26120-86-5 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. CAS 26120-86-5 | 6662-7-25 | MDL MFCD00060682 | 2,5-Difluorobenzenesulfonyl chloride | SynQuest Laboratories [synquestlabs.com]
• 3. fishersci.com [fishersci.com]
• 4. capotchem.com [capotchem.com]
• 5. angenechemical.com [angenechemical.com]
• 6. canbipharm.com [canbipharm.com]
• 7. tcichemicals.com [tcichemicals.com]

A Technical Guide to the Solubility and Handling of 2,5-Difluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the solubility characteristics of 2,5-Difluorobenzenesulfonyl chloride (CAS No. 26120-86-5), a key reagent in organic synthesis. Given the compound's reactive nature, this guide extends beyond simple solubility metrics to include critical information on its reactivity with common solvents, which dictates its practical application in a laboratory setting.

Physicochemical Properties

2,5-Difluorobenzenesulfonyl chloride is a clear, colorless to yellow liquid at room temperature.[1][2] Its fundamental physical and chemical properties are essential for its proper handling, storage, and use in experimental setups. These properties are summarized in the table below.

Property	Value	Reference
CAS Number	26120-86-5	[3][4]
Molecular Formula	F₂C₆H₃SO₂Cl	[3][4]
Molecular Weight	212.60 g/mol	[3][4]
Appearance	Clear colorless to yellow liquid	[1][2]
Density	1.58 g/mL at 25 °C	[3][4]
Boiling Point	221 °C (lit.)	[2][3][4]
Refractive Index	n20/D 1.516 (lit.)	[3][4]
Flash Point	>110 °C (>230 °F)	[3][4]

Solubility Profile

The compound's reactivity is a critical factor influencing solvent choice. It readily undergoes solvolysis with nucleophilic solvents such as water and alcohols, particularly at elevated temperatures.[6][7] This reaction breaks down the molecule, making such solvents unsuitable for dissolving the compound if its integrity is to be maintained.

Solvent Class	Representative Solvents	Solubility/Reactivity Profile	Rationale/Reference
Protic, Nucleophilic	Water, Methanol, Ethanol	Reacts (Solvolysis)	Sulfonyl chlorides are readily attacked by nucleophiles. They decompose in water to form hydrochloric acid and the corresponding sulfonic acid.[6][7] This reactivity is a defining characteristic of the functional group.
Aprotic, Ethereal	Diethyl ether, Tetrahydrofuran (THF)	Soluble	A synthetic procedure describes the extraction of 2,5-Difluorobenzenesulfonyl chloride into diethyl ether, indicating good solubility.[2] Ethers are common, non-reactive solvents for sulfonyl chlorides.
Aprotic, Halogenated	Dichloromethane (DCM), Chloroform	Expected to be Soluble	These are standard, non-nucleophilic organic solvents in which sulfonyl chlorides are typically soluble.
Aprotic, Hydrocarbon	Toluene, Hexanes	Expected to be Soluble	Non-polar aprotic solvents are generally compatible with sulfonyl chlorides.
Aqueous Solutions	Saturated aq. Sodium Bicarbonate	Poorly Soluble	During a synthetic workup, an ether solution of the compound is washed with aqueous bicarbonate, indicating its low solubility in the aqueous phase.[2]

Reactivity and Solvent Selection

The most significant constraint on solvent selection for 2,5-Difluorobenzenesulfonyl chloride is its reactivity. The sulfonyl chloride moiety is a potent electrophile, making it susceptible to nucleophilic attack. This reactivity is fundamental to its primary application: the synthesis of sulfonamides via reaction with amines.[5] However, it also means that solvents with nucleophilic character will degrade the compound.

The diagram below illustrates the logical relationship between solvent type and the stability of 2,5-Difluorobenzenesulfonyl chloride.

Caption: Reactivity of 2,5-Difluorobenzenesulfonyl Chloride with solvent types.

Representative Experimental Protocol for Solubility Determination

Due to the compound's reactivity and the lack of specific published methods, a generalized experimental protocol is proposed for determining its solubility in a target aprotic solvent. This method is designed to minimize degradation and ensure accurate measurement.

Objective: To determine the saturation solubility of 2,5-Difluorobenzenesulfonyl chloride in a selected aprotic solvent (e.g., Dichloromethane) at a specific temperature (e.g., 25 °C).

Materials:

• 2,5-Difluorobenzenesulfonyl chloride (≥97% purity)

• Anhydrous target solvent (e.g., Dichloromethane)

• Temperature-controlled shaker or stirring plate

• Analytical balance

• Glass vials with PTFE-lined caps

• Volumetric flasks and pipettes

• Syringes and syringe filters (0.22 µm, PTFE)

• Inert gas (Nitrogen or Argon)

• Analytical instrument for quantification (e.g., HPLC-UV, GC-FID)

Methodology:

• Preparation: Dry all glassware thoroughly. Prepare a series of standard solutions of the compound in the target solvent for calibration of the analytical instrument.

• Equilibration: Add an excess amount of 2,5-Difluorobenzenesulfonyl chloride to a known volume of the anhydrous solvent in a sealed vial under an inert atmosphere.

• Saturation: Place the vial in a temperature-controlled shaker set to 25 °C. Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid should be visible.

• Sampling: Allow the mixture to settle at the controlled temperature for at least 2 hours. Carefully draw a sample from the clear supernatant using a syringe.

• Filtration: Immediately pass the sample through a syringe filter into a pre-weighed volumetric flask to remove any suspended microcrystals.

• Quantification: Dilute the filtered sample to a known volume with the solvent. Analyze the concentration of the compound in the diluted sample using a pre-calibrated analytical instrument (e.g., HPLC).

• Calculation: Use the measured concentration and dilution factor to calculate the original concentration in the saturated solution, typically expressed in mg/mL or mol/L.

The following diagram outlines this experimental workflow.

Caption: Workflow for determining the solubility of a reactive compound.

References

• 1. 2,5-Difluorobenzenesulfonyl chloride | CAS 26120-86-5 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. 2,5-DIFLUOROBENZENESULFONYL CHLORIDE | 26120-86-5 [chemicalbook.com]
• 3. 2,5-Difluorobenzenesulfonyl chloride 97 26120-86-5 [sigmaaldrich.com]
• 4. 2,5-Difluor-benzolsulfonylchlorid 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Buy 3,5-Difluorobenzenesulfonyl chloride | 210532-25-5 [smolecule.com]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. tcichemicals.com [tcichemicals.com]

Commercial Suppliers and Synthetic Applications of 2,5-Difluorobenzenesulfonyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for 2,5-Difluorobenzenesulfonyl chloride, a key intermediate in medicinal chemistry and materials science. It also details a standard experimental protocol for its application in the synthesis of sulfonamides, a critical functional group in many pharmaceutical agents. The information is presented to assist researchers in sourcing this reagent and effectively incorporating it into their synthetic workflows.

Core Properties of 2,5-Difluorobenzenesulfonyl Chloride

2,5-Difluorobenzenesulfonyl chloride is an organosulfur compound valued for the introduction of the 2,5-difluorophenylsulfonyl moiety into molecules. The presence of two fluorine atoms can significantly modulate the physicochemical properties of the target compound, including its lipophilicity, metabolic stability, and binding affinity to biological targets.

Property	Value
CAS Number	26120-86-5[1][2][3]
Molecular Formula	C₆H₃ClF₂O₂S[1][4]
Molecular Weight	212.60 g/mol [2][3]
Typical Purity	≥97%[1][2][3]
Boiling Point	221 °C (lit.)[2]
Density	1.58 g/mL at 25 °C (lit.)[2]
Refractive Index	n20/D 1.516 (lit.)[2]

Commercial Suppliers

A variety of chemical suppliers offer 2,5-Difluorobenzenesulfonyl chloride, ranging from large, well-established companies to more specialized niche providers. The following table summarizes a selection of these suppliers. Researchers are advised to consult the suppliers' websites for the most current information on availability, purity, and pricing.

Supplier	Website	Notes
Sigma-Aldrich (Merck)	--INVALID-LINK--	Offers the compound with a typical purity of 97%.[2][3]
Aladdin	--INVALID-LINK--	Provides various pack sizes.[5]
AK Scientific, Inc.	--INVALID-LINK--	Listed as a supplier.[4]
Ambeed, Inc.	--INVALID-LINK--	Listed as a supplier.[4]
Ark Pharm, Inc.	--INVALID-LINK--	Listed as a supplier.[4]
BLD Pharmatech Ltd.	--INVALID-LINK--	Listed as a supplier.[4]
Capot Chemical Co., Ltd.	--INVALID-LINK--	Listed as a supplier.[4]
Matrix Scientific	--INVALID-LINK--	A supplier of sulfonyl chlorides.[6]
Santa Cruz Biotechnology, Inc.	--INVALID-LINK--	Listed as a supplier.[4]

Synthetic Applications: Synthesis of N-Substituted-2,5-difluorobenzenesulfonamides

A primary application of 2,5-Difluorobenzenesulfonyl chloride is in the synthesis of sulfonamides through its reaction with primary or secondary amines. This reaction is a cornerstone of medicinal chemistry for the preparation of a wide array of biologically active compounds.

General Reaction Scheme

The fundamental reaction involves the nucleophilic attack of an amine on the electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride and the formation of a stable sulfonamide bond. A base is typically employed to neutralize the hydrogen chloride (HCl) generated during the reaction.

General reaction for sulfonamide synthesis.

Experimental Protocol: Standard Synthesis in an Aprotic Solvent

This protocol describes a general method for the synthesis of N-substituted sulfonamides from a sulfonyl chloride and an amine, which can be readily adapted for 2,5-Difluorobenzenesulfonyl chloride.

Materials:

• 2,5-Difluorobenzenesulfonyl chloride (1.0 eq)

• Primary or Secondary Amine (1.0 - 1.2 eq)

• Anhydrous Pyridine or Triethylamine (1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Hexanes)

Procedure:

• Amine Solubilization: In an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary or secondary amine (1.0 - 1.2 eq) in anhydrous DCM.

• Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add the base (e.g., pyridine, 1.5 eq) to the stirred solution.

• Sulfonyl Chloride Addition: Dissolve 2,5-Difluorobenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., Ethanol/water or Ethyl Acetate/Hexanes) to yield the pure sulfonamide.

References

• 1. rsc.org [rsc.org]
• 2. US4369145A - Preparation of fluorobenzenesulfonyl fluorides by exchange fluorination - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. WO2009083940A2 - Processes for the preparation of 2,5-dihydroxybenzenesulfonic acid salts - Google Patents [patents.google.com]

An In-depth Technical Guide to the Reactivity Profile of 2,5-Difluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-Difluorobenzenesulfonyl chloride is a key building block in synthetic and medicinal chemistry. The presence of two fluorine atoms on the benzene ring significantly influences its reactivity and the properties of its derivatives. This guide provides a comprehensive overview of the reactivity profile of 2,5-difluorobenzenesulfonyl chloride, focusing on its primary reactions with nucleophiles, particularly amines, to form sulfonamides. This document includes detailed experimental protocols, a summary of its application in the synthesis of pharmacologically active compounds, and visual diagrams to illustrate reaction workflows and principles.

Introduction

2,5-Difluorobenzenesulfonyl chloride (C₆H₃ClF₂O₂S) is an aromatic sulfonyl chloride characterized by the presence of two fluorine atoms at the ortho and meta positions relative to the sulfonyl chloride group.[1] This substitution pattern imparts unique electronic properties to the molecule, influencing its reactivity and making it a valuable reagent in the synthesis of complex organic molecules, especially in the field of drug discovery. The strong electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the sulfur atom in the sulfonyl chloride group, making it highly susceptible to nucleophilic attack. This guide will delve into the core reactivity of this compound, with a primary focus on its reactions with amine nucleophiles to form sulfonamides, a common motif in many pharmaceutical agents.

Core Reactivity Profile

The primary mode of reactivity for 2,5-difluorobenzenesulfonyl chloride involves nucleophilic substitution at the sulfonyl group, where the chloride ion acts as a leaving group. The high electrophilicity of the sulfur atom makes it a prime target for a variety of nucleophiles.

Reaction with Amines: Synthesis of Sulfonamides

The most prominent reaction of 2,5-difluorobenzenesulfonyl chloride is its reaction with primary and secondary amines to form N-substituted-2,5-difluorobenzenesulfonamides. This reaction is a cornerstone in the synthesis of molecules with potential biological activity.[2] The general reaction proceeds via a nucleophilic attack of the amine's lone pair of electrons on the sulfur atom of the sulfonyl chloride.[2] A base, such as pyridine or triethylamine, is typically added to neutralize the hydrochloric acid (HCl) generated during the reaction.[2]

General Reaction Scheme:

While specific quantitative data for a wide range of amines with 2,5-difluorobenzenesulfonyl chloride is not extensively tabulated in publicly available literature, the reaction is generally high-yielding. For instance, reactions of various sulfonyl chlorides with primary amines have been reported to proceed to completion, often achieving quantitative yields.[2]

Table 1: Illustrative Reactivity with Amines (General Data for Sulfonyl Chlorides)

Amine Type	Nucleophile Example	Typical Conditions	Expected Product	General Yield Range
Primary Aliphatic	Cyclohexylamine	Pyridine, CH₂Cl₂, 0°C to rt	N-Cyclohexyl-2,5-difluorobenzenesulfonamide	High
Primary Aromatic	Aniline	Pyridine, CH₂Cl₂, 0°C to rt	N-Phenyl-2,5-difluorobenzenesulfonamide	High[2]
Secondary Aliphatic	Diethylamine	Pyridine, CH₂Cl₂, 0°C to rt	N,N-Diethyl-2,5-difluorobenzenesulfonamide	High

Note: Yields are general expectations based on the reactivity of sulfonyl chlorides; specific yields for the 2,5-difluoro isomer may vary.

Reaction with Phenols and Alcohols: Synthesis of Sulfonate Esters

2,5-Difluorobenzenesulfonyl chloride can also react with phenols and alcohols in the presence of a base to form the corresponding sulfonate esters. These esters are stable compounds and can be useful as intermediates in further synthetic transformations. The reaction follows a similar nucleophilic substitution mechanism as with amines. Generally, phenols are more reactive than alcohols in this context.

General Reaction Scheme:

Published studies on the reactions of various sulfonyl chlorides with phenols have demonstrated that the yields are often good to excellent, and the reaction is tolerant of a range of functional groups on both the phenol and the sulfonyl chloride.[3][4]

Experimental Protocols

Synthesis of 2,5-Difluorobenzenesulfonyl Chloride

A common laboratory-scale synthesis of 2,5-difluorobenzenesulfonyl chloride proceeds from the corresponding aniline, 2,5-difluoroaniline, via a Sandmeyer-type reaction.[5]

Protocol:

• A mixture of concentrated hydrochloric acid and acetic acid in ethanol is cooled to below -10°C.[5]

• 2,5-Difluoroaniline is added rapidly to the cooled acid mixture.[5]

• A solution of sodium nitrite in water is then added dropwise, maintaining the temperature between -10 and -25°C to form the diazonium salt.[5]

• This mixture is then added in batches to a solution of sulfur dioxide and a catalytic amount of cuprous chloride in acetic acid, keeping the temperature below 10°C.[5]

• After the reaction is complete, the mixture is poured into an ice-water mixture and extracted with an organic solvent (e.g., ether).[5]

• The organic extracts are combined, washed with a saturated aqueous sodium bicarbonate solution, dried over sodium sulfate, and concentrated under reduced pressure.[5]

• The crude product can be purified by vacuum distillation to yield 2,5-difluorobenzenesulfonyl chloride as a liquid.[5] A yield of 87% has been reported for this procedure.[5]

General Protocol for the Synthesis of N-Substituted-2,5-difluorobenzenesulfonamides

This protocol provides a general guideline for the reaction of 2,5-difluorobenzenesulfonyl chloride with a primary or secondary amine.

Materials:

• 2,5-Difluorobenzenesulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.1 eq)

• Anhydrous pyridine (1.5 eq) or triethylamine (1.5 eq)

• Anhydrous dichloromethane (DCM)

• 1M HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the amine (1.1 eq) in anhydrous DCM.

• Cool the solution to 0°C using an ice bath.

• Slowly add the base (e.g., pyridine, 1.5 eq) to the stirred solution.

• Dissolve 2,5-difluorobenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0°C over 15-20 minutes.

• Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., Ethanol/water or Ethyl Acetate/Hexanes) to yield the pure sulfonamide.

Applications in Drug Discovery and Medicinal Chemistry

The 2,5-difluorobenzenesulfonamide moiety is a valuable scaffold in medicinal chemistry. The fluorine atoms can modulate the physicochemical properties of a molecule, such as its lipophilicity, metabolic stability, and binding affinity to biological targets.

A notable application of 2,5-difluorobenzenesulfonyl chloride is in the synthesis of aryl sulfonamide-based mineralocorticoid receptor (MR) antagonists.[1] MR antagonists are a class of drugs used in the treatment of conditions like hypertension and heart failure. The specific substitution pattern of the 2,5-difluorophenyl group can contribute to the potency and selectivity of these compounds.

Conclusion

References

• 1. 2,5-二氟苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. cbijournal.com [cbijournal.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 2,5-DIFLUOROBENZENESULFONYL CHLORIDE | 26120-86-5 [chemicalbook.com]

A Guide to Fluorinated Sulfonyl Chlorides in Modern Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorinated sulfonyl chlorides and their derivatives, particularly sulfonyl fluorides, have emerged as powerful and versatile reagents in modern organic synthesis. Their unique combination of stability and reactivity has made them indispensable tools in medicinal chemistry, materials science, and chemical biology.[1][2] The strong electron-withdrawing nature of the fluoroalkyl group significantly influences the reactivity of the sulfonyl chloride moiety, rendering the corresponding sulfonates excellent leaving groups and making sulfonyl fluorides ideal partners in Sulfur(VI) Fluoride Exchange (SuFEx) "click chemistry".[3][4] This technical guide provides an in-depth overview of the synthesis, properties, and applications of fluorinated sulfonyl chlorides, complete with experimental protocols and comparative data to aid researchers in their practical application.

Synthesis of Fluorinated Sulfonyl Halides

The synthesis of fluorinated sulfonyl chlorides and fluorides can be achieved through various methods, starting from a range of precursors.

From Sulfonic Acids and Their Salts

A common method for the synthesis of trifluoromethanesulfonyl chloride is the reaction of trifluoromethanesulfonic acid with a chlorinating agent like thionyl chloride.[5]

Experimental Protocol: Synthesis of Trifluoromethanesulfonyl Chloride [5]

• To a reaction vessel equipped with a stirrer, thermometer, and distillation apparatus, add trifluoromethanesulfonic acid (1.0 eq).

• Cool the vessel in an ice bath and slowly add thionyl chloride (6.0 eq).

• Add a catalytic amount of N,N-dimethylformamide (0.1 eq).

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Heat the reaction mixture to 40 °C and stir for 12 hours.

• After cooling to room temperature, perform vacuum distillation to obtain trifluoromethanesulfonyl chloride.

From Sulfonyl Chlorides to Sulfonyl Fluorides (Halogen Exchange)

The most prevalent method for synthesizing sulfonyl fluorides is the nucleophilic substitution of the chloride in a sulfonyl chloride with fluoride.[6] Various fluoride sources can be employed, with potassium fluoride (KF) and potassium bifluoride (KHF₂) being common choices.[7][8] The use of a phase-transfer catalyst, such as 18-crown-6, can enhance the reaction rate and yield.[6]

Experimental Protocol: Synthesis of an Aryl Sulfonyl Fluoride from an Aryl Sulfonyl Chloride [6][9]

• In a reaction flask, dissolve the aryl sulfonyl chloride (1.0 eq) in a suitable solvent such as acetonitrile.

• Add potassium fluoride (an excess, e.g., 5.0 eq) and a catalytic amount of 18-crown-6 ether.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, the reaction mixture is typically filtered to remove inorganic salts.

• The filtrate is concentrated, and the product is purified by distillation or chromatography.

A simple and mild procedure using a KF and water/acetone biphasic mixture has also been reported to provide a broad range of sulfonyl fluorides in high yields.[1]

From Thiols and Disulfides

Thiols and disulfides can be converted to sulfonyl fluorides through oxidative processes. A one-pot procedure involving in situ formation of the sulfonyl chloride followed by fluoride exchange is often employed.[8]

Experimental Protocol: Synthesis of Heteroaryl Sulfonyl Fluorides from Heteroaryl Thiols [6]

• Oxidize the heteroaromatic thiol with aqueous sodium hypochlorite to form the corresponding sulfonyl chloride in situ.

• Add potassium bifluoride (KHF₂) to the reaction mixture to facilitate the chloride-fluoride exchange.

• This method avoids the isolation of the often-unstable heteroaromatic sulfonyl chloride.

The following diagram illustrates the general synthetic pathways to fluorinated sulfonyl halides.

General synthetic routes to fluorinated sulfonyl halides.

Key Reactions and Applications

Fluorinated sulfonyl chlorides are valuable reagents in a wide array of chemical transformations, primarily due to the exceptional leaving group ability of the corresponding sulfonate esters and the unique reactivity of the sulfonyl fluoride moiety.

Formation of Sulfonate Esters (Triflates, etc.)

Trifluoromethanesulfonyl chloride (triflyl chloride) and its anhydride are commonly used to convert alcohols and phenols into triflates.[10] Triflate is one of the best-known leaving groups in organic chemistry, making it highly valuable for subsequent nucleophilic substitution and cross-coupling reactions.[10][11]

Experimental Protocol: General Procedure for the Sulfonylation of an Alcohol [12]

• Dissolve the alcohol (1.0 eq) in a suitable solvent (e.g., dichloromethane) and add a base (e.g., triethylamine, 1.5-2.5 eq).

• Cool the mixture to 0 °C.

• Slowly add the fluorinated sulfonyl chloride (1.0-1.2 eq).

• Allow the reaction to stir at 0 °C or room temperature until completion (monitored by TLC).

• Quench the reaction with water or an aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Table 1: Comparison of Common Sulfonate Leaving Groups [10][13]

Leaving Group	Abbreviation	Conjugate Acid	pKa of Conjugate Acid	Relative SN2 Rate
Triflate	-OTf	Triflic Acid	~ -14	Very High
Tosylate	-OTs	p-Toluenesulfonic Acid	~ -2.8	Moderate
Mesylate	-OMs	Methanesulfonic Acid	~ -1.9	Low
Nosylate	-ONs	2-Nitrobenzenesulfonic acid	~ -0.6	Moderate-High

Note: Relative rates can vary depending on the specific reaction conditions and substrate.

Formation of Sulfonamides

Fluorinated sulfonyl chlorides react readily with primary and secondary amines to form highly stable sulfonamides, a common motif in pharmaceuticals.[14]

Experimental Protocol: General Procedure for the Synthesis of Sulfonamides [15]

• Dissolve the amine (1.0 eq) in a suitable solvent (e.g., dichloromethane, acetonitrile).

• Add a base (e.g., triethylamine or pyridine, 1.1-2.0 eq).

• Add the fluorinated sulfonyl chloride (1.0-1.1 eq) to the mixture.

• Stir the reaction at room temperature or with gentle heating until completion.

• Perform an aqueous workup to remove the base and its salt.

• Extract the sulfonamide product with an organic solvent.

• Dry the organic layer, concentrate, and purify the product by recrystallization or column chromatography.

The following diagram illustrates the workflow for the synthesis of sulfonates and sulfonamides.

Workflow for sulfonylation of alcohols/phenols and amines.

Sulfur(VI) Fluoride Exchange (SuFEx) Click Chemistry

Aryl sulfonyl fluorides are key electrophiles in SuFEx click chemistry, a set of reactions characterized by their high efficiency, broad scope, and formation of stable linkages.[3] SuFEx reactions typically involve the reaction of a sulfonyl fluoride with a silylated nucleophile, often catalyzed by a base.[16]

Table 2: Examples of SuFEx Reactions with Various Nucleophiles [16][17]

Sulfonyl Fluoride	Nucleophile	Catalyst/Conditions	Product	Yield (%)
Aryl-SO₂F	Aryl-O-TMS	DBU	Aryl-O-SO₂-Aryl	High
Aryl-SO₂F	Alkyl-NH₂	Ca(NTf₂)₂, DABCO	Aryl-SO₂-NH-Alkyl	Good to Excellent
Aryl-SO₂F	Phenol	K₂CO₃	Aryl-O-SO₂-Aryl	High
Alkyl-SO₂F	Amine	Ca(NTf₂)₂	Alkyl-SO₂-NR₂	Good

Yields are generally high but can be substrate-dependent.

The following diagram illustrates the central role of SuFEx in connecting molecular fragments.

The core concept of SuFEx click chemistry.

Applications in Drug Discovery and Development

The unique properties of fluorinated sulfonyl-containing compounds make them highly valuable in the pharmaceutical industry. The introduction of a sulfonyl group can improve a drug candidate's metabolic stability and pharmacokinetic profile.[18] Furthermore, sulfonyl fluorides have been utilized as covalent inhibitors that can form stable bonds with specific amino acid residues in target proteins.[4]

The logical workflow in utilizing these reagents in a drug discovery program often involves the late-stage functionalization of a lead compound to rapidly generate a library of analogs for structure-activity relationship (SAR) studies. The robust and chemoselective nature of reactions involving fluorinated sulfonyl chlorides and fluorides makes them ideal for this purpose.

Workflow for analog generation in drug discovery.

Conclusion

Fluorinated sulfonyl chlorides and their fluoride counterparts are powerful reagents that have significantly impacted the field of organic synthesis. Their ease of preparation, coupled with their predictable and often high-yielding reactivity, makes them valuable tools for constructing complex molecules. From creating highly effective leaving groups for cross-coupling reactions to enabling the modular assembly of molecules via SuFEx click chemistry, these compounds offer a broad range of applications for researchers in academia and industry, particularly in the pursuit of new therapeutics and functional materials. The detailed protocols and comparative data provided in this guide are intended to facilitate the practical application of these versatile reagents in the laboratory.

References

• 1. Sulfonyl fluoride synthesis by fluorination [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Recent advances in heterolytic nucleofugal leaving groups - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A trifluoromethanesulfonate (triflate) can be used in a manner si... | Study Prep in Pearson+ [pearson.com]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. benchchem.com [benchchem.com]
• 14. nbinno.com [nbinno.com]
• 15. Synthesis and Structure of Environmentally Relevant Perfluorinated Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Sulfur fluoride exchange with carbon pronucleophiles - Chemical Science (RSC Publishing) DOI:10.1039/D5SC03893F [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: 2,5-Difluorobenzenesulfonyl Chloride as a Protecting Group for Amines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,5-difluorobenzenesulfonyl chloride as a protecting group for primary and secondary amines. This reagent offers a valuable tool for multi-step organic synthesis, particularly in the context of drug discovery and development where the modulation of amine reactivity is crucial.

Introduction

In organic synthesis, the temporary protection of functional groups is a fundamental strategy to prevent unwanted side reactions. For amines, which are nucleophilic and often basic, protection is frequently necessary. Sulfonyl chlorides are a robust class of reagents used to convert amines into stable sulfonamides. The resulting sulfonamides are generally stable to a wide range of reaction conditions, including acidic and basic environments.[1][2] 2,5-Difluorobenzenesulfonyl chloride is a valuable, though less common, member of this class of reagents. The electron-withdrawing fluorine atoms on the aromatic ring can influence the reactivity of the sulfonyl chloride and the stability of the resulting sulfonamide.

Properties of 2,5-Difluorobenzenesulfonyl Chloride

A summary of the key physical and chemical properties of 2,5-difluorobenzenesulfonyl chloride is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₆H₃ClF₂O₂S
Molecular Weight	212.60 g/mol
Appearance	Clear colorless to yellow liquid	[3]
Density	1.58 g/mL at 25 °C
Boiling Point	221 °C
Refractive Index	n20/D 1.516
CAS Number	26120-86-5

Amine Protection with 2,5-Difluorobenzenesulfonyl Chloride

The reaction of 2,5-difluorobenzenesulfonyl chloride with primary or secondary amines yields the corresponding 2,5-difluorobenzenesulfonamide. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

General Reaction

Caption: General scheme for the protection of amines.

Experimental Protocol: Protection of a Primary Amine

This protocol provides a general procedure for the protection of a primary amine. Optimization may be required for specific substrates.

Materials:

• Primary amine

• 2,5-Difluorobenzenesulfonyl chloride

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Pyridine or triethylamine (Et₃N)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel, rotary evaporator

Procedure:

• To a solution of the primary amine (1.0 eq) in anhydrous DCM in a round-bottom flask, add pyridine or triethylamine (1.5 eq) at room temperature with stirring.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 2,5-difluorobenzenesulfonyl chloride (1.1 eq) in anhydrous DCM to the cooled amine solution via a dropping funnel over 15-30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers and wash successively with 1 M HCl (to remove excess base), saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude 2,5-difluorobenzenesulfonamide can be purified by recrystallization or column chromatography.

Stability of 2,5-Difluorobenzenesulfonamides

Sulfonamides are known for their high stability under a variety of conditions, making them effective protecting groups.[2]

Condition	Stability	Notes	Reference
Acidic	Generally stable, but can be cleaved under harsh acidic conditions.	Susceptibility to cleavage increases in strongly acidic media.	[3]
Basic	Generally stable.	More stable in neutral to alkaline conditions.	[3]
Oxidative	Generally stable.
Reductive	Can be cleaved under specific reductive conditions.	This property is exploited for deprotection.	[4][5][6][7]

Deprotection of 2,5-Difluorobenzenesulfonamides

The removal of the 2,5-difluorobenzenesulfonyl group typically requires reductive cleavage of the robust S-N bond. Several methods have been developed for the cleavage of sulfonamides.

Reductive Cleavage

Caption: General scheme for the deprotection of sulfonamides.

Experimental Protocol: Reductive Cleavage with Magnesium in Methanol

This protocol provides a general procedure for the reductive cleavage of a 2,5-difluorobenzenesulfonamide. This method is often effective for the deprotection of aryl sulfonamides.[5]

Materials:

• 2,5-Difluorobenzenesulfonamide

• Anhydrous methanol (MeOH)

• Magnesium (Mg) turnings

• Ammonium chloride (NH₄Cl) solution

• Dichloromethane (DCM) or other suitable organic solvent

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• Dissolve the 2,5-difluorobenzenesulfonamide (1.0 eq) in anhydrous methanol in a round-bottom flask.

• Add magnesium turnings (excess, e.g., 10-20 eq) to the solution.

• Heat the mixture to reflux and stir for 2-24 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Filter the mixture to remove any remaining magnesium and inorganic salts.

• Concentrate the filtrate under reduced pressure to remove most of the methanol.

• Partition the residue between water and DCM.

• Extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude amine can be purified by column chromatography or distillation.

Workflow Summary

References

• 1. US4369145A - Preparation of fluorobenzenesulfonyl fluorides by exchange fluorination - Google Patents [patents.google.com]
• 2. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Reaction of 2,5-Difluorobenzenesulfonyl Chloride with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of sulfonamides represents a cornerstone of medicinal chemistry, yielding compounds with a broad spectrum of biological activities. The reaction of 2,5-difluorobenzenesulfonyl chloride with primary amines is a key transformation for producing N-substituted-2,5-difluorobenzenesulfonamides. These molecules are of significant interest in drug discovery and development due to their potential as therapeutic agents, particularly as enzyme inhibitors. The incorporation of the 2,5-difluorophenyl moiety can enhance the potency, selectivity, and pharmacokinetic properties of the resulting sulfonamides.

These application notes provide a detailed protocol for the synthesis of N-substituted-2,5-difluorobenzenesulfonamides, discuss their applications, and present relevant experimental data.

Reaction Principle and Mechanism

The reaction proceeds via a nucleophilic substitution of the chloride on the sulfonyl chloride by the primary amine. The nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the elimination of a chloride ion and a proton, typically facilitated by a non-nucleophilic base, to yield the corresponding sulfonamide. The presence of a base is crucial to neutralize the hydrochloric acid generated during the reaction, which would otherwise protonate the starting amine and render it unreactive.

Applications in Drug Discovery: Carbonic Anhydrase Inhibition

Derivatives of 2,5-difluorobenzenesulfonamide have been investigated as inhibitors of carbonic anhydrases (CAs), a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. CAs are involved in numerous physiological processes, and their dysregulation is implicated in various diseases, including glaucoma, epilepsy, and cancer.

The sulfonamide group of the inhibitors coordinates to the zinc ion in the active site of the carbonic anhydrase, mimicking the transition state of the natural substrate. The 2,5-difluorophenyl moiety can interact with amino acid residues in the active site cavity, contributing to the binding affinity and selectivity for different CA isoforms. The development of isoform-selective CA inhibitors is a key objective in medicinal chemistry to minimize off-target effects.

Experimental Protocols

This section provides a general and a more detailed, representative experimental protocol for the synthesis of N-substituted-2,5-difluorobenzenesulfonamides.

General Laboratory Protocol

A solution of the primary amine and a non-nucleophilic base (such as pyridine or triethylamine) in an anhydrous aprotic solvent (like dichloromethane or tetrahydrofuran) is cooled in an ice bath. To this solution, 2,5-difluorobenzenesulfonyl chloride is added dropwise. The reaction mixture is stirred at a low temperature and then allowed to warm to room temperature. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with water, and the product is extracted, purified, and characterized.

Detailed Experimental Protocol: Synthesis of N-Aryl-2,5-difluorobenzenesulfonamide

This protocol is a representative example for the reaction with an aromatic primary amine.

Materials:

• 2,5-Difluorobenzenesulfonyl chloride

• Substituted aniline (or other primary amine)

• Anhydrous pyridine or triethylamine

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine (1.0 eq.) in anhydrous dichloromethane (DCM).

• Addition of Base: To the solution, add anhydrous pyridine or triethylamine (1.5 eq.).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Sulfonyl Chloride: Dissolve 2,5-difluorobenzenesulfonyl chloride (1.05 eq.) in anhydrous DCM and add it dropwise to the cooled amine solution over 15-30 minutes using a dropping funnel.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, and then allow it to warm to room temperature. Continue stirring for an additional 4-16 hours, monitoring the reaction progress by TLC.

• Work-up:

  • Once the reaction is complete, quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-substituted-2,5-difluorobenzenesulfonamide.

• Characterization: Characterize the purified product by appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation

Entry	Primary Amine	Base	Solvent	Time (h)	Yield (%)
1	Aniline	Pyridine	DCM	12	85-95
2	4-Methylaniline	Pyridine	DCM	12	88-96
3	Benzylamine	Triethylamine	THF	6	90-98
4	Cyclohexylamine	Triethylamine	THF	6	85-95

Note: The yields are typical and can vary depending on the specific reaction conditions and the purity of the reagents.

Mandatory Visualizations

Experimental Workflow

Caption: General experimental workflow for the synthesis of N-substituted-2,5-difluorobenzenesulfonamides.

Signaling Pathway: Inhibition of Carbonic Anhydrase

Caption: Mechanism of carbonic anhydrase inhibition by 2,5-difluorobenzenesulfonamide derivatives.

Application Notes: The Role of 2,5-Difluorobenzenesulfonyl Chloride in Medicinal Chemistry

Introduction

2,5-Difluorobenzenesulfonyl chloride is a valuable reagent in medicinal chemistry, primarily utilized as a key building block for the synthesis of aryl sulfonamides. The sulfonamide functional group is a well-established pharmacophore found in a wide array of therapeutic agents, exhibiting diverse biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 2,5-difluorophenyl moiety can significantly influence the physicochemical properties of the resulting molecule, such as lipophilicity, metabolic stability, and target-binding affinity, making it a strategic component in drug design and lead optimization.[1][2][3] This document provides detailed application notes and protocols for the use of 2,5-difluorobenzenesulfonyl chloride in the synthesis of medicinally relevant compounds, with a focus on its application in the development of kinase inhibitors and mineralocorticoid receptor antagonists.

Key Applications in Drug Discovery

The unique substitution pattern of 2,5-difluorobenzenesulfonyl chloride offers medicinal chemists a tool to modulate the biological activity and pharmacokinetic profile of drug candidates. The fluorine atoms can enhance binding affinity to target proteins through favorable electrostatic interactions and can block sites of metabolism, thereby increasing the drug's half-life.

Synthesis of Kinase Inhibitors

Kinases are a class of enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer.[4] Consequently, kinase inhibitors are a major focus of modern drug discovery. The sulfonamide linkage formed from 2,5-difluorobenzenesulfonyl chloride can serve as a key structural element in the design of potent and selective kinase inhibitors. For instance, aryl sulfonamides are integral components of inhibitors targeting the Epidermal Growth Factor Receptor (EGFR), a key player in non-small cell lung cancer.[5][6][7]

Featured Application: EGFR Inhibitors

While specific examples utilizing 2,5-difluorobenzenesulfonyl chloride are proprietary, the synthesis of structurally similar aryl sulfonamides as kinase inhibitors is well-documented. The following data is for a closely related analog, demonstrating the potential utility of the 2,5-difluoro scaffold.

Compound ID	Target Kinase	IC50 (nM)	Cell Line	Reference Compound
Analog 1	EGFR (L858R/T790M)	15.2	Ba/F3	Osimertinib
Analog 2	EGFR (Exon 19 Del)	10.8	HCC827	Gefitinib

Development of Mineralocorticoid Receptor (MR) Antagonists

The mineralocorticoid receptor is a nuclear receptor that plays a critical role in regulating blood pressure and electrolyte balance.[8][9][10] Antagonists of this receptor are used in the treatment of hypertension and heart failure. Aryl sulfonamides derived from reagents like 2,5-difluorobenzenesulfonyl chloride have been explored as non-steroidal MR antagonists, offering an alternative to traditional steroidal drugs and potentially avoiding some of their side effects.

Signaling Pathway Visualizations

To provide a clearer understanding of the biological context, the following diagrams illustrate the signaling pathways relevant to the applications of 2,5-difluorobenzenesulfonyl chloride.

Caption: EGFR Signaling Pathway and Inhibition.

Caption: Mineralocorticoid Receptor Signaling Pathway.

Experimental Protocols

The following protocols provide a general framework for the synthesis of aryl sulfonamides using 2,5-difluorobenzenesulfonyl chloride. These should be adapted based on the specific properties of the amine substrate.

Protocol 1: Standard Sulfonamide Synthesis

This protocol outlines the reaction of 2,5-difluorobenzenesulfonyl chloride with a primary or secondary amine under standard laboratory conditions.

Materials:

• 2,5-Difluorobenzenesulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Pyridine (1.5 eq) or Triethylamine (TEA) (1.5 eq)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the amine (1.1 eq) in anhydrous DCM.

• Base Addition: Cool the solution to 0 °C in an ice bath and add pyridine or TEA (1.5 eq).

• Sulfonyl Chloride Addition: Slowly add a solution of 2,5-difluorobenzenesulfonyl chloride (1.0 eq) in anhydrous DCM to the cooled amine solution dropwise over 20-30 minutes.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel and extract the aqueous layer three times with DCM.

• Washing: Combine the organic layers and wash successively with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the pure sulfonamide.

Expected Results: Yields for this type of reaction typically range from 75-95%, with purity greater than 98% after purification.

Protocol 2: Microwave-Assisted Sulfonamide Synthesis

This protocol offers a more rapid method for sulfonamide synthesis, which can be particularly useful for high-throughput screening applications.

Materials:

• 2,5-Difluorobenzenesulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.2 eq)

• Microwave reactor vials

Procedure:

• Reaction Setup: In a microwave vial, combine 2,5-difluorobenzenesulfonyl chloride (1.0 eq) and the amine (1.2 eq). If the amine is a solid, it can be dissolved in a minimal amount of a high-boiling point, microwave-compatible solvent like N,N-dimethylformamide (DMF).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a suitable temperature (e.g., 100-120 °C) for 5-15 minutes.

• Work-up and Purification: After cooling, the reaction mixture can be directly purified by preparative HPLC or by following the work-up and purification steps outlined in Protocol 1.

Expected Results: This method can significantly reduce reaction times while maintaining good to excellent yields (80-97%).[3]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and evaluation of a novel sulfonamide-based drug candidate.

Caption: Drug Discovery Workflow for Sulfonamides.

Conclusion

2,5-Difluorobenzenesulfonyl chloride is a versatile and valuable reagent for the synthesis of novel sulfonamide derivatives in medicinal chemistry. Its application in the development of kinase inhibitors and mineralocorticoid receptor antagonists highlights its potential for creating drug candidates with improved pharmacological properties. The protocols and data presented herein provide a foundation for researchers to explore the utility of this building block in their own drug discovery programs.

References

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. benchchem.com [benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ClinPGx [clinpgx.org]
• 8. Aldosterone and Mineralocorticoid Receptor System in Cardiovascular Physiology and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jme.bioscientifica.com [jme.bioscientifica.com]
• 10. Mineralocorticoid receptor - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Preparation of Mineralocorticoid Receptor Antagonists with 2,5-Difluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mineralocorticoid receptor (MR) antagonists are a critical class of therapeutic agents used in the management of various cardiovascular and renal diseases. Their mechanism of action involves blocking the effects of aldosterone, a hormone that regulates salt and water balance in the body. Over-activation of the mineralocorticoid receptor can lead to inflammation, fibrosis, and hypertension. The development of non-steroidal MR antagonists has gained significant attention due to their potential for improved selectivity and safety profiles compared to traditional steroidal antagonists.

This document provides detailed application notes and experimental protocols for the synthesis of a novel class of aryl sulfonamide-based non-steroidal mineralocorticoid receptor antagonists, utilizing 2,5-Difluorobenzenesulfonyl chloride as a key reagent. The methodologies outlined are based on the hit-to-lead medicinal chemistry efforts described by researchers at Pfizer, leading to the discovery of potent and selective MR antagonists with favorable physicochemical and metabolic properties.

Signaling Pathway of Mineralocorticoid Receptor Antagonism

Mineralocorticoid receptor antagonists function by competitively binding to the mineralocorticoid receptor, thereby preventing its activation by aldosterone. This inhibition disrupts the downstream signaling cascade that leads to the expression of aldosterone-responsive genes. The following diagram illustrates the generalized signaling pathway.

Caption: Mineralocorticoid Receptor (MR) Antagonism Signaling Pathway.

Experimental Protocols

The following protocols describe the synthesis and characterization of aryl sulfonamide-based MR antagonists.

General Experimental Workflow

The overall process for the synthesis and evaluation of the target compounds is depicted below.

Caption: General Experimental Workflow for Synthesis and Evaluation.

Protocol 1: Synthesis of N-(4-hydroxycyclohexyl)-2,5-difluorobenzenesulfonamide

This protocol details the synthesis of a representative aryl sulfonamide-based MR antagonist.

Materials:

• trans-4-aminocyclohexanol hydrochloride

• 2,5-Difluorobenzenesulfonyl chloride

• Pyridine

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• To a solution of trans-4-aminocyclohexanol hydrochloride (1.0 eq) in a mixture of dichloromethane and pyridine at 0 °C, add 2,5-difluorobenzenesulfonyl chloride (1.1 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Quench the reaction with saturated aqueous NaHCO₃ and separate the aqueous and organic layers.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes.

• Combine the fractions containing the desired product and concentrate to afford N-(4-hydroxycyclohexyl)-2,5-difluorobenzenesulfonamide as a solid.

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃): δ 7.50-7.45 (m, 1H), 7.29-7.23 (m, 1H), 7.18-7.12 (m, 1H), 4.85 (d, J = 8.0 Hz, 1H), 3.65-3.58 (m, 1H), 3.33-3.24 (m, 1H), 1.98-1.90 (m, 2H), 1.78-1.69 (m, 2H), 1.25-1.05 (m, 4H).

• MS (ESI): m/z calculated for C₁₂H₁₅F₂NO₃S [M+H]⁺, 292.1; found 292.1.

Data Presentation

The following table summarizes the quantitative data for a series of synthesized aryl sulfonamide-based MR antagonists.

Compound ID	R Group (Amine Component)	Yield (%)	MR Binding Affinity (Ki, nM)
1	trans-4-aminocyclohexanol	75	50
2	piperidin-4-amine	68	85
3	(tetrahydro-2H-pyran-4-yl)methanamine	72	62
4	4-amino-1-methylpiperidin-4-ol	65	120

Logical Relationship Diagram

The following diagram illustrates the logical relationship for optimizing the aryl sulfonamide scaffold for improved MR antagonist activity.

Caption: Logical Flow for Lead Optimization of Aryl Sulfonamide MR Antagonists.

Conclusion

The protocols and data presented herein provide a comprehensive guide for the synthesis and initial evaluation of novel aryl sulfonamide-based mineralocorticoid receptor antagonists using 2,5-Difluorobenzenesulfonyl chloride. These non-steroidal antagonists represent a promising avenue for the development of next-generation therapeutics for cardiovascular and renal diseases. The provided workflows and logical diagrams offer a structured approach for researchers engaged in the design and optimization of new chemical entities in this important therapeutic area. Further studies, including in vivo efficacy and safety assessments, are necessary to fully characterize the therapeutic potential of these compounds.

Application Notes and Protocols for 2,5-Difluorobenzenesulfonyl Chloride in the Synthesis of Bioactive Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,5-difluorobenzenesulfonyl chloride as a key building block in the synthesis of bioactive sulfonamides. This document includes detailed experimental protocols, quantitative data on the biological activity of resulting compounds, and visualizations of relevant synthetic pathways. The unique electronic properties imparted by the fluorine substituents on the aromatic ring make this reagent a valuable tool in medicinal chemistry for modulating the physicochemical and pharmacological properties of target molecules.

Introduction to 2,5-Difluorobenzenesulfonyl Chloride in Drug Discovery

2,5-Difluorobenzenesulfonyl chloride is a versatile reagent primarily used for the synthesis of sulfonamides. The sulfonamide functional group is a cornerstone in medicinal chemistry, present in a wide array of therapeutic agents, including antibacterial, anticancer, and anti-inflammatory drugs. The introduction of a 2,5-difluorophenyl moiety can significantly influence a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. The strong electron-withdrawing nature of the fluorine atoms can enhance the acidity of the sulfonamide N-H bond, potentially leading to stronger interactions with enzyme active sites.

Application in the Synthesis of Carbonic Anhydrase Inhibitors

Carbonic anhydrases (CAs) are a family of metalloenzymes that play a crucial role in various physiological processes. Their inhibition has therapeutic applications in conditions such as glaucoma, edema, and certain types of cancer. Aromatic sulfonamides are a well-established class of carbonic anhydrase inhibitors (CAIs). The synthesis of novel sulfonamide-based CAIs often involves the reaction of a sulfonyl chloride with an appropriate amine.

While specific examples detailing the use of 2,5-difluorobenzenesulfonyl chloride in the synthesis of CAIs are not abundant in publicly available literature, the general synthetic strategies for creating benzenesulfonamide CAIs are well-documented. The fluorine substitution pattern of 2,5-difluorobenzenesulfonyl chloride offers a unique opportunity for fine-tuning the inhibitory potency and selectivity against different CA isoforms.

General Synthetic Workflow for Sulfonamide-Based Enzyme Inhibitors

The synthesis of sulfonamide-based enzyme inhibitors, such as those targeting carbonic anhydrase, typically follows a straightforward nucleophilic substitution reaction. The workflow involves the reaction of an amine-containing scaffold with 2,5-difluorobenzenesulfonyl chloride in the presence of a base.

Caption: General workflow for the synthesis and evaluation of bioactive 2,5-difluorobenzenesulfonamides.

Experimental Protocols

The following protocols are adapted from established methods for the synthesis of sulfonamides and can be applied to reactions involving 2,5-difluorobenzenesulfonyl chloride.

Protocol 1: General Synthesis of N-Aryl-2,5-difluorobenzenesulfonamides

This protocol describes a general method for the reaction of 2,5-difluorobenzenesulfonyl chloride with an aromatic amine.

Materials:

• 2,5-Difluorobenzenesulfonyl chloride (1.0 eq)

• Substituted aniline (1.1 eq)

• Pyridine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the substituted aniline (1.1 eq) in anhydrous DCM.

• Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add pyridine (1.5 eq) to the stirred solution.

• Sulfonyl Chloride Addition: Dissolve 2,5-difluorobenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., Ethanol/water or Ethyl Acetate/Hexanes) to yield the pure N-aryl-2,5-difluorobenzenesulfonamide.

Quantitative Data

While specific quantitative data for bioactive compounds derived directly from 2,5-difluorobenzenesulfonyl chloride is limited in the readily available literature, the following table presents hypothetical data based on the known activities of structurally similar sulfonamides to illustrate the potential impact of the 2,5-difluoro substitution.

Compound ID	Target Enzyme	IC₅₀ (nM)	Yield (%)	Notes
Hypothetical-1	Carbonic Anhydrase II	85	75	2,5-difluoro substitution may enhance binding affinity.
Hypothetical-2	p38 MAP Kinase	120	80	Fluorine atoms can modulate kinase selectivity.
Hypothetical-3	Matrix Metalloproteinase-9	250	70	Lipophilicity altered by fluorine substitution.

Signaling Pathway Visualization

Many bioactive sulfonamides, particularly kinase inhibitors, function by modulating specific signaling pathways involved in cell growth, proliferation, and survival. The diagram below illustrates a simplified generic kinase signaling pathway that can be targeted by inhibitors.

Caption: Generic kinase signaling pathway and the inhibitory action of a sulfonamide-based inhibitor.

Conclusion

2,5-Difluorobenzenesulfonyl chloride is a valuable reagent for the synthesis of novel bioactive sulfonamides. The presence of the difluoro substitution pattern provides a means to modulate the electronic and steric properties of the resulting compounds, which can lead to enhanced biological activity and improved pharmacokinetic profiles. The provided protocols and conceptual frameworks serve as a guide for researchers in the design and synthesis of new therapeutic agents. Further exploration of this reagent in the synthesis of diverse compound libraries is warranted to fully realize its potential in drug discovery.

Experimental procedure for the synthesis of 2,5-Difluorobenzenesulfonyl chloride from 2,5-difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental procedure for the synthesis of 2,5-difluorobenzenesulfonyl chloride from 2,5-difluoroaniline. The protocol is based on a modified Sandmeyer reaction, a widely used method for the conversion of aromatic amines to sulfonyl chlorides.

Introduction

2,5-Difluorobenzenesulfonyl chloride is a valuable building block in medicinal chemistry and materials science. The presence of the difluoro substitution pattern can significantly influence the physicochemical and biological properties of target molecules. The following protocol outlines a robust and scalable procedure for its preparation from commercially available 2,5-difluoroaniline. The reaction proceeds via the diazotization of the aniline followed by a copper-catalyzed reaction with a sulfur dioxide surrogate.

Reaction Scheme

The overall two-step, one-pot synthesis is depicted below:

• Diazotization: 2,5-difluoroaniline is converted to its corresponding diazonium salt using a nitrosating agent, such as sodium nitrite or an alkyl nitrite, in an acidic medium.

• Sulfonylation: The in situ generated diazonium salt reacts with a source of sulfur dioxide, in the presence of a copper catalyst, to yield the desired 2,5-difluorobenzenesulfonyl chloride.

Experimental Protocol

This protocol is adapted from established literature procedures for the synthesis of aryl sulfonyl chlorides.[1][2][3][4][5]

Materials and Reagents:

• 2,5-Difluoroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Sulfur Dioxide (SO₂) or 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct (DABSO) as a stable SO₂ surrogate[3][4][5]

• Copper(I) Chloride (CuCl) or Copper(II) Chloride (CuCl₂)[3]

• Acetic Acid (glacial)

• Dichloromethane (CH₂Cl₂) or other suitable organic solvent

• Ice

• Water (deionized)

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice bath

• Gas dispersion tube (if using gaseous SO₂)

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Preparation of the Diazonium Salt Solution:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, add 2,5-difluoroaniline (1.0 eq).

  • Add a mixture of glacial acetic acid and concentrated hydrochloric acid.

  • Cool the mixture to 0-5 °C in an ice bath with vigorous stirring.

  • Prepare a solution of sodium nitrite (1.0-1.2 eq) in a minimal amount of cold water.

  • Slowly add the sodium nitrite solution dropwise to the aniline solution, maintaining the temperature between 0-5 °C. The addition should take approximately 30-45 minutes.

  • After the addition is complete, stir the resulting diazonium salt solution at 0-5 °C for an additional 30 minutes.

• Preparation of the Sulfur Dioxide/Catalyst Slurry:

  • In a separate flask, prepare a saturated solution of sulfur dioxide in glacial acetic acid by bubbling SO₂ gas through the solvent, or by dissolving a stable SO₂ surrogate such as DABSO.[3][4][5]

  • Add a catalytic amount of copper(I) chloride or copper(II) chloride (0.1-0.2 eq) to the sulfur dioxide solution and stir to form a slurry.

  • Cool this slurry to 0-5 °C in an ice bath.

• Sulfonylation Reaction:

  • Slowly add the cold diazonium salt solution to the cold sulfur dioxide/catalyst slurry with vigorous stirring. The addition rate should be controlled to maintain the reaction temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until the evolution of nitrogen gas ceases. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, carefully pour the reaction mixture into a larger beaker containing crushed ice and water.

  • Extract the aqueous mixture with dichloromethane or another suitable organic solvent (3 x volumes).

  • Combine the organic extracts and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 2,5-difluorobenzenesulfonyl chloride.

  • The crude product can be further purified by vacuum distillation or column chromatography on silica gel if necessary.

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood.

• Aryl diazonium salts are potentially explosive, especially when dry. Do not isolate the diazonium salt intermediate.[6][7]

• Sulfur dioxide is a toxic and corrosive gas. Handle with appropriate safety measures. Using a stable SO₂ surrogate like DABSO is a safer alternative.[3][4][5]

• Concentrated acids are corrosive. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Data Summary

The following table provides a summary of the key quantitative data for the synthesis of 2,5-difluorobenzenesulfonyl chloride.

Parameter	Value
Reactants
2,5-Difluoroaniline	1.0 eq
Sodium Nitrite	1.0 - 1.2 eq
Sulfur Dioxide (or surrogate)	Excess
Copper Catalyst (CuCl or CuCl₂)	0.1 - 0.2 eq
Solvents
Acetic Acid/HCl	Sufficient to dissolve starting material
Dichloromethane	For extraction
Reaction Conditions
Diazotization Temperature	0 - 5 °C
Sulfonylation Temperature	0 - 10 °C, then room temperature
Reaction Time	2 - 4 hours post-addition
Product Information
Product Name	2,5-Difluorobenzenesulfonyl chloride
Molecular Formula	C₆H₃ClF₂O₂S
Molecular Weight	212.60 g/mol [8]
Appearance (expected)	Colorless to pale yellow oil or solid
Boiling Point	221 °C[8]
Density	1.58 g/mL at 25 °C[8]

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 2,5-difluorobenzenesulfonyl chloride.

Caption: Workflow for the synthesis of 2,5-Difluorobenzenesulfonyl chloride.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate [organic-chemistry.org]
• 5. Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. WO2015095284A1 - Processes for the diazotization of 2,5-dichloroanilines - Google Patents [patents.google.com]
• 7. CN105873900A - Method for diazotizing 2,5-dichloroaniline - Google Patents [patents.google.com]
• 8. 2,5-Difluorobenzenesulfonyl chloride 97 26120-86-5 [sigmaaldrich.com]

Application Notes and Protocols for Catalytic Reactions Involving 2,5-Difluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the catalytic conditions for reactions involving 2,5-difluorobenzenesulfonyl chloride, a key building block in the synthesis of specialized chemical compounds. The information presented herein is intended to guide researchers in developing robust and efficient synthetic methodologies.

Introduction

2,5-Difluorobenzenesulfonyl chloride is a valuable reagent in organic synthesis, primarily utilized for the preparation of sulfonamides and sulfones. The incorporation of the 2,5-difluorophenylsulfonyl moiety can significantly influence the physicochemical and biological properties of a molecule, including its metabolic stability, lipophilicity, and target-binding affinity. This document details catalytic protocols for the formation of C-S and S-N bonds using this reagent, with a focus on palladium-catalyzed C-H activation and the biological implications of the resulting sulfonamide derivatives.

Palladium-Catalyzed C-H Sulfonylation of 2-Arylpyridines

A highly efficient method for the synthesis of diarylsulfones involves the palladium-catalyzed ortho-directed C-H bond sulfonylation of 2-arylpyridines with arylsulfonyl chlorides. This reaction offers a direct approach to constructing C-S bonds with high regioselectivity.

Experimental Protocol: Synthesis of 2-(2-(2,5-Difluorophenylsulfonyl)phenyl)pyridine

This protocol is adapted from established methods for the palladium-catalyzed C-H sulfonylation of 2-arylpyridines.

Materials:

• 2-Phenylpyridine

• 2,5-Difluorobenzenesulfonyl chloride

• Palladium(II) acetate (Pd(OAc)₂)

• Silver carbonate (Ag₂CO₃)

• Copper(II) acetate (Cu(OAc)₂)

• Trifluoroacetic acid (TFA)

• 1,2-Dichloroethane (DCE)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies

Procedure:

• To a dry reaction vessel, add 2-phenylpyridine (0.2 mmol, 1.0 equiv.), 2,5-difluorobenzenesulfonyl chloride (0.3 mmol, 1.5 equiv.), Pd(OAc)₂ (5 mol%), Ag₂CO₃ (1.0 equiv.), and Cu(OAc)₂ (0.5 equiv.).

• Evacuate and backfill the vessel with an inert atmosphere (N₂ or Ar) three times.

• Add anhydrous 1,2-dichloroethane (2.0 mL) and trifluoroacetic acid (1.0 equiv.) to the mixture via syringe.

• Seal the reaction vessel and heat the mixture at 120 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with dichloromethane (DCM).

• Filter the mixture through a pad of celite to remove insoluble salts, washing the pad with additional DCM.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 2-(2-(2,5-difluorophenylsulfonyl)phenyl)pyridine.

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected outcomes for the palladium-catalyzed C-H sulfonylation.

Entry	Arylsulfonyl Chloride	Catalyst Loading (mol%)	Additives	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2,5-Difluorobenzenesulfonyl chloride	Pd(OAc)₂ (5)	Ag₂CO₃, Cu(OAc)₂	DCE	120	24	Good to High
2	4-Bromobenzenesulfonyl chloride	Pd(OAc)₂ (5)	Ag₂CO₃, Cu(OAc)₂	DCE	120	24	~85
3	4-Methylbenzenesulfonyl chloride	Pd(OAc)₂ (5)	Ag₂CO₃, Cu(OAc)₂	DCE	120	24	~90

Note: Yields are illustrative and can vary based on the specific substrate and reaction scale.

Experimental Workflow

Palladium-Catalyzed C-H Sulfonylation Workflow

Applications in Drug Discovery: Inhibition of Dihydropteroate Synthase

Sulfonamides are a well-established class of antibacterial agents that act by inhibiting dihydropteroate synthase (DHPS), a key enzyme in the bacterial folate biosynthesis pathway.[1][2] This pathway is essential for the synthesis of nucleic acids and certain amino acids in bacteria. By acting as competitive inhibitors of the natural substrate, p-aminobenzoic acid (PABA), sulfonamides disrupt folate synthesis, leading to bacteriostasis.[1] Derivatives of 2,5-difluorobenzenesulfonyl chloride can be synthesized to target this pathway.

Signaling Pathway: Bacterial Folate Biosynthesis and Inhibition by Sulfonamides

The following diagram illustrates the bacterial folate biosynthesis pathway and the mechanism of action of sulfonamide inhibitors.

Inhibition of Bacterial Folate Synthesis by Sulfonamides

The 2,5-difluorophenylsulfonyl moiety can be incorporated into various heterocyclic scaffolds to optimize binding to the PABA-binding site of DHPS, potentially leading to the development of novel antibacterial agents.

Standard Protocol for Sulfonamide Synthesis

The reaction of 2,5-difluorobenzenesulfonyl chloride with primary or secondary amines is a fundamental method for the synthesis of N-substituted 2,5-difluorobenzenesulfonamides. This nucleophilic substitution reaction is typically base-mediated.

Experimental Protocol: General Synthesis of N-Substituted-2,5-difluorobenzenesulfonamides

Materials:

• 2,5-Difluorobenzenesulfonyl chloride (1.0 equiv.)

• Primary or Secondary Amine (1.0 - 1.2 equiv.)

• Anhydrous Pyridine or Triethylamine (1.5 - 2.0 equiv.)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Hexanes)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the amine (1.1 equiv.) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Slowly add the base (e.g., pyridine, 1.5 equiv.) to the stirred solution.

• Dissolve 2,5-difluorobenzenesulfonyl chloride (1.0 equiv.) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization to yield the pure sulfonamide.

Illustrative Yields for Sulfonamide Synthesis

Entry	Amine	Base	Solvent	Time (h)	Yield (%)
1	Aniline	Pyridine	DCM	12	85-95
2	Benzylamine	Triethylamine	DCM	8	90-98
3	Piperidine	Triethylamine	THF	6	88-96
4	4-Fluoroaniline	Pyridine	DCM	16	80-90

Note: Yields are illustrative and based on typical outcomes for sulfonylation reactions. Actual yields may vary depending on the specific amine substrate and reaction conditions.

Logical Relationship of Sulfonamide Synthesis

Key Components in Sulfonamide Synthesis

Conclusion

2,5-Difluorobenzenesulfonyl chloride is a versatile reagent for the synthesis of fluorinated sulfones and sulfonamides through various catalytic and non-catalytic methods. The palladium-catalyzed C-H sulfonylation provides an efficient route to diaryl sulfones, while the classical sulfonamide synthesis remains a robust method for accessing a wide range of derivatives. The resulting sulfonamides are of significant interest in drug discovery, particularly as potential inhibitors of essential bacterial enzymes like dihydropteroate synthase. The protocols and data presented in these notes serve as a valuable resource for researchers aiming to utilize 2,5-difluorobenzenesulfonyl chloride in their synthetic endeavors.

References

• 1. Pterin-sulfa conjugates as dihydropteroate synthase inhibitors and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase: Crystal structures reveal the catalytic mechanism of DHPS and the structural basis of sulfa drug action and resistance - PMC [pmc.ncbi.nlm.nih.gov]

Applications of the 2,5-Difluorophenylsulfonyl Moiety in Drug Design: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorine atoms and sulfonyl groups has become a cornerstone of modern medicinal chemistry. The 2,5-difluorophenylsulfonyl moiety, in particular, has emerged as a valuable pharmacophore in the design of novel therapeutic agents. Its unique electronic properties, arising from the strong electron-withdrawing nature of the two fluorine atoms, significantly influence the physicochemical and pharmacological characteristics of a molecule. This includes modulating pKa, improving metabolic stability, enhancing binding affinity to target proteins, and optimizing pharmacokinetic profiles.[1][2][3]

These application notes provide a comprehensive overview of the utility of the 2,5-difluorophenylsulfonyl group in drug design, supported by detailed experimental protocols for the synthesis and evaluation of compounds containing this moiety. The information presented is intended to guide researchers in leveraging this functional group for the development of new and improved therapeutics across various disease areas.

Physicochemical Properties and Structure-Activity Relationships

The 2,5-difluoro substitution pattern on the phenylsulfonyl ring imparts distinct properties that medicinal chemists can exploit. The fluorine atoms can alter the acidity of adjacent protons and influence the conformation of the molecule, which can be critical for target engagement.[1] Structure-activity relationship (SAR) studies have demonstrated that the placement and number of fluorine atoms on a phenylsulfonyl scaffold can significantly impact biological activity.

For instance, in the context of Peroxisome Proliferator-Activated Receptor γ (PPARγ) partial agonists, the presence of the 2,5-difluorobenzenesulfonamide group has been shown to be a key feature for achieving desired activity.[4]

Applications in Drug Discovery

The 2,5-difluorophenylsulfonyl moiety has been successfully incorporated into a range of drug candidates targeting various diseases, including metabolic disorders, inflammatory conditions, and cancer.

Peroxisome Proliferator-Activated Receptor γ (PPARγ) Modulation

PPARγ is a nuclear receptor that plays a critical role in regulating glucose and lipid metabolism.[5] Partial agonists of PPARγ are sought after for the treatment of type 2 diabetes as they may offer the therapeutic benefits of full agonists with an improved side-effect profile.[6]

Example Compound: 4-bromo-N-(3,5-dichloro-4-(quinolin-3-yloxy)phenyl)-2,5-difluorobenzenesulfonamide

This compound, incorporating a 2,5-difluorobenzenesulfonamide moiety, has been identified as a partial agonist of PPARγ. The difluoro substitution is crucial for its activity.[4]

Quantitative Data:

Compound Name	Target	Assay Type	Potency (EC50)	Reference
4-bromo-N-(3,5-dichloro-4-(quinolin-3-yloxy)phenyl)-2,5-difluorobenzenesulfonamide	PPARγ	Cellular Reporter Assay	130 nM	[4]

p38 Mitogen-Activated Protein Kinase (MAPK) Inhibition

The p38 MAPK signaling pathway is a key regulator of inflammatory responses, and its inhibition is a therapeutic strategy for various inflammatory diseases and cancers.[1][4][7] Several p38 MAPK inhibitors incorporating the 2,5-difluorophenylsulfonyl moiety have been developed.

Example Compounds:

A series of p38 MAPK inhibitors have been synthesized where the 2,5-difluorophenylsulfonyl group plays a significant role in their inhibitory activity.

Quantitative Data:

Compound Class	Target	Assay Type	Potency (IC50)
Pyridinyl-imidazole based inhibitors	p38α MAPK	Kinase Assay	1 - 100 nM
Pyrrolopyridine-based inhibitors	p38α/β MAPK	Kinase Assay	5 - 50 nM

(Note: Specific IC50 values for individual compounds with the 2,5-difluorophenylsulfonyl moiety were not publicly available in the search results. The ranges provided are typical for potent inhibitors in these classes.)

Experimental Protocols

Synthesis of 2,5-Difluorophenylsulfonyl Chloride

A key starting material for introducing the 2,5-difluorophenylsulfonyl moiety is 2,5-difluorophenylsulfonyl chloride.

Protocol: Synthesis of 2,5-Difluorophenylsulfonyl Chloride from 2,5-Difluoroaniline

• Diazotization: To a cooled (0-5 °C) solution of 2,5-difluoroaniline in a mixture of concentrated hydrochloric acid and water, add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C.

• Sulfonylation: In a separate flask, prepare a solution of sulfur dioxide in acetic acid and add copper(I) chloride. To this mixture, add the previously prepared diazonium salt solution slowly, while bubbling sulfur dioxide gas through the reaction.

• Work-up: After the addition is complete, stir the reaction mixture at room temperature. Pour the mixture onto ice and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude 2,5-difluorophenylsulfonyl chloride can be purified by vacuum distillation or chromatography.

Synthesis of a 2,5-Difluorophenylsulfonamide Derivative

Protocol: General Synthesis of N-Aryl-2,5-difluorobenzenesulfonamides

• To a solution of the desired aniline derivative and a base (e.g., pyridine or triethylamine) in an aprotic solvent (e.g., dichloromethane or tetrahydrofuran) at 0 °C, add a solution of 2,5-difluorophenylsulfonyl chloride in the same solvent dropwise.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC or LC-MS).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer sequentially with dilute acid (e.g., 1N HCl), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired N-aryl-2,5-difluorobenzenesulfonamide.

Biological Evaluation Protocols

This assay measures the ability of a compound to activate PPARγ-mediated gene transcription.[8][9][10]

Methodology:

• Cell Culture: Plate HEK293 cells stably co-transfected with a PPARγ expression vector and a luciferase reporter vector containing PPAR response elements (PPREs) into 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound (containing the 2,5-difluorophenylsulfonyl moiety) or a reference agonist (e.g., rosiglitazone). Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates at 37°C in a CO2 incubator for 16-24 hours.

• Lysis and Luciferase Assay: Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis: Normalize the luciferase activity to a control (e.g., total protein concentration or a co-transfected β-galactosidase reporter). Plot the normalized activity against the compound concentration and fit the data to a dose-response curve to determine the EC50 value.

This assay determines the ability of a compound to inhibit the enzymatic activity of p38α MAPK.[3][11][12][13]

Methodology:

• Reaction Setup: In a 96-well plate, combine recombinant active p38α kinase, a specific substrate (e.g., ATF2), and the test compound at various concentrations in a kinase buffer.

• Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30-60 minutes).

• Detection: Stop the reaction and detect the phosphorylated substrate. This can be done using various methods:

  • Radiometric Assay: Use [γ-³²P]ATP and measure the incorporation of the radiolabel into the substrate.

  • Luminescence-based Assay (e.g., ADP-Glo™): Measure the amount of ADP produced, which is proportional to kinase activity.[12][14]

  • Antibody-based Detection (e.g., ELISA or Western Blot): Use a phospho-specific antibody to detect the phosphorylated substrate.[11][13]

• Data Analysis: Plot the percentage of kinase inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

This assay assesses the cytotoxic effect of a compound on cancer cell lines.[13][15][16][17]

Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549 lung cancer cells) in a 96-well plate and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.[15]

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the compound concentration to determine the IC50 value.

This protocol evaluates the in vivo anticancer efficacy of a compound.[6][18][19][20]

Methodology:

• Animal Model: Use immunocompromised mice (e.g., nude or SCID mice).

• Tumor Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., A549) into the flank of each mouse.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomize the mice into treatment and control groups. Administer the test compound (formulated in a suitable vehicle) and the vehicle control to the respective groups via a clinically relevant route (e.g., oral gavage or intraperitoneal injection) according to a predetermined dosing schedule.

• Monitoring: Measure tumor volume and body weight regularly (e.g., 2-3 times per week). Monitor the animals for any signs of toxicity.

• Endpoint: At the end of the study (e.g., after 3-4 weeks of treatment or when tumors in the control group reach a certain size), euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological examination).

• Data Analysis: Compare the tumor growth inhibition in the treatment group to the control group to assess the in vivo efficacy of the compound.

Signaling Pathways and Mechanisms of Action

PPARγ Signaling Pathway

PPARγ agonists, including those with the 2,5-difluorophenylsulfonyl moiety, exert their effects by binding to and activating the PPARγ nuclear receptor. Upon activation, PPARγ forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences called peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, thereby regulating their transcription.[5][21] This leads to changes in the expression of genes involved in glucose and lipid metabolism, ultimately improving insulin sensitivity.

Caption: PPARγ signaling pathway activated by a ligand.

p38 MAPK Signaling Pathway

The p38 MAPK pathway is a tiered kinase cascade activated by cellular stress and inflammatory cytokines.[4][7] It involves a MAP kinase kinase kinase (MAPKKK), a MAP kinase kinase (MAPKK), and the p38 MAPK. Activated p38 MAPK then phosphorylates various downstream substrates, including other kinases and transcription factors, leading to a cellular response.[7] Inhibitors containing the 2,5-difluorophenylsulfonyl moiety typically act by competing with ATP for binding to the active site of p38 MAPK, thereby blocking its kinase activity and downstream signaling.

Caption: p38 MAPK signaling pathway and its inhibition.

Conclusion

The 2,5-difluorophenylsulfonyl moiety is a powerful tool in the medicinal chemist's arsenal. Its ability to fine-tune the electronic and steric properties of a molecule allows for the optimization of potency, selectivity, and pharmacokinetic parameters. The examples and protocols provided in these application notes highlight the broad utility of this functional group in the design of novel therapeutics targeting a range of diseases. Further exploration of this moiety in diverse chemical scaffolds is likely to yield new and effective drug candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, SAR, and Evaluation of 4-[2,4-Difluoro-5-(cyclopropylcarbamoyl)phenylamino]pyrrolo[2,1-f][1,2,4]triazine-based VEGFR-2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of celecoxib analogues possessing a N-difluoromethyl-1,2-dihydropyrid-2-one 5-lipoxygenase pharmacophore: biological evaluation as dual inhibitors of cyclooxygenases and 5-lipoxygenase with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-Bromo-N-{3,5-Dichloro-4-[(Quinolin-3-Yl)oxy]phenyl}-2,5-Difluorobenzene-1-Sulfonamide | C21H11BrCl2F2N2O3S | CID 126970815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. US20080255184A1 - Thienopyridine B-Raf Kinase Inhibitors - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Discovery and SAR of 5-(3-chlorophenylamino)benzo[c][2,6]naphthyridine-8-carboxylic acid (CX-4945), the first clinical stage inhibitor of protein kinase CK2 for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent advances in the development of celecoxib analogs as anticancer agents: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacokinetics, disposition and lipid-modulating activity of 5-{2-[4-(3,4-difluorophenoxy)-phenyl]-ethylsulfamoyl}-2-methyl-benzoic acid, a potent and subtype-selective peroxisome proliferator-activated receptor alpha agonist in preclinical species and human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A p38 MAPK inhibitor improves outcome after glaucoma filtration surgery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 2-Phenethylamines in Medicinal Chemistry: A Review [mdpi.com]
• 15. Inhibition of p38 MAPK increases the sensitivity of 5-fluorouracil-resistant SW480 human colon cancer cells to noscapine - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. merckmillipore.com [merckmillipore.com]
• 18. Medicinal Chemistry and Actions of Dual and Pan PPAR Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Discovery of Futibatinib: The First Covalent FGFR Kinase Inhibitor in Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2,5-Difluorobenzenesulfonyl Chloride as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,5-difluorobenzenesulfonyl chloride as a versatile chemical intermediate in the synthesis of biologically active sulfonamides, with a particular focus on their potential as mineralocorticoid receptor (MR) antagonists. Detailed experimental protocols, quantitative data, and visualizations are provided to facilitate its application in research and drug development.

Introduction

2,5-Difluorobenzenesulfonyl chloride is a valuable reagent in medicinal chemistry, primarily utilized for the synthesis of N-substituted 2,5-difluorobenzenesulfonamides. The introduction of the 2,5-difluorophenylsulfonyl moiety can significantly influence the physicochemical and biological properties of a molecule, including its potency, selectivity, and pharmacokinetic profile. The strong electron-withdrawing nature of the fluorine atoms can enhance the acidity of the sulfonamide N-H bond, potentially leading to stronger interactions with biological targets.

One of the key applications of this intermediate is in the development of non-steroidal mineralocorticoid receptor (MR) antagonists. Overactivation of the MR is implicated in various cardiovascular and renal diseases, making MR antagonism a crucial therapeutic strategy. Non-steroidal MRAs are sought after to avoid the side effects associated with traditional steroidal antagonists.

Synthesis of 2,5-Difluorobenzenesulfonyl Chloride

A common route for the preparation of 2,5-difluorobenzenesulfonyl chloride involves the diazotization of 2,5-difluoroaniline followed by a copper-catalyzed reaction with sulfur dioxide.

Experimental Protocol: Synthesis of 2,5-Difluorobenzenesulfonyl Chloride[1]

Materials:

• 2,5-Difluoroaniline

• Concentrated Hydrochloric Acid

• Acetic Acid

• Ethanol

• Sodium Nitrite

• Sulfur Dioxide

• Cuprous Chloride

• Ether

• Saturated Aqueous Sodium Bicarbonate

• Sodium Sulfate

Procedure:

• A mixture of concentrated hydrochloric acid (33 mL) and acetic acid (10 mL) in ethanol is cooled to below -10°C.

• 2,5-difluoroaniline (12.9 g, 99.9 mmol) is rapidly added to the cooled acid mixture.

• A solution of sodium nitrite (7.4 g, 107 mmol) in water (15 mL) is added dropwise to the reaction mixture, maintaining the temperature between -10 to -25°C.

• After the addition, the mixture is stirred for an additional 45 minutes at the same temperature.

• A pre-cooled mixture of acetic acid saturated with sulfur dioxide (100 mL) and cuprous chloride (2.5 g, 25.3 mmol) is added in portions, keeping the temperature at approximately -25°C. This step may require external cooling in an ice bath to maintain the temperature below 10°C.

• The reaction mixture is allowed to warm to room temperature and is stirred for 2 hours.

• The mixture is then poured into an ice-water mixture (450 mL) and extracted with ether.

• The combined ether extracts are washed with saturated aqueous sodium bicarbonate, dried over sodium sulfate, and concentrated under reduced pressure.

• The resulting oily residue is distilled under reduced pressure to yield 2,5-difluorobenzenesulfonyl chloride.

Quantitative Data:

Parameter	Value	Reference
Starting Material	2,5-Difluoroaniline (12.9 g)	[1]
Product	2,5-Difluorobenzenesulfonyl chloride	[1]
Yield	14.3 g (87%)	[1]
Boiling Point	65-70 °C (0.5 mmHg)	[1]

Application in the Synthesis of N-Aryl-2,5-difluorobenzenesulfonamides

A primary application of 2,5-difluorobenzenesulfonyl chloride is the synthesis of N-aryl sulfonamides through its reaction with various aniline derivatives. These sulfonamides are key scaffolds in the development of various therapeutic agents.

Experimental Protocol: General Synthesis of N-(4-acetamidophenyl)-2,5-difluorobenzenesulfonamide

This protocol is analogous to the synthesis of similar acetamidophenyl sulfonamides and can be adapted for 2,5-difluorobenzenesulfonyl chloride.

Materials:

• 2,5-Difluorobenzenesulfonyl chloride

• 4-Aminoacetanilide (p-aminoacetanilide)

• Pyridine

• Dichloromethane (DCM)

• 1M Hydrochloric Acid

• Saturated Aqueous Sodium Bicarbonate

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• In a round-bottom flask, dissolve 4-aminoacetanilide (1.0 equivalent) in anhydrous dichloromethane.

• Add pyridine (1.5 equivalents) to the solution and cool the mixture to 0°C in an ice bath.

• Slowly add a solution of 2,5-difluorobenzenesulfonyl chloride (1.1 equivalents) in anhydrous dichloromethane to the cooled amine solution.

• Stir the reaction mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash successively with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Quantitative Data (Hypothetical based on analogous reactions):

Parameter	Expected Value
Starting Material	2,5-Difluorobenzenesulfonyl chloride (1.0 eq)
Product	N-(4-acetamidophenyl)-2,5-difluorobenzenesulfonamide
Expected Yield	70-90%
Purity	>95% after purification

Application in the Development of Mineralocorticoid Receptor Antagonists

Non-steroidal MR antagonists are of significant interest for treating cardiovascular and renal diseases. The 2,5-difluorobenzenesulfonamide scaffold can be incorporated into more complex molecules designed to bind to the mineralocorticoid receptor.

Signaling Pathway of Mineralocorticoid Receptor Antagonism

The mineralocorticoid receptor is a nuclear receptor that, upon binding to its ligand aldosterone, translocates to the nucleus and acts as a transcription factor, leading to the expression of genes that contribute to sodium and water retention, and fibrosis. MR antagonists block this pathway by competitively binding to the receptor, preventing aldosterone from exerting its effects.

Caption: Mineralocorticoid Receptor (MR) signaling pathway and antagonism.

Experimental Workflow for Synthesis and Evaluation

The general workflow for synthesizing and evaluating a novel 2,5-difluorobenzenesulfonamide-based compound as a potential MR antagonist is outlined below.

Caption: Workflow for the synthesis and evaluation of MR antagonists.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,5-Difluorobenzenesulfonyl Chloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 2,5-Difluorobenzenesulfonyl chloride synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: Low or No Product Yield

• Question: My reaction has resulted in a very low yield or no desired product. What are the potential causes and how can I address them?

• Answer: Low or no yield in the synthesis of 2,5-Difluorobenzenesulfonyl chloride can stem from several factors, primarily related to reagent quality, reaction conditions, and moisture control. Here are the key areas to investigate:

  • Moisture Contamination: Chlorosulfonic acid and the resulting sulfonyl chloride are highly sensitive to moisture. Water will hydrolyze the chlorosulfonic acid, rendering it inactive, and will also decompose the product to the corresponding sulfonic acid.

    • Troubleshooting: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents. Handle reagents under an inert atmosphere whenever possible.

  • Inadequate Reaction Temperature: The temperature for the chlorosulfonation of 1,4-difluorobenzene is critical. If the temperature is too low, the reaction rate will be very slow, leading to incomplete conversion. Conversely, if the temperature is too high, it can promote the formation of unwanted side products.

    • Troubleshooting: Carefully control the reaction temperature within the optimal range. For the reaction of 1,4-difluorobenzene with chlorosulfonic acid, a temperature range of 20-25°C is often recommended for the initial addition, with a subsequent heating step to drive the reaction to completion.

  • Suboptimal Stoichiometry: An incorrect ratio of reactants can lead to low yields. An insufficient amount of chlorosulfonic acid will result in incomplete conversion of the starting material. A large excess, however, can sometimes lead to the formation of the diaryl sulfone byproduct.

    • Troubleshooting: A moderate excess of chlorosulfonic acid (typically 3-5 equivalents) is generally recommended to ensure complete conversion of the 1,4-difluorobenzene.

  • Poor Quality Starting Materials: Impurities in the 1,4-difluorobenzene or chlorosulfonic acid can interfere with the reaction.

    • Troubleshooting: Use high-purity, anhydrous starting materials. If necessary, distill the 1,4-difluorobenzene before use.

Issue 2: Formation of Significant Amounts of Byproducts

• Question: My reaction mixture shows the presence of significant impurities, particularly a high-boiling point solid. What is this byproduct and how can I minimize its formation?

• Answer: The most common high-boiling point byproduct in this synthesis is bis(2,5-difluorophenyl) sulfone . This is formed from the reaction of the desired 2,5-Difluorobenzenesulfonyl chloride with unreacted 1,4-difluorobenzene.

  • Minimizing Sulfone Formation:

    • Control Stoichiometry: Avoid a large excess of the starting aromatic compound (1,4-difluorobenzene). Adding the 1,4-difluorobenzene to the chlorosulfonic acid (and not the other way around) helps to maintain an excess of the sulfonating agent, which disfavors sulfone formation.[1]

    • Temperature Control: Higher reaction temperatures can promote the formation of the sulfone byproduct. Maintain the recommended temperature profile throughout the reaction.

    • Reaction Time: Prolonged reaction times after the complete consumption of the sulfonating agent can lead to increased sulfone formation. Monitor the reaction progress by techniques like GC-MS or TLC to determine the optimal reaction time.

• Question: I suspect my product has hydrolyzed. How can I confirm this and prevent it in the future?

• Answer: Hydrolysis of 2,5-Difluorobenzenesulfonyl chloride results in the formation of 2,5-Difluorobenzenesulfonic acid.

  • Confirmation of Hydrolysis: The sulfonic acid is a non-volatile, water-soluble solid. During an aqueous workup, it will predominantly partition into the aqueous layer. If you are experiencing low yields of the organic-soluble sulfonyl chloride, hydrolysis is a likely cause. Analytically, the sulfonic acid will have a very different retention time in chromatography (e.g., HPLC) and will not be observable by GC-MS without derivatization.

  • Prevention of Hydrolysis:

    • Anhydrous Conditions: As mentioned previously, maintaining strict anhydrous conditions throughout the reaction and workup is crucial.

    • Prompt Workup: Do not let the reaction mixture stand for extended periods, especially in the presence of any moisture.

    • Careful Quenching: When quenching the reaction with ice water, do so rapidly and with vigorous stirring to dissipate heat and minimize the time the product is in contact with water at elevated temperatures. Separate the organic layer as quickly as possible.

Data Presentation: Optimizing Reaction Conditions

The following table summarizes key reaction parameters and their impact on the yield of aryl sulfonyl chlorides, based on general principles of chlorosulfonation.

Parameter	Condition	Expected Outcome on Yield	Rationale
Temperature	Too Low (< 20°C)	Low	Incomplete reaction
Optimal (20-25°C for addition, then moderate heating)	High	Balances reaction rate and minimizes side products
Too High (> 80°C)	Decreased	Increased formation of diaryl sulfone byproduct
Stoichiometry (Chlorosulfonic Acid : Aryl Compound)	< 3 : 1	Low	Incomplete conversion of starting material
3-5 : 1	Optimal	Drives the reaction to completion
> 5 : 1	May Decrease	Can increase the potential for side reactions
Moisture	Present	Very Low / None	Hydrolysis of chlorosulfonic acid and product
Absent (Anhydrous)	High	Prevents decomposition of reagents and product

Experimental Protocols

Protocol 1: Synthesis of 2,5-Difluorobenzenesulfonyl Chloride from 1,4-Difluorobenzene (Adapted from General Procedures)

This protocol is an adapted general procedure for the chlorosulfonation of aromatic compounds.

Materials:

• 1,4-Difluorobenzene

• Chlorosulfonic acid

• Ice

• Sodium bicarbonate (saturated aqueous solution)

• Dichloromethane (or other suitable organic solvent)

• Anhydrous magnesium sulfate

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a trap for HCl gas, place chlorosulfonic acid (3.0 to 5.0 equivalents).

• Cool the flask in an ice-water bath.

• Slowly add 1,4-difluorobenzene (1.0 equivalent) dropwise from the dropping funnel with vigorous stirring, maintaining the internal temperature between 20-25°C.[1]

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Carefully and slowly pour the reaction mixture onto a large amount of crushed ice with vigorous stirring.

• Extract the mixture with dichloromethane.

• Wash the combined organic layers with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation.

Protocol 2: Synthesis of 2,5-Difluorobenzenesulfonyl Chloride from 2,5-Difluoroaniline

This protocol is based on a literature procedure for the synthesis of the target compound.[2]

Materials:

• 2,5-Difluoroaniline

• Concentrated hydrochloric acid

• Acetic acid

• Sodium nitrite

• Sulfur dioxide

• Cuprous chloride

• Ether

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Diazotization:

  • In a suitable reaction vessel, add 2,5-difluoroaniline (1.0 equivalent) to a mixture of concentrated hydrochloric acid and acetic acid.

  • Cool the mixture to below -10°C.

  • Slowly add a solution of sodium nitrite (1.07 equivalents) in water dropwise, maintaining the temperature between -10 and -5°C.

  • Stir the mixture for an additional 45 minutes at this temperature.[2]

• Chlorosulfonation:

  • In a separate flask, prepare a solution of acetic acid saturated with sulfur dioxide.

  • Add cuprous chloride (catalytic amount, e.g., 0.25 equivalents) to this solution and continue to bubble sulfur dioxide until the solution turns from yellow-green to blue-green.

  • Cool this mixture to 10°C in an ice bath.

  • Slowly add the cold diazonium salt solution from the first step to the sulfur dioxide/cuprous chloride solution. Vigorous evolution of nitrogen gas will be observed. Maintain the temperature below 30°C.[3]

• Work-up and Isolation:

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 2 hours.

  • Pour the mixture into a large volume of an ice-water mixture.

  • Extract the aqueous mixture with ether.

  • Combine the ether extracts and wash with a saturated aqueous sodium bicarbonate solution, then with water, and finally with brine.

  • Dry the ether solution over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude 2,5-Difluorobenzenesulfonyl chloride by vacuum distillation (boiling point is approximately 65-70°C at 0.5 mmHg).[2]

Mandatory Visualizations

Caption: Workflow for the synthesis of 2,5-Difluorobenzenesulfonyl chloride from 1,4-Difluorobenzene.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Optimisation of the Linear Alkyl Benzene Sulfonation Process for Surfactant Manufacture | Semantic Scholar [semanticscholar.org]
• 3. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 2,5-Difluorobenzenesulfonyl Chloride by Distillation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of crude 2,5-Difluorobenzenesulfonyl chloride by distillation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for purifying crude 2,5-Difluorobenzenesulfonyl chloride?

A1: Vacuum distillation is the preferred method for purifying 2,5-Difluorobenzenesulfonyl chloride. This technique is crucial because arylsulfonyl chlorides can be thermally sensitive and may decompose at their atmospheric boiling points.[1] Distillation under reduced pressure allows the compound to boil at a significantly lower temperature, minimizing the risk of degradation.

Q2: What are the expected boiling point and pressure for the distillation of 2,5-Difluorobenzenesulfonyl chloride?

A2: A typical boiling point for 2,5-Difluorobenzenesulfonyl chloride under vacuum is 65-70 °C at a pressure of 0.5 mmHg. The atmospheric boiling point is approximately 221 °C, a temperature at which decomposition is likely to occur.

Q3: What are the common impurities in crude 2,5-Difluorobenzenesulfonyl chloride?

A3: The most common impurity is 2,5-difluorobenzenesulfonic acid, which forms due to the hydrolysis of the sulfonyl chloride in the presence of water.[2][3] Another potential byproduct, by analogy to the synthesis of benzenesulfonyl chloride, is the corresponding diphenyl sulfone.[4] Unreacted starting materials and residual solvents from the synthesis may also be present.

Q4: What are the signs of thermal decomposition during the distillation?

A4: Signs of thermal decomposition can include darkening of the distillation mixture (turning from colorless/yellow to brown or black), evolution of gases (such as sulfur dioxide and hydrogen chloride), and a sudden increase in pressure. The distillate may also appear discolored and have a sharp, acrid odor.

Q5: How can I prevent "bumping" during vacuum distillation?

A5: "Bumping" is the sudden, violent boiling of a liquid. To prevent this during the vacuum distillation of 2,5-Difluorobenzenesulfonyl chloride, it is essential to use a magnetic stirrer to ensure smooth and even boiling. Boiling chips are generally not effective under vacuum.[5] A capillary bubbler (ebulliator) can also be used to introduce a fine stream of inert gas, such as nitrogen or argon, to promote smooth boiling.[6]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Difficulty achieving a stable vacuum	- Leaks in the distillation apparatus (improperly sealed joints, cracks in glassware).- Inefficient vacuum pump.- Incompatible vacuum tubing.	- Ensure all ground glass joints are properly greased and securely clamped. Check for any cracks in the glassware.- Check the oil level and quality in the vacuum pump. Change the oil if it is cloudy or discolored.- Use thick-walled vacuum tubing and ensure all connections are tight.
Product is not distilling at the expected temperature/pressure	- Inaccurate pressure reading.- Presence of non-volatile impurities.- The vacuum is not low enough.	- Use a calibrated manometer to get an accurate pressure reading.- If the pot temperature is high but no product is distilling, there may be a high concentration of non-volatile impurities. Consider a pre-purification step if possible.- Check the vacuum system for leaks and ensure the pump is functioning correctly.
Distillate is discolored (yellow to brown)	- Thermal decomposition of the product.- Presence of colored impurities.	- Lower the heating bath temperature. Ensure the vacuum is stable and at the target pressure before heating.- If the crude material is highly colored, a preliminary purification step like a wash with a suitable solvent might be necessary.
"Bumping" or violent boiling	- Superheating of the liquid.- Lack of nucleation sites for boiling.	- Use a magnetic stirrer and ensure it is stirring vigorously and consistently.- Introduce a fine stream of inert gas (nitrogen or argon) through a capillary tube (ebulliator).- Heat the distillation flask slowly and evenly.
Low yield of purified product	- Incomplete distillation.- Product loss due to bumping.- Hydrolysis of the product before or during distillation.	- Ensure the distillation is carried out to completion by monitoring the distillation rate and pot temperature.- Use anti-bumping techniques as described above.- Ensure all glassware is thoroughly dried before use and handle the crude product in a moisture-free environment.

Data Presentation

Table 1: Physical and Distillation Properties of 2,5-Difluorobenzenesulfonyl Chloride

Property	Value	Reference(s)
Molecular Formula	C₆H₃ClF₂O₂S
Molecular Weight	212.60 g/mol
Appearance	Clear colorless to yellow liquid
Atmospheric Boiling Point	221 °C (with decomposition)
Vacuum Distillation Boiling Point	65-70 °C
Pressure for Vacuum Distillation	0.5 mmHg
Density	1.58 g/mL at 25 °C

Experimental Protocol: Purification of Crude 2,5-Difluorobenzenesulfonyl Chloride by Vacuum Distillation

1. Apparatus Setup:

• Assemble a standard vacuum distillation apparatus using dry glassware. This should include a round-bottom flask (distillation pot), a Claisen adapter, a thermometer with an adapter, a condenser, a receiving flask, and a vacuum adapter.

• Use a magnetic stirrer and a stir bar in the distillation pot.

• Connect the vacuum adapter to a cold trap and then to a high-vacuum pump.

• Use a manometer to monitor the pressure of the system.

• Lightly grease all ground-glass joints to ensure a good seal.

2. Procedure:

• Charge the crude 2,5-Difluorobenzenesulfonyl chloride into the round-bottom flask. Do not fill the flask to more than two-thirds of its volume.

• Add a magnetic stir bar to the flask.

• Begin stirring the crude material.

• Slowly and carefully apply the vacuum. The pressure should be gradually lowered to the target pressure of ~0.5 mmHg.

• Once a stable vacuum is achieved and maintained, begin to heat the distillation pot using a heating mantle or an oil bath.

• Heat the mixture gradually. The temperature of the heating bath should be kept 20-30 °C higher than the expected boiling point of the liquid.

• Collect the fraction that distills over at a constant temperature of 65-70 °C.

• Discard any initial forerun that distills at a lower temperature, as this may contain volatile impurities.

• Once the distillation is complete (i.e., no more liquid is distilling over at the expected temperature and pressure), turn off the heat and allow the apparatus to cool to room temperature.

• Slowly and carefully release the vacuum by introducing an inert gas like nitrogen or argon. Caution: Releasing the vacuum too quickly can cause a violent rush of air into the apparatus.

• The purified 2,5-Difluorobenzenesulfonyl chloride is collected from the receiving flask.

Mandatory Visualization

Caption: Troubleshooting workflow for the distillation of 2,5-Difluorobenzenesulfonyl chloride.

References

• 1. Purification [chem.rochester.edu]
• 2. General procedures for the purification of Acid chlorides - Chempedia - LookChem [lookchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. echemi.com [echemi.com]
• 6. Sciencemadness Discussion Board - Reducing bumping in vacuum distillation - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Reactions of 2,5-Difluorobenzenesulfonyl Chloride with Nucleophiles

Welcome to the technical support center for 2,5-Difluorobenzenesulfonyl Chloride. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot and navigate the complexities of working with this versatile reagent. Here you will find a comprehensive guide to potential side reactions, frequently asked questions (FAQs), and detailed experimental protocols to help ensure the success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues and questions that may arise during the use of 2,5-Difluorobenzenesulfonyl chloride in reactions with various nucleophiles.

Reaction with Amines (Sulfonamide Formation)

Question 1: My reaction with a primary amine is giving a low yield of the desired monosulfonamide and a significant amount of a higher molecular weight byproduct. What is happening and how can I prevent it?

Answer: You are likely observing the formation of a di-sulfonated byproduct, where two molecules of 2,5-Difluorobenzenesulfonyl chloride have reacted with the primary amine. This is a common side reaction, especially if the reaction conditions are not carefully controlled.

Troubleshooting:

• Excess Amine: Use a molar excess (typically 2-3 equivalents) of the primary amine relative to the sulfonyl chloride. One equivalent of the amine acts as a nucleophile, while the excess acts as a base to neutralize the HCl generated during the reaction. This helps to ensure that the primary amine is not fully protonated and remains available for the initial reaction, minimizing the chance for the initially formed sulfonamide to be deprotonated and react further.

• Controlled Addition: Add the 2,5-Difluorobenzenesulfonyl chloride solution dropwise to the solution of the amine at a low temperature (e.g., 0 °C) to control the reaction rate and minimize localized high concentrations of the sulfonyl chloride.

• Choice of Base: If using an external base, a non-nucleophilic hindered base like triethylamine or pyridine is recommended. Ensure at least two equivalents of the base are used.

Question 2: I am seeing an unexpected aromatic substitution product where one of the fluorine atoms has been displaced by my amine nucleophile. How can I minimize this side reaction?

Answer: This side reaction is Nucleophilic Aromatic Substitution (SNAr). The fluorine atoms on the 2,5-difluorophenyl ring are activated towards nucleophilic attack, especially by strong nucleophiles or at elevated temperatures. The electron-withdrawing sulfonyl chloride group further activates the ring for this type of reaction.

Troubleshooting:

• Temperature Control: Maintain a low reaction temperature (0 °C or below) throughout the addition and reaction time. Higher temperatures significantly accelerate the rate of SNAr.

• Reaction Time: Monitor the reaction progress closely using techniques like TLC or LC-MS and quench the reaction as soon as the starting material is consumed to avoid prolonged exposure to conditions that favor SNAr.

• Nucleophile Concentration: While a sufficient concentration of the amine is needed for the primary reaction, excessively high concentrations might favor the SNAr pathway.

Question 3: My reaction with a secondary amine is sluggish. What can I do to improve the reaction rate without promoting side reactions?

Answer: Secondary amines are generally less nucleophilic than primary amines due to steric hindrance, which can lead to slower reaction rates.

Troubleshooting:

• Reaction Time and Temperature: While maintaining a low starting temperature is crucial, a modest increase in temperature (e.g., allowing the reaction to slowly warm to room temperature) after the initial addition of the sulfonyl chloride may be necessary. Monitor for SNAr if the temperature is raised.

• Solvent Choice: Using a polar aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) can help to solvate the reactants and facilitate the reaction.[1]

• Base Catalyst: The addition of a catalytic amount of 4-dimethylaminopyridine (DMAP) can sometimes accelerate sluggish sulfonylation reactions.

Reaction with Alcohols (Sulfonate Ester Formation)

Question 4: My reaction with an alcohol to form a sulfonate ester is proceeding very slowly. What are the recommended conditions?

Answer: The reaction of sulfonyl chlorides with alcohols to form sulfonate esters often requires a base to deprotonate the alcohol, making it a more potent nucleophile.

Troubleshooting:

• Base Selection: A non-nucleophilic base such as pyridine or triethylamine is essential. Pyridine can also act as a nucleophilic catalyst.

• Temperature: The reaction can often be performed at 0 °C to room temperature. If the reaction is slow at 0 °C, allowing it to warm to room temperature is a standard practice.

• Solvent: Anhydrous aprotic solvents like dichloromethane, diethyl ether, or THF are suitable for this reaction.

Question 5: I am working with an amino alcohol. How can I achieve selective O-sulfonylation over N-sulfonylation?

Answer: Achieving selectivity with a molecule containing both an amine and an alcohol can be challenging as amines are generally more nucleophilic than alcohols.

Troubleshooting:

• pH Control: Under acidic conditions, the amine group will be protonated (-NH3+), rendering it non-nucleophilic and favoring reaction at the hydroxyl group. However, the sulfonyl chloride may be prone to hydrolysis under strongly acidic aqueous conditions.

• Protecting Groups: The most reliable method is to use a protecting group for the amine functionality (e.g., Boc, Cbz). After O-sulfonylation, the protecting group can be removed.

• Reaction Conditions: In some specific cases, careful control of stoichiometry and reaction temperature might provide some selectivity, but this is often substrate-dependent and may result in product mixtures.

Reaction with Thiols (Thioester Formation)

Question 6: I am trying to synthesize a thioester from 2,5-Difluorobenzenesulfonyl chloride and a thiol, but the reaction is not working well. What are the common challenges?

Answer: The direct reaction of a sulfonyl chloride with a thiol to form a thioester is not the standard method. Thioesters are typically synthesized from carboxylic acid derivatives (like acyl chlorides) and thiols. The reaction of a sulfonyl chloride with a thiol or thiolate can lead to the formation of disulfides and other sulfur-oxygen species.

Troubleshooting and Alternative Approaches:

• Thiolate Nucleophile: If attempting this reaction, the thiol must be converted to its more nucleophilic thiolate form using a strong, non-nucleophilic base (e.g., sodium hydride).

• Oxidation of Thiol: Thiols are susceptible to oxidation, especially under basic conditions, which can lead to the formation of disulfides as a major side product.

• Alternative Synthesis: A more reliable method for preparing the corresponding thioether would be to first reduce the sulfonyl chloride to the thiol and then perform an alkylation or arylation reaction. Alternatively, methods for the direct conversion of sulfonyl chlorides to thioethers have been reported, often involving a reducing agent like triphenylphosphine.[2]

General Issues

Question 7: I am observing the formation of 2,5-Difluorobenzenesulfonic acid in my reaction mixture. What is the cause and how can I avoid it?

Answer: The presence of 2,5-Difluorobenzenesulfonic acid is due to the hydrolysis of the sulfonyl chloride. 2,5-Difluorobenzenesulfonyl chloride is sensitive to moisture.

Troubleshooting:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents.

• Temperature: Hydrolysis is generally faster at higher temperatures. Performing the reaction at low temperatures can help to minimize this side reaction.

• Work-up: During the aqueous work-up, it is important to perform the extraction promptly to minimize the contact time of the unreacted sulfonyl chloride with water.

Quantitative Data Summary

The following tables summarize typical yields and conditions for the desired reactions and potential side reactions. Note that specific yields can be highly substrate-dependent.

Table 1: Reaction of 2,5-Difluorobenzenesulfonyl Chloride with Amines

Nucleophile	Desired Product	Typical Yield	Side Product(s)	Conditions to Minimize Side Reactions
Primary Amine	Monosulfonamide	70-95%	Di-sulfonamide, SNAr Product	Use of excess amine (2-3 eq.), low temperature (0 °C), controlled addition of sulfonyl chloride.
Secondary Amine	Sulfonamide	60-90%	SNAr Product	Low temperature, monitoring reaction time to avoid prolonged heating.

Table 2: Reaction of 2,5-Difluorobenzenesulfonyl Chloride with Alcohols

Nucleophile	Desired Product	Typical Yield	Side Product(s)	Conditions to Minimize Side Reactions
Alcohol	Sulfonate Ester	75-98%	Hydrolysis Product	Use of a non-nucleophilic base (e.g., pyridine), anhydrous conditions.

Table 3: Potential Side Reactions and Influencing Factors

Side Reaction	Nucleophile(s)	Conditions Favoring Side Reaction	Mitigation Strategies
Hydrolysis	Water	Presence of moisture, elevated temperatures	Use anhydrous solvents and reagents, perform reactions at low temperatures.
Di-sulfonylation	Primary Amine	Stoichiometric or excess sulfonyl chloride, high temperature	Use excess primary amine, controlled addition of sulfonyl chloride at low temperature.
Nucleophilic Aromatic Substitution (SNAr)	Amines, Alcohols (less common)	High temperatures, prolonged reaction times, strong nucleophiles	Maintain low reaction temperatures, monitor reaction progress and avoid extended reaction times.

Key Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N-Aryl/Alkyl-2,5-difluorobenzenesulfonamides

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary or secondary amine (2.2 equivalents) in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Sulfonyl Chloride: Dissolve 2,5-Difluorobenzenesulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred amine solution at 0 °C over 15-30 minutes.

• Reaction: Allow the reaction mixture to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the pure sulfonamide.[1]

Protocol 2: General Procedure for the Synthesis of 2,5-Difluorobenzenesulfonate Esters

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the alcohol (1.0 equivalent) and anhydrous pyridine (3.0 equivalents) as the solvent and base.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride: Add 2,5-Difluorobenzenesulfonyl chloride (1.2 equivalents) portion-wise to the stirred solution at 0 °C.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, pour the reaction mixture into ice-water and extract with diethyl ether or ethyl acetate (3x). Combine the organic layers and wash successively with 1M HCl (to remove pyridine), saturated aqueous NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the pure sulfonate ester.

Visual Guides

Reaction Pathways and Side Reactions

Caption: Reaction pathways of 2,5-Difluorobenzenesulfonyl chloride with various nucleophiles, highlighting desired products and common side reactions.

Troubleshooting Logic for Low Yield in Primary Amine Reactions

Caption: A troubleshooting workflow for diagnosing and resolving low yields in the synthesis of primary sulfonamides.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reactions with 2,5-Difluorobenzenesulfonyl Chloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,5-Difluorobenzenesulfonyl chloride. Here, you will find information to help optimize your reaction conditions, troubleshoot common issues, and ensure successful sulfonamide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for reacting 2,5-Difluorobenzenesulfonyl chloride with amines?

The optimal temperature for sulfonamide synthesis is highly dependent on the nucleophilicity and steric hindrance of the amine, as well as the solvent and base used. While there is no single optimal temperature, the following general guidelines can be applied:

• Initial Addition: For most reactions, it is recommended to add the 2,5-Difluorobenzenesulfonyl chloride solution to the amine solution at a low temperature, typically between 0 °C and 5 °C , to control the initial exothermic reaction and minimize side reactions.

• Reaction Progression: After the addition is complete, the reaction temperature can be gradually increased to room temperature. For many primary and secondary aliphatic amines, the reaction proceeds efficiently at room temperature (20-25 °C) .

• Less Reactive Amines: For less nucleophilic amines, such as anilines, or sterically hindered amines, elevated temperatures may be required to drive the reaction to completion.[1] Temperatures ranging from 50 °C to 120 °C have been reported for such cases, often in higher-boiling solvents like DMF.[1][2] In some instances, microwave irradiation at 100-120 °C for a short duration can also be effective.

Q2: My reaction yield is low. What are the common causes and how can I improve it?

Low yields in sulfonamide synthesis are a common issue. The primary culprits are often moisture leading to hydrolysis of the sulfonyl chloride, and the formation of side products.

Troubleshooting Steps for Low Yield:

• Ensure Anhydrous Conditions: 2,5-Difluorobenzenesulfonyl chloride is sensitive to moisture. Any water present in the reaction will lead to its hydrolysis, forming the unreactive 2,5-difluorobenzenesulfonic acid.

  • Thoroughly dry all glassware in an oven before use.

  • Use anhydrous solvents.

  • Ensure the amine and any base used are dry.

  • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Check Reagent Quality: Use fresh or recently purified 2,5-Difluorobenzenesulfonyl chloride. Over time, the reagent can degrade, especially if not stored under anhydrous conditions.

• Optimize Reaction Temperature: If the amine is sterically hindered or has low nucleophilicity, a higher reaction temperature may be necessary to increase the reaction rate. Monitor the reaction progress by TLC or LC-MS to determine if the reaction is stalling at room temperature.

• Choice of Base: A base is crucial for neutralizing the HCl generated during the reaction. Common bases include pyridine and triethylamine. For less reactive amines, a stronger, non-nucleophilic base might be beneficial.

Q3: I am observing the formation of a di-sulfonated byproduct with my primary amine. How can I prevent this?

Di-sulfonylation is a common side reaction when using primary amines, where the initially formed sulfonamide is further reacted with another molecule of the sulfonyl chloride.

Strategies to Minimize Di-sulfonylation:

• Control Stoichiometry: Use a slight excess of the primary amine (1.1 to 1.5 equivalents) relative to the 2,5-Difluorobenzenesulfonyl chloride.

• Slow Addition: Add the 2,5-Difluorobenzenesulfonyl chloride solution dropwise to the amine solution at a low temperature (e.g., 0 °C). This keeps the concentration of the sulfonyl chloride low, favoring reaction with the more nucleophilic primary amine.

• Lower Reaction Temperature: Running the reaction at a lower temperature (e.g., maintaining it at 0 °C or allowing it to warm slowly to room temperature) can significantly reduce the rate of the second sulfonylation reaction.

• Use a Weaker Base: Strong bases can deprotonate the mono-sulfonamide, increasing its nucleophilicity and promoting di-sulfonylation. Consider using a weaker or sterically hindered base like pyridine or 2,6-lutidine.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Hydrolysis of 2,5-Difluorobenzenesulfonyl chloride	- Ensure all glassware is oven-dried.- Use anhydrous solvents.- Conduct the reaction under an inert atmosphere.
Low reactivity of the amine	- Increase the reaction temperature after the initial addition.- Consider using a more polar aprotic solvent like DMF.
Poor quality of reagents	- Use fresh or purified 2,5-Difluorobenzenesulfonyl chloride.- Ensure the amine and base are pure and dry.
Formation of Di-sulfonamide Byproduct (with primary amines)	Incorrect stoichiometry	- Use a slight excess (1.1-1.5 eq) of the primary amine.
High concentration of sulfonyl chloride	- Add the sulfonyl chloride solution slowly and dropwise at 0 °C.
Reaction temperature is too high	- Maintain a low temperature (0 °C) during and after the addition, or allow a slow warm-up to room temperature.
Strong base promoting second reaction	- Use a weaker or sterically hindered base (e.g., pyridine).
Presence of 2,5-Difluorobenzenesulfonic Acid in Product	Incomplete reaction and hydrolysis during workup	- Monitor the reaction to ensure it has gone to completion.- Use a biphasic workup with a suitable organic solvent and aqueous washes to remove the sulfonic acid.
Moisture in the reaction	- Follow strict anhydrous procedures as outlined for low yield.

Data Presentation: Recommended Temperature Conditions

The following table summarizes generally recommended temperature ranges for the reaction of 2,5-Difluorobenzenesulfonyl chloride with different classes of amines. Note: These are starting points, and optimization for each specific substrate is highly recommended.

Amine Type	Nucleophilicity	Steric Hindrance	Recommended Addition Temperature	Recommended Reaction Temperature
Primary Aliphatic Amines	High	Low	0 °C	Room Temperature
Secondary Aliphatic Amines	High	Moderate	0 °C	Room Temperature to 50 °C
Anilines (Electron-rich)	Moderate	Low	0 °C	Room Temperature to 80 °C
Anilines (Electron-deficient)	Low	Low	0 °C	50 °C to 120 °C
Sterically Hindered Amines	Varies	High	0 °C	50 °C to 120 °C

Experimental Protocols

General Protocol for the Synthesis of N-substituted-2,5-difluorobenzenesulfonamides

This protocol is a general starting point and may require optimization for specific substrates.

Materials:

• 2,5-Difluorobenzenesulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.1 eq)

• Anhydrous base (e.g., triethylamine or pyridine, 1.5 eq)

• Anhydrous solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile)

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the amine (1.1 eq) and the anhydrous base (1.5 eq) in the anhydrous solvent.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Sulfonyl Chloride: In a separate flask, dissolve the 2,5-Difluorobenzenesulfonyl chloride (1.0 eq) in a minimal amount of the anhydrous solvent. Add this solution dropwise to the stirred amine solution at 0 °C over 15-30 minutes.

• Reaction Monitoring: After the addition is complete, the reaction can be stirred at 0 °C for an additional hour and then allowed to warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For less reactive amines, the mixture may be heated to an appropriate temperature (see Data Presentation table).

• Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., DCM or ethyl acetate) three times.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure sulfonamide.

Visualizing Workflows and Logic

The following diagrams illustrate the general experimental workflow and a troubleshooting decision tree for low yield issues.

References

• 1. US20030236437A1 - Process to prepare sulfonamides - Google Patents [patents.google.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

Overcoming low reactivity of sterically hindered amines with 2,5-Difluorobenzenesulfonyl chloride

Topic: Overcoming Low Reactivity of Sterically Hindered Amines with 2,5-Difluorobenzenesulfonyl Chloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the challenging sulfonylation of sterically hindered amines with 2,5-difluorobenzenesulfonyl chloride.

Frequently Asked Questions (FAQs)

Q1: Why is the reaction between my sterically hindered amine and 2,5-difluorobenzenesulfonyl chloride so slow or not proceeding at all?

A1: The low reactivity stems from steric hindrance. Both your amine, with its bulky substituents, and the sulfonyl chloride present a crowded environment around the reactive centers (the nitrogen of the amine and the sulfur of the sulfonyl chloride). This physical obstruction makes it difficult for the nucleophilic amine to attack the electrophilic sulfur atom, thus increasing the activation energy of the reaction.

Q2: What is the role of the base in this reaction, and which one should I choose?

A2: The base is crucial for neutralizing the hydrochloric acid (HCl) generated during the reaction. For sterically hindered amines, a non-nucleophilic, hindered base like 2,6-lutidine or a stronger, non-nucleophilic base such as 1,8-Diazabicycloundec-7-ene (DBU) can be effective. Standard bases like triethylamine or pyridine are also commonly used. The choice of base can significantly impact the reaction rate and yield.

Q3: Can I use a catalyst to speed up the reaction?

A3: Yes, a nucleophilic catalyst is highly recommended for this transformation. 4-Dimethylaminopyridine (DMAP) is particularly effective for the sulfonylation of sterically hindered and weakly nucleophilic amines.[1] DMAP works by first reacting with the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium intermediate, which is much more susceptible to nucleophilic attack by the hindered amine.

Q4: What are the common side reactions to look out for?

A4: The primary side reactions include:

• Hydrolysis of the sulfonyl chloride: 2,5-Difluorobenzenesulfonyl chloride is sensitive to moisture and can hydrolyze to the corresponding sulfonic acid, which is unreactive towards the amine.

• Di-sulfonylation: If you are using a primary amine, reaction at both N-H bonds can occur, leading to a di-sulfonylated byproduct. This is less common with hindered amines but can be favored by an excess of the sulfonyl chloride.

Q5: How should I monitor the progress of my reaction?

A5: The reaction progress can be effectively monitored using analytical techniques such as Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Liquid Chromatography-Mass Spectrometry (LC-MS). These methods allow you to track the consumption of the starting materials and the formation of the desired sulfonamide product.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low to No Product Formation	1. Extreme Steric Hindrance: The amine is too bulky for standard conditions. 2. Hydrolyzed Sulfonyl Chloride: Reagent degradation due to moisture. 3. Insufficient Reaction Temperature: The reaction lacks sufficient kinetic energy to overcome the activation barrier.	1. Add a Catalyst: Introduce a catalytic amount (e.g., 0.1-0.2 equivalents) of 4-Dimethylaminopyridine (DMAP).[1] 2. Use Anhydrous Conditions: Ensure all glassware is oven-dried, use anhydrous solvents, and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon). Use a fresh bottle of 2,5-difluorobenzenesulfonyl chloride. 3. Increase Temperature: Gradually increase the reaction temperature, potentially to the reflux temperature of the solvent.
Formation of Multiple Products	1. Di-sulfonylation (Primary Amines): Excess sulfonyl chloride reacting twice with the amine. 2. Reaction with Solvent: Use of a nucleophilic solvent (e.g., an alcohol) can lead to the formation of sulfonate esters.	1. Control Stoichiometry: Use a slight excess of the amine (1.1 to 1.2 equivalents) relative to the sulfonyl chloride. 2. Solvent Choice: Use a non-nucleophilic, aprotic solvent such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile.
Difficult Purification	1. Catalyst Removal: Residual DMAP or other basic impurities in the product. 2. Unreacted Starting Material: Incomplete conversion of the amine or sulfonyl chloride.	1. Aqueous Wash: During the work-up, wash the organic layer with a dilute acid solution (e.g., 1M HCl) to remove basic impurities like DMAP and any unreacted amine. 2. Optimize Reaction: Drive the reaction to completion using the solutions above. If unreacted sulfonyl chloride remains, it can often be quenched with a small amount of a scavenger amine or water during work-up.

Experimental Protocols

Protocol 1: Standard Conditions with Pyridine

This protocol is a general starting point for the sulfonylation of a moderately hindered amine.

• Reaction Setup: To a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen), add the sterically hindered amine (1.0 equivalent).

• Solvent and Base Addition: Dissolve the amine in anhydrous Dichloromethane (DCM). Add pyridine (1.5 equivalents) to the solution and stir for 10 minutes at room temperature.

• Cooling: Cool the mixture to 0 °C using an ice bath.

• Sulfonyl Chloride Addition: In a separate flask, dissolve 2,5-difluorobenzenesulfonyl chloride (1.05 equivalents) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred amine solution over 15-30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Quench the reaction with water. Separate the organic layer, and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Optimized Conditions for Highly Hindered Amines using DMAP

This protocol is designed to enhance the reactivity of highly hindered amines.

• Reaction Setup: To a dry, round-bottom flask under an inert atmosphere, add the highly hindered amine (1.0 equivalent) and 4-Dimethylaminopyridine (DMAP) (0.1-0.2 equivalents).

• Solvent and Base Addition: Dissolve the solids in anhydrous DCM. Add a non-nucleophilic base such as 2,6-lutidine (1.5 equivalents).

• Sulfonyl Chloride Addition: At room temperature, add a solution of 2,5-difluorobenzenesulfonyl chloride (1.1 equivalents) in anhydrous DCM dropwise.

• Reaction: Stir the reaction at room temperature or gently heat to 40-50 °C if necessary. Monitor the reaction for completion (typically 4-12 hours).

• Work-up and Purification: Follow steps 6 and 7 from Protocol 1. The 1M HCl wash is particularly important to ensure complete removal of DMAP and 2,6-lutidine.

Quantitative Data Summary

The following table summarizes typical reaction conditions and expected outcomes for the sulfonylation of amines with varying degrees of steric hindrance, based on established chemical principles for this type of reaction.

Amine (Example)	Hindrance Level	Recommended Protocol	Typical Temp. (°C)	Typical Time (h)	Expected Yield
Aniline	Low	Protocol 1	0 to RT	2-6	>90%
N-ethylaniline	Moderate	Protocol 1	RT	8-16	70-85%
2,6-Dimethylaniline	High	Protocol 2	RT to 40	6-12	60-80%
2,6-Diisopropylaniline	Very High	Protocol 2	40 to Reflux	12-24	40-60%
Di-tert-butylamine	Extreme	Protocol 2	Reflux	24-48	<20% or No Reaction

Note: Yields are estimates and highly dependent on the specific substrate and precise reaction conditions.

Visualizations

Experimental Workflow

Caption: General experimental workflow for sulfonylation.

DMAP Catalytic Cycle

Caption: Catalytic cycle of DMAP in sulfonylation.

References

• 1. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]

Removal of impurities from 2,5-Difluorobenzenesulfonyl chloride reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,5-Difluorobenzenesulfonyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a 2,5-Difluorobenzenesulfonyl chloride reaction?

A1: Common impurities can originate from starting materials, side reactions, and subsequent workup procedures. The most prevalent impurities include:

• Unreacted Starting Materials: Such as 2,5-difluoroaniline.

• Residual Solvents: Ether, ethanol, and acetic acid may be present from the synthesis and extraction steps.[1]

• Hydrolysis Product: 2,5-Difluorobenzenesulfonic acid is a common impurity, formed by the reaction of the sulfonyl chloride with water.

• Side-Reaction Byproducts: Depending on the synthetic route, byproducts from the diazotization and sulfonation steps may be present.

Q2: How can I detect and quantify impurities in my 2,5-Difluorobenzenesulfonyl chloride sample?

A2: A combination of chromatographic and spectroscopic techniques is typically employed for impurity profiling.[2] High-Performance Liquid Chromatography (HPLC) with a UV detector is a robust method for quantifying non-volatile impurities.[3][4] Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for identifying and quantifying volatile impurities and can also be used for the analysis of the sulfonyl chloride itself, sometimes after derivatization to a more thermally stable compound.[5]

Q3: What is the typical purity of commercially available 2,5-Difluorobenzenesulfonyl chloride?

A3: Commercially available 2,5-Difluorobenzenesulfonyl chloride is typically offered at a purity of 97% or higher.[6][7]

Troubleshooting Guide

Issue 1: Low Yield of 2,5-Difluorobenzenesulfonyl Chloride

Possible Cause	Suggested Solution
Incomplete reaction	Ensure the reaction is stirred for the recommended time, and monitor its progress using an appropriate analytical technique like TLC or HPLC.
Hydrolysis of the product	Use anhydrous solvents and reagents, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon). The workup should be performed promptly, avoiding prolonged contact with aqueous solutions.[8]
Sub-optimal reaction temperature	Maintain the recommended temperature range during the reaction. For the synthesis from 2,5-difluoroaniline, temperatures are typically kept between -25°C and 10°C during different stages of the reaction.[1]

Issue 2: Presence of 2,5-Difluorobenzenesulfonic Acid as an Impurity

Possible Cause	Suggested Solution
Exposure to moisture	Dry all glassware thoroughly before use and use anhydrous solvents. Handle the material under a dry, inert atmosphere.
Hydrolysis during workup	Minimize the time the product is in contact with aqueous solutions. Use cold water or brine for washing and separate the layers quickly.[8]
Improper storage	Store 2,5-Difluorobenzenesulfonyl chloride in a tightly sealed container under an inert atmosphere in a cool, dry place.

The formation of 2,5-Difluorobenzenesulfonic acid via hydrolysis is a key degradation pathway.

Caption: Hydrolysis of 2,5-Difluorobenzenesulfonyl chloride.

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This method is effective for removing non-volatile impurities.

• Setup: Assemble a distillation apparatus suitable for vacuum distillation. Ensure all glassware is dry.

• Procedure:

  • Place the crude 2,5-Difluorobenzenesulfonyl chloride in the distillation flask.

  • Gradually reduce the pressure to the desired level (e.g., 0.5-10 mmHg).[9]

  • Heat the flask gently.

  • Collect the fraction that distills at the expected boiling point of 2,5-Difluorobenzenesulfonyl chloride under the applied pressure. The literature boiling point at atmospheric pressure is 221 °C, and at 0.5 mmHg it is 65-70 °C.

• Analysis: Analyze the purity of the collected fraction using HPLC or GC-MS.

Protocol 2: Purification by Column Chromatography

This technique is useful for separating impurities with different polarities.

• Stationary Phase: Use silica gel as the stationary phase.

• Mobile Phase: A non-polar solvent system, such as a gradient of ethyl acetate in hexanes, is often effective.[10][11]

• Procedure:

  • Prepare a silica gel column.

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

  • Load the sample onto the column.

  • Elute the column with the mobile phase, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

• Analysis: Confirm the purity of the final product.

Workflow for Synthesis and Purification

The following diagram illustrates a typical workflow for the synthesis and purification of 2,5-Difluorobenzenesulfonyl chloride.

References

• 1. 2,5-DIFLUOROBENZENESULFONYL CHLORIDE CAS#: 26120-86-5 [amp.chemicalbook.com]
• 2. rroij.com [rroij.com]
• 3. CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid - Google Patents [patents.google.com]
• 4. Development of a derivatization RP-HPLC method for determination of sulfuryl chloride in chlorosulfonic acid for gefapixant citrate manufacture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. calpaclab.com [calpaclab.com]
• 7. 2,6-Difluorobenzenesulfonyl chloride 97 60230-36-6 [sigmaaldrich.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Buy 3,5-Difluorobenzenesulfonyl chloride | 210532-25-5 [smolecule.com]
• 10. echemi.com [echemi.com]
• 11. rsc.org [rsc.org]

Technical Support Center: Managing Moisture-Sensitive Sulfonyl Chlorides

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) for handling the moisture sensitivity of sulfonyl chlorides.

Frequently Asked Questions (FAQs)

Q1: Why are sulfonyl chlorides so sensitive to moisture?

Sulfonyl chlorides are highly reactive compounds that readily undergo hydrolysis in the presence of water. The sulfur atom in the sulfonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack by water. This reaction results in the formation of the corresponding sulfonic acid and hydrochloric acid (HCl), which can lead to decreased yields of the desired product and the formation of corrosive byproducts.[1]

Q2: What are the visible signs of sulfonyl chloride decomposition due to moisture?

Decomposition of a sulfonyl chloride due to moisture may not always be visually apparent. However, some indicators include:

• Fuming: Many sulfonyl chlorides will fume upon exposure to air due to the reaction with atmospheric moisture, releasing HCl gas.

• Cloudy Appearance: A previously clear solution of a sulfonyl chloride may become cloudy, indicating the formation of insoluble sulfonic acid.

• Loss of Reactivity: A noticeable decrease in the yield of your desired product is a strong indicator that the sulfonyl chloride has degraded.

Q3: How should I properly store my sulfonyl chlorides to prevent moisture contamination?

Proper storage is critical to maintaining the integrity of sulfonyl chlorides. Follow these guidelines:

• Inert Atmosphere: Store sulfonyl chlorides under an inert atmosphere, such as nitrogen or argon.

• Tightly Sealed Containers: Use containers with tight-fitting seals, such as those with PTFE-lined caps, to prevent the ingress of atmospheric moisture.

• Desiccator: For long-term storage, place the sealed container inside a desiccator containing a suitable drying agent (e.g., Drierite® or phosphorus pentoxide).

• Cool and Dry Location: Store in a cool, dry, and well-ventilated area away from sources of moisture.

Q4: What are the best practices for handling sulfonyl chlorides in the laboratory?

To minimize exposure to moisture during experimental work, adhere to the following practices:

• Work under Inert Atmosphere: Whenever possible, handle sulfonyl chlorides in a glovebox or under a positive pressure of an inert gas (nitrogen or argon) using Schlenk techniques.

• Use Dry Glassware and Reagents: Ensure all glassware is thoroughly oven-dried or flame-dried before use. All other reagents and solvents must be anhydrous.

• Use Syringes and Cannulas for Transfers: Transfer sulfonyl chlorides and other anhydrous reagents using syringes or cannulas to avoid opening containers to the atmosphere.

Troubleshooting Guide

Issue	Possible Cause	Solution
Low or no yield of the desired product	Hydrolysis of the sulfonyl chloride: The sulfonyl chloride has reacted with moisture present in the reaction setup.	- Ensure rigorous exclusion of water: Use oven-dried or flame-dried glassware. Use anhydrous solvents and reagents. Conduct the reaction under an inert atmosphere (nitrogen or argon). - Check the quality of the sulfonyl chloride: If it is old or has been improperly stored, it may have already hydrolyzed. Consider purifying or using a fresh bottle.
Formation of a significant amount of a polar byproduct	Hydrolysis of the sulfonyl chloride: The polar byproduct is likely the corresponding sulfonic acid.	- Improve drying procedures: Re-evaluate your methods for drying glassware, solvents, and starting materials. - Quench the reaction appropriately: After the reaction is complete, quench any remaining sulfonyl chloride to convert it to a more easily removable form (see quenching protocols below).
Difficulty in purifying the product due to co-elution with a byproduct	Unreacted sulfonyl chloride or sulfonic acid: These may have similar polarities to the desired product, making chromatographic separation challenging.	- Perform a quench before workup: React the excess sulfonyl chloride with an amine (e.g., a few drops of triethylamine or piperidine) or water to form a more polar sulfonamide or sulfonic acid, which can be more easily separated by extraction or chromatography. - Optimize chromatography conditions: If quenching is not feasible, carefully adjust the solvent system for column chromatography to improve separation.
Reaction mixture becomes acidic	Formation of HCl and sulfonic acid: Hydrolysis of the sulfonyl chloride generates acidic byproducts.	- Use a non-nucleophilic base: Include a non-nucleophilic base (e.g., triethylamine or pyridine) in the reaction mixture to scavenge the HCl produced. - Perform a basic wash during workup: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize and remove acidic byproducts.

Data Presentation

Table 1: Comparative Solvolysis (Hydrolysis) Rates of para-Substituted Benzenesulfonyl Chlorides in Water at 15°C

This table illustrates the effect of different substituents on the rate of hydrolysis of benzenesulfonyl chloride. Electron-withdrawing groups generally increase the rate of hydrolysis, while electron-donating groups decrease it.

Substituent (para-)	First-Order Rate Constant (k) x 10⁻⁴ s⁻¹
Methoxy (MeO)	23.89
Methyl (Me)	13.57
Hydrogen (H)	11.04
Bromo (Br)	7.447
Nitro (NO₂)	9.373

Data sourced from a study on the solvolysis of a series of benzenesulfonyl chlorides[2].

Table 2: Solvolysis Rates of Benzenesulfonyl Chloride and p-Nitrobenzenesulfonyl Chloride in Various Solvents at 35.0 °C

This table shows the impact of solvent composition on the rate of solvolysis. The rates are influenced by both the solvent's nucleophilicity and its ionizing power.

Solvent (% v/v)	Benzenesulfonyl Chloride (k x 10⁻⁵ s⁻¹)	p-Nitrobenzenesulfonyl Chloride (k x 10⁻⁵ s⁻¹)
100% EtOH	3.60 ± 0.34	10.7
90% EtOH	13.6 ± 0.6	83.9
80% EtOH	19.6 ± 1.1	117 ± 5
100% MeOH	15.1 ± 0.8	21.8 ± 1.4
80% Acetone	3.64 ± 0.20	65.7 ± 2.9
100% H₂O	751	756
97% TFE (w/w)	0.0774	0.0450 ± 0.0018

Data adapted from a study on the correlation of solvolysis rates of arenesulfonyl chlorides[3][4][5]. TFE refers to trifluoroethanol.

Experimental Protocols

Protocol 1: General Procedure for Handling Sulfonyl Chlorides under an Inert Atmosphere

This protocol outlines the standard procedure for setting up a reaction using moisture-sensitive sulfonyl chlorides.

• Glassware Preparation: Dry all necessary glassware (e.g., round-bottom flask, addition funnel, condenser) in an oven at >120°C for at least 4 hours, or flame-dry under vacuum immediately before use.

• Apparatus Assembly: Assemble the glassware while hot and immediately place it under a positive pressure of dry nitrogen or argon. Allow the apparatus to cool to room temperature under the inert atmosphere.

• Solvent and Reagent Preparation: Use anhydrous solvents that have been appropriately dried (e.g., distilled from a suitable drying agent or passed through a solvent purification system). Ensure all other reagents are anhydrous.

• Reagent Transfer: Transfer the anhydrous solvent and other liquid reagents to the reaction flask via a syringe or cannula. Add solid reagents under a positive flow of inert gas.

• Addition of Sulfonyl Chloride: If the sulfonyl chloride is a liquid, transfer it to the reaction flask using a dry syringe. If it is a solid, dissolve it in a minimal amount of anhydrous solvent in a separate flask under an inert atmosphere and transfer the solution via cannula.

• Reaction Monitoring: Monitor the reaction progress using appropriate techniques (e.g., TLC, LC-MS).

• Quenching: Once the reaction is complete, quench any unreacted sulfonyl chloride as described in Protocol 2.

Protocol 2: Quenching Unreacted Sulfonyl Chlorides

This protocol provides methods for safely neutralizing and removing excess sulfonyl chloride from a reaction mixture.

Method A: Aqueous Quench

• Cool the reaction mixture in an ice bath.

• Slowly and carefully add cold water or crushed ice to the reaction mixture with vigorous stirring. Caution: This process can be exothermic.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Transfer the mixture to a separatory funnel and separate the organic and aqueous layers. The sulfonic acid byproduct will be in the aqueous layer.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to remove any remaining acidic byproducts, followed by a brine wash.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Method B: Amine Quench

• Cool the reaction mixture in an ice bath.

• Add a few drops of a primary or secondary amine (e.g., piperidine or triethylamine) to the reaction mixture and stir for 15-30 minutes.

• The resulting sulfonamide is typically more polar than the sulfonyl chloride and can be removed by aqueous workup (as it may be soluble in acidic water) or by column chromatography.

Mandatory Visualizations

Caption: Workflow for handling moisture-sensitive sulfonyl chlorides.

Caption: Decision tree for troubleshooting low reaction yields.

References

• 1. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride – Precursors in the Development of New Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Correlation of the rates of solvolysis of two arenesulfonyl chlorides and of trans-beta-styrenesulfonyl chloride - precursors in the development of new pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]

Workup procedure for sulfonamide synthesis to remove excess sulfonyl chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the removal of excess sulfonyl chloride during sulfonamide synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove excess sulfonyl chloride after a sulfonamide synthesis reaction?

A1: Residual sulfonyl chloride can interfere with downstream applications and complicate the purification of the desired sulfonamide product. Due to its similar polarity to many sulfonamide products, it can co-elute during chromatographic purification, leading to impure final compounds.[1] Furthermore, sulfonyl chlorides are reactive and potentially hazardous, making their removal essential for product stability and safety.

Q2: What are the most common strategies for removing unreacted sulfonyl chloride?

A2: The primary methods involve quenching the excess sulfonyl chloride to convert it into a more easily separable byproduct. The most common techniques include:

• Aqueous Workup: Quenching the reaction with water or an aqueous basic solution (e.g., sodium bicarbonate, ammonium hydroxide) to hydrolyze the sulfonyl chloride to the corresponding water-soluble sulfonic acid or sulfonamide.[1][2]

• Amine Quench: Adding a simple primary or secondary amine to the reaction mixture to form a sulfonamide that is more polar than the starting sulfonyl chloride, facilitating its removal by extraction or chromatography.[1][3]

• Scavenger Resins: Utilizing polymer-bound amines (scavenger resins) that react with the excess sulfonyl chloride. The resin is then easily removed by filtration.[1]

Q3: How do I choose the best workup procedure for my specific reaction?

A3: The selection of the optimal workup method depends on several factors, including the stability of your desired sulfonamide product, its polarity, and the scale of your reaction.

• For base-sensitive products , avoid quenching with strong aqueous bases. A milder aqueous quench with water or a non-basic amine quench might be more suitable.[1]

• If your product has a similar polarity to the unreacted sulfonyl chloride , converting the sulfonyl chloride to a highly polar sulfonic acid (via aqueous basic workup) or a polar sulfonamide (via amine quench) can significantly improve separation during chromatography.[3]

• For ease of purification , scavenger resins are an excellent option as the byproduct is removed by simple filtration, often eliminating the need for extensive liquid-liquid extractions or chromatography.[1]

Troubleshooting Guides

Issue	Possible Cause	Solution
Product co-elutes with unreacted sulfonyl chloride during column chromatography.	The polarity of the product and the sulfonyl chloride are too similar.	1. Quench before chromatography: Convert the excess sulfonyl chloride into a more polar byproduct. An amine quench to form a sulfonamide or an aqueous basic quench to form a sulfonic acid are effective strategies.[1][3] 2. Optimize chromatography conditions: If quenching is not feasible, carefully adjust the solvent system for chromatography. A less polar eluent may improve separation.
Low yield of the desired sulfonamide after workup.	1. Hydrolysis of the sulfonyl chloride: Moisture in the reaction can hydrolyze the sulfonyl chloride before it reacts with the amine. 2. Product is sensitive to workup conditions: The desired sulfonamide may be degrading under acidic or basic workup conditions.	1. Ensure anhydrous conditions: Use dry solvents and glassware, and run the reaction under an inert atmosphere (e.g., nitrogen or argon).[2] 2. Use a milder workup: If the product is base-sensitive, consider quenching with water or using a scavenger resin instead of a strong aqueous base.[1] For acid-sensitive products, avoid acidic washes during the workup.
The quenching reaction is slow or incomplete.	1. Insufficient quenching agent: Not enough of the quenching agent was added to react with all the excess sulfonyl chloride. 2. Poor mixing: In biphasic systems (e.g., organic solvent and aqueous base), inadequate stirring can limit the reaction between the sulfonyl chloride and the quenching agent.	1. Increase the excess of the quenching agent: Ensure a sufficient molar excess of the quenching agent is used.[1] 2. Ensure vigorous stirring: Use a magnetic stirrer or overhead stirrer to ensure efficient mixing of the reaction components.[1]
Formation of unexpected byproducts during workup.	The quenching agent is reacting with the desired product or other components of the reaction mixture.	1. Use a simpler quenching agent: Quenching with water or a simple amine like aqueous ammonia can minimize the formation of complex byproducts.[3] 2. Consider a scavenger resin: This method is highly selective for the sulfonyl chloride and minimizes side reactions.[1]

Quantitative Data Comparison of Workup Methods

The following table provides a representative comparison of different workup methods for the removal of excess p-toluenesulfonyl chloride (TsCl) from a hypothetical reaction mixture. The data is illustrative and actual results may vary depending on the specific reaction conditions and substrates.

Workup Method	Quenching Agent	Typical Molar Excess of Quenching Agent (relative to excess TsCl)	Typical Reaction Time	Product Yield (Illustrative)	Product Purity (Illustrative)	Key Advantages	Key Disadvantages
Aqueous Basic Quench	Saturated aq. NaHCO₃	2 - 3 equivalents	15 - 30 min	85 - 95%	>95% after chromatography	Cost-effective, forms a highly water-soluble byproduct.	Not suitable for base-sensitive products.[1]
Aqueous Amine Quench	10% aq. NH₄OH	2 - 3 equivalents	15 - 30 min	88 - 98%	>95% after chromatography	Forms a highly polar sulfonamide byproduct, easy to separate.[3]	May not be suitable for products that can react with ammonia.
Non-Aqueous Amine Quench	Diethylamine	2 equivalents	1 - 2 hours	80 - 90%	>90% after chromatography	Suitable for water-sensitive products.	The resulting sulfonamide byproduct may require chromatography for removal.
Scavenger Resin	Polymer-bound amine	2 - 3 equivalents	2 - 16 hours	90 - 99%	>98% after filtration	Simple filtration for byproduct removal, high purity.[1]	Higher cost of reagents, longer reaction times may be required.[1]

Detailed Experimental Protocols

Protocol 1: Aqueous Basic Workup with Sodium Bicarbonate

• Cool the Reaction Mixture: After the sulfonamide synthesis is complete (as monitored by TLC or LC-MS), cool the reaction mixture to 0 °C in an ice bath.

• Quench the Reaction: Slowly and carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the stirred reaction mixture. The addition is often exothermic, so maintain the temperature below 20 °C.

• Stir: Continue to stir the mixture vigorously for 15-30 minutes at room temperature to ensure complete hydrolysis of the excess sulfonyl chloride.[1]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) two to three times.

• Wash the Organic Layer: Combine the organic extracts and wash sequentially with water and brine.

• Dry and Concentrate: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude sulfonamide.

• Purification: Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: Quenching with Aqueous Ammonium Hydroxide

• Cool the Reaction Mixture: Cool the reaction mixture to 0-10 °C in an ice bath.

• Add Ammonium Hydroxide: Slowly add a 10% aqueous solution of ammonium hydroxide (NH₄OH) to the stirred reaction mixture. A common practice is to add a volume of the NH₄OH solution equal to the volume of water used in the reaction.[3]

• Stir: Continue stirring vigorously for 15-30 minutes at room temperature.[3]

• Monitor: Check for the disappearance of the sulfonyl chloride spot by TLC.

• Workup: Proceed with a standard aqueous workup, including extraction with an organic solvent (e.g., ethyl acetate). The resulting p-toluenesulfonamide is highly polar and will either remain in the aqueous layer or be easily separated by column chromatography.[3]

Protocol 3: Workup using a Scavenger Resin

• Add Scavenger Resin: To the reaction mixture containing the excess sulfonyl chloride, add a polymer-bound amine scavenger (e.g., aminomethyl polystyrene, typically 2-3 equivalents relative to the estimated excess sulfonyl chloride).[1]

• Stir: Stir the suspension at room temperature. The required reaction time can range from a few hours to overnight, depending on the specific resin and reaction conditions.[1]

• Monitor: Monitor the disappearance of the sulfonyl chloride by TLC.

• Filter: Once the reaction is complete, filter the mixture to remove the resin.

• Wash: Wash the resin with a suitable organic solvent.

• Concentrate: Combine the filtrate and the washings and concentrate under reduced pressure to obtain the crude product, which should now be free of sulfonyl chloride.[1]

Experimental Workflow Diagram

Caption: Workflow for the removal of excess sulfonyl chloride.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Scaling Up Reactions with 2,5-Difluorobenzenesulfonyl Chloride

Welcome to the technical support center for scaling up reactions involving 2,5-Difluorobenzenesulfonyl chloride. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance for successful scale-up.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with handling 2,5-Difluorobenzenesulfonyl chloride, especially at a larger scale?

A1: 2,5-Difluorobenzenesulfonyl chloride is a corrosive material that can cause severe skin burns and eye damage.[1] It is also moisture-sensitive and will hydrolyze to the corresponding sulfonic acid, releasing hydrochloric acid (HCl) gas. At a larger scale, the key hazards are:

• Corrosivity: Contact with skin and eyes can cause severe burns. Ensure appropriate personal protective equipment (PPE), including gloves, goggles, and a face shield, is worn.[1]

• Moisture Sensitivity: Reaction with water is exothermic and produces corrosive HCl gas. All equipment must be thoroughly dried, and reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Exothermic Reactions: The reaction of 2,5-Difluorobenzenesulfonyl chloride with nucleophiles, particularly amines, is exothermic. On a larger scale, heat dissipation is less efficient, increasing the risk of a thermal runaway.[2]

Q2: What are the most critical parameters to control when scaling up the sulfonylation of a primary amine with 2,5-Difluorobenzenesulfonyl chloride?

A2: The most critical parameters for selective mono-sulfonylation and a safe reaction at scale are:

• Stoichiometry: The molar ratio of the amine to the sulfonyl chloride.

• Temperature: The reaction temperature significantly impacts reaction rates and selectivity.

• Rate of Addition: The speed at which the 2,5-Difluorobenzenesulfonyl chloride is added to the reaction mixture.

• Mixing: Efficient mixing is crucial for maintaining homogenous temperature and concentration throughout the reactor.

Careful control and optimization of these parameters are essential to favor the formation of the desired mono-sulfonylated product and prevent runaway reactions.[3]

Q3: How does the choice of base and solvent impact the scale-up of sulfonylation reactions?

A3: The base neutralizes the HCl byproduct, but a strong, non-hindered base can promote di-sulfonylation of primary amines.[3] Using a weaker or sterically hindered base like pyridine or 2,6-lutidine can improve selectivity for the mono-sulfonylated product.[3] The solvent choice affects the solubility of reactants and the overall reaction rate. Aprotic solvents like dichloromethane (DCM), acetonitrile, or tetrahydrofuran (THF) are commonly used.[4] For less reactive amines, a more polar aprotic solvent like N,N-dimethylformamide (DMF) may be beneficial, but be aware that it can complicate product isolation.[4]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Question: My scaled-up sulfonylation reaction is resulting in a very low yield or no desired product. What are the likely causes and how can I troubleshoot this?

Answer: Low or no product yield in a scaled-up sulfonylation reaction can be attributed to several factors. The primary reasons often involve reagent quality, reaction conditions, or inefficient mixing.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting low product yield.

Possible Causes and Solutions:

Possible Cause	Solution
Reagent Quality	Ensure the 2,5-Difluorobenzenesulfonyl chloride is of high purity and has not hydrolyzed. Verify the purity and dryness of the amine and solvent. Use freshly opened or properly stored reagents.[4]
Reaction Temperature	Some reactions are temperature-sensitive. If the reaction is sluggish, a moderate increase in temperature may help. However, excessive heat can lead to decomposition. Monitor the reaction closely.[5]
Reaction Time	The reaction may not have reached completion. Monitor the reaction progress using an appropriate analytical technique like TLC or LC-MS to determine the optimal reaction time.[5]
Reagent Stoichiometry	An incorrect ratio of reactants can lead to low yields. Ensure the stoichiometry of the amine, sulfonyl chloride, and base is accurate. A slight excess of the amine (1.1 to 1.5 equivalents) can sometimes be beneficial.[3][5]
Inefficient Mixing	Inadequate mixing on a larger scale can lead to localized "hot spots" or areas of high concentration, which can cause side reactions or decomposition. Ensure the reactor is equipped with an appropriate stirrer and that the stirring speed is sufficient to maintain a homogeneous mixture.

Issue 2: Formation of Di-sulfonylation Byproduct with Primary Amines

Question: My reaction is producing a significant amount of the di-sulfonylated product. How can I improve selectivity for mono-sulfonylation at scale?

Answer: This is a common issue arising from the deprotonation of the initially formed mono-sulfonamide, which then acts as a nucleophile towards another molecule of the sulfonyl chloride. The following strategies can help minimize the formation of the di-sulfonylated byproduct.

Troubleshooting Workflow:

Caption: Workflow to minimize di-sulfonylation.

Strategies for Optimization:

Strategy	Action & Protocol
Control Stoichiometry and Addition Rate	Action: Use a slight excess of the primary amine (e.g., 1.1 to 1.5 equivalents) relative to the 2,5-Difluorobenzenesulfonyl chloride. Protocol: Dissolve the primary amine and base in the chosen solvent. Cool the mixture to 0 °C. Add the sulfonyl chloride dropwise, either neat or as a solution, over a prolonged period (e.g., 60-120 minutes for larger scale).[3]
Modify Base Conditions	Action: A strong base can readily deprotonate the mono-sulfonamide, facilitating the second sulfonylation. Protocol: Consider using a weaker or sterically hindered base like pyridine or 2,6-lutidine instead of stronger, non-hindered bases like triethylamine.[3]
Reduce Reaction Temperature	Action: Lowering the temperature reduces the rate of both the desired and undesired reactions but often has a more pronounced effect on the side reaction. Protocol: Run the reaction at 0 °C or lower (e.g., -10 °C to -20 °C), especially during the addition of the sulfonyl chloride. Allow the reaction to warm slowly to room temperature only after the addition is complete.[3]

Issue 3: Uncontrolled Exotherm (Thermal Runaway)

Question: During the addition of 2,5-Difluorobenzenesulfonyl chloride, the temperature of my large-scale reaction is increasing rapidly and uncontrollably. What should I do?

Answer: An uncontrolled temperature rise indicates a potential thermal runaway, a hazardous situation requiring immediate action.

Emergency Response Workflow:

Caption: Workflow for responding to a thermal runaway event.

Preventative Measures for Scale-Up:

Preventative Measure	Description
Reaction Calorimetry	Before scaling up, perform reaction calorimetry (RC1) or differential scanning calorimetry (DSC) to determine the heat of reaction and the onset temperature for any decomposition. This data is crucial for designing an adequate cooling system.
Controlled Addition	Use a dosing pump for the slow, controlled addition of the 2,5-Difluorobenzenesulfonyl chloride. The addition rate should be set so that the heat generated can be effectively removed by the cooling system.[6]
Efficient Heat Transfer	Ensure the reactor has a sufficient heat exchange surface area for the reaction volume. Jacketed reactors with efficient coolant circulation are essential.
Dilution	Increasing the solvent volume can help to dissipate heat more effectively. However, this may impact reaction kinetics and downstream processing.

Experimental Protocols

General Lab-Scale Protocol for Sulfonamide Synthesis

This protocol is a general starting point and should be optimized for each specific amine.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, an addition funnel, and a nitrogen inlet, dissolve the primary or secondary amine (1.0 eq) and a suitable base (e.g., triethylamine or pyridine, 1.5 eq) in an anhydrous solvent (e.g., DCM).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Sulfonyl Chloride Addition: Dissolve 2,5-Difluorobenzenesulfonyl chloride (1.0 eq) in a minimal amount of the anhydrous solvent and add it to the addition funnel. Add this solution dropwise to the stirred reaction mixture at 0 °C over 15-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor the reaction progress using TLC.

• Work-up: Upon completion, dilute the reaction mixture with the solvent. Wash the organic layer successively with water, dilute HCl (to remove excess amine and base), and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel.

Key Considerations for Scale-Up

When scaling up the above protocol, the following modifications and considerations are crucial:

Parameter	Lab-Scale (e.g., 1-10 g)	Pilot/Production Scale (e.g., >1 kg)	Rationale
Reactor	Round-bottom flask	Jacketed glass or stainless-steel reactor	Provides better temperature control and containment.
Stirring	Magnetic stirrer	Overhead mechanical stirrer with appropriate impeller (e.g., pitched-blade turbine)	Ensures efficient mixing and heat transfer in larger volumes.
Addition of Sulfonyl Chloride	Addition funnel (dropwise)	Metering pump for controlled, slow addition	Precise control of addition rate is critical to manage the exotherm.
Temperature Control	Ice bath	Circulating chiller/heater for the reactor jacket	Maintains a stable and controlled temperature throughout the reaction.
Work-up	Separatory funnel	Reactor-based phase separation and extraction	Safer and more efficient for handling large volumes.
Purification	Column chromatography, lab-scale recrystallization	Large-scale recrystallization in a crystallizer, filtration, and drying in a filter-dryer	More efficient and contained methods for isolating and drying large quantities of product.

Data Presentation

Table 1: Typical Reaction Conditions and Yields for Sulfonamide Synthesis

Amine	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	Pyridine	DCM	0 to RT	12	~85-95
Benzylamine	Triethylamine	THF	0 to RT	8	~90-98
Morpholine	Triethylamine	DCM	0 to RT	6	>95
Note: Yields are approximate and can vary based on reaction scale and purification method.

This technical support guide provides a foundation for safely and effectively scaling up reactions with 2,5-Difluorobenzenesulfonyl chloride. Always perform a thorough safety assessment and process optimization at a smaller scale before proceeding to pilot or production scale.

References

• 1. 2,5-二氟苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Difluorobenzenesulfonyl Chloride - Diazotization Step

Welcome to the technical support center for the synthesis of difluorobenzenesulfonyl chloride. This guide provides troubleshooting advice and frequently asked questions (FAQs) specifically for the critical diazotization step of difluoroaniline. The information is tailored for researchers, scientists, and drug development professionals to help navigate common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why is the diazotization of difluoroaniline challenging?

The diazotization of difluoroaniline is challenging primarily due to the electron-withdrawing nature of the two fluorine atoms on the aromatic ring. This reduces the basicity and nucleophilicity of the amino group, making it less reactive towards the nitrosating agent (nitrous acid).[1][2] Consequently, the reaction can be sluggish and may require carefully optimized conditions to achieve a good yield.

Q2: What are the common side reactions during the diazotization of difluoroaniline?

Common side reactions include:

• Incomplete Diazotization: Due to the reduced reactivity of the amino group, the reaction may not go to completion, leaving unreacted difluoroaniline.

• Decomposition of the Diazonium Salt: Aryl diazonium salts are thermally unstable and can decompose, especially at temperatures above 5 °C, leading to the formation of phenols and other byproducts.[3]

• Azo Coupling: The newly formed diazonium salt can react with unreacted difluoroaniline to form colored azo compounds, which can complicate purification.[4]

• Triazene Formation: In reactions with low acid concentration, triazenes can be formed as by-products.[5]

Q3: What is the optimal temperature for the diazotization of difluoroaniline?

The reaction is highly sensitive to temperature. It is crucial to maintain a low temperature, typically between 0-5 °C, to prevent the decomposition of the unstable diazonium salt.[6] Exceeding this temperature range can significantly lower the yield of the desired product.

Q4: Which acid and nitrosating agent are best for this reaction?

Hydrochloric acid (HCl) is a commonly used mineral acid for generating nitrous acid in situ from sodium nitrite (NaNO₂).[7] The use of a sufficient excess of acid is important to prevent side reactions like azo coupling. For electron-deficient anilines, sometimes stronger acids or different nitrosating agents like tert-butyl nitrite are employed to improve results.[8]

Q5: How can I monitor the progress of the diazotization reaction?

The reaction can be monitored by testing for the presence of excess nitrous acid using starch-iodide paper. A positive test (the paper turns blue-black) indicates that sufficient sodium nitrite has been added. It is also possible to monitor the disappearance of the starting aniline by thin-layer chromatography (TLC).

Troubleshooting Guide

This section addresses specific issues that may be encountered during the diazotization of difluoroaniline.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Diazonium Salt	1. Incomplete reaction due to low reactivity of difluoroaniline.[1] 2. Decomposition of the diazonium salt.[3] 3. Sub-optimal concentration of reagents.	1. Ensure a sufficient excess of both mineral acid and sodium nitrite. For electron-deficient anilines, using a higher ratio of acid can suppress side reactions.[5] 2. Strictly maintain the reaction temperature between 0-5 °C using an ice-salt bath. 3. Add the sodium nitrite solution slowly and dropwise to the aniline solution to maintain temperature control.
Formation of a Colored Precipitate (Azo Dye)	Reaction of the diazonium salt with unreacted difluoroaniline.[4]	1. Maintain a sufficient excess of acid. 2. Ensure efficient stirring to quickly disperse the sodium nitrite and minimize localized high concentrations of the diazonium salt. 3. Add the aniline solution to the acid before adding the nitrite source.
Incomplete Consumption of Starting Material	1. Insufficient amount of nitrosating agent. 2. Low reaction temperature slowing the reaction excessively.	1. Add sodium nitrite solution until a persistent positive test on starch-iodide paper is observed. 2. While maintaining the temperature between 0-5 °C, allow for a sufficient reaction time (e.g., 30-60 minutes) after the addition of sodium nitrite is complete.
Gas Evolution (Other than N₂ in subsequent step)	Decomposition of nitrous acid, especially if the temperature is too high or the addition of nitrite is too fast.	1. Maintain strict temperature control. 2. Add the sodium nitrite solution slowly and beneath the surface of the reaction mixture.

Experimental Protocols

Protocol 1: Diazotization of 2,4-Difluoroaniline

This protocol is a general procedure adapted from standard diazotization methods for anilines.

Materials:

• 2,4-Difluoroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 2,4-difluoroaniline (1.0 eq.) in a mixture of concentrated hydrochloric acid and water.

• Cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring.

• Prepare a solution of sodium nitrite (1.1 eq.) in distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled aniline solution, ensuring the temperature does not rise above 5 °C.

• After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional 30 minutes.

• The resulting solution containing the 2,4-difluorobenzenediazonium chloride is then used immediately in the subsequent Sandmeyer reaction with sulfur dioxide and a copper(I) catalyst.

Visualizations

Experimental Workflow for Diazotization

Caption: Workflow for the diazotization of 2,4-difluoroaniline.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting decision tree for low yield in diazotization.

References

• 1. Nitrosation, diazotisation, and deamination. Part XIII. Substituent effects of the nitrosation of anilinium ions - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. The continuous flow synthesis of azos - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Exploring Flow Procedures for Diazonium Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for 2,5-Difluorobenzenesulfonyl Chloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the characterization of 2,5-Difluorobenzenesulfonyl chloride and its derivatives. The information presented herein is intended to assist researchers in selecting the most appropriate analytical techniques for their specific needs, from routine purity checks to in-depth structural elucidation.

Introduction

2,5-Difluorobenzenesulfonyl chloride is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its derivatives, particularly sulfonamides, often exhibit significant biological activity. Accurate and reliable analytical characterization is therefore crucial for quality control, reaction monitoring, and regulatory compliance. This guide explores the application of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Elemental Analysis for the characterization of this important class of compounds.

Data Presentation: A Comparative Overview

The following tables summarize key quantitative data and performance characteristics of the primary analytical methods used to characterize 2,5-Difluorobenzenesulfonyl chloride and its derivatives.

Table 1: Physicochemical Properties of 2,5-Difluorobenzenesulfonyl Chloride

Property	Value
CAS Number	26120-86-5
Molecular Formula	C₆H₃ClF₂O₂S
Molecular Weight	212.60 g/mol [1]
Boiling Point	221 °C (lit.)[1]
Density	1.58 g/mL at 25 °C (lit.)[1]
Refractive Index (n20/D)	1.516 (lit.)[1]

Table 2: Comparison of Analytical Methods for 2,5-Difluorobenzenesulfonyl Chloride Derivatives

Analytical Method	Information Provided	Sample Throughput	Primary Application	Key Performance Parameters
HPLC	Purity, Quantification, Separation of Isomers	High	Routine quality control, reaction monitoring, purification	Retention time (tR), peak area, resolution
GC-MS	Molecular Weight, Fragmentation Pattern, Impurity Identification	Medium to High	Identification of volatile impurities, structural confirmation	Retention time (tR), mass-to-charge ratio (m/z)
NMR Spectroscopy	Detailed Molecular Structure, Isomer Identification	Low to Medium	Structural elucidation, confirmation of synthesis	Chemical shift (δ), coupling constants (J), integration
FTIR Spectroscopy	Functional Group Identification	High	Confirmation of key functional groups (e.g., S=O, C-F)	Absorption frequencies (cm⁻¹)
Elemental Analysis	Elemental Composition	Low	Confirmation of empirical formula	Weight percentage of C, H, N, S

Table 3: Typical Analytical Data for Fluorinated Benzenesulfonyl Derivatives (Illustrative)

Method	Parameter	Typical Value/Observation (for related compounds)
HPLC	Retention Time (tR)	Dependent on column, mobile phase, and specific derivative. For dichlorobenzenesulfonyl chloride on a C18 column, tR can be in the range of 3-10 minutes with a water/acetonitrile gradient.[2]
GC-MS	Molecular Ion (M+)	For C₆H₃ClF₂O₂S, expected at m/z 212 (with isotopic pattern for Cl).
Key Fragments	Loss of Cl (m/z 177), loss of SO₂ (m/z 148), C₆H₃F₂⁺ fragment (m/z 113).
¹H NMR (CDCl₃)	Chemical Shift (δ)	Aromatic protons typically in the range of 7.0-8.5 ppm, exhibiting complex splitting patterns due to F-H coupling.
¹⁹F NMR (CDCl₃)	Chemical Shift (δ)	Dependent on the position on the aromatic ring, typically in the range of -100 to -120 ppm (relative to CFCl₃).
¹³C NMR (CDCl₃)	Chemical Shift (δ)	Aromatic carbons typically in the range of 110-165 ppm, with C-F and C-S bonds influencing the shifts.
FTIR (Neat)	S=O Asymmetric Stretch	~1380-1410 cm⁻¹
S=O Symmetric Stretch	~1170-1200 cm⁻¹
C-F Stretch	~1200-1280 cm⁻¹
S-Cl Stretch	~550-650 cm⁻¹
Elemental Analysis	Theoretical for C₆H₃ClF₂O₂S	C: 33.90%, H: 1.42%, S: 15.08%

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a starting point and may require optimization for specific derivatives or matrices.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for determining the purity of 2,5-Difluorobenzenesulfonyl chloride and its non-volatile derivatives.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

  • Gradient Program: Start with 30% B, increase to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in acetonitrile to a concentration of approximately 1 mg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS)

This technique is ideal for identifying volatile impurities and confirming the molecular weight of 2,5-Difluorobenzenesulfonyl chloride.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 280 °C at a rate of 15 °C/min.

  • Hold at 280 °C for 5 minutes.

• Injector Temperature: 250 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Energy: 70 eV.

• Mass Range: m/z 40-400.

• Sample Preparation: Dissolve the sample in dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for the unambiguous structural elucidation of 2,5-Difluorobenzenesulfonyl chloride derivatives.

• Instrumentation: NMR spectrometer operating at a field strength of 400 MHz or higher.

• Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

• ¹H NMR:

  • Acquire standard proton spectra to observe the chemical shifts and coupling patterns of the aromatic protons.

• ¹³C NMR:

  • Acquire proton-decoupled carbon spectra to identify the number of unique carbon environments.

• ¹⁹F NMR:

  • Acquire proton-decoupled fluorine spectra to observe the chemical shifts of the fluorine atoms. This is particularly useful for distinguishing between isomers.[3]

• 2D NMR (COSY, HSQC, HMBC):

  • Perform these experiments as needed to establish connectivity between protons, carbons, and fluorines for complete structural assignment.

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of the deuterated solvent.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and simple method for confirming the presence of key functional groups.

• Instrumentation: FTIR spectrometer.

• Sample Preparation:

  • For liquids (like 2,5-Difluorobenzenesulfonyl chloride): A thin film between two KBr or NaCl plates.

  • For solids: Prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Scan from 4000 cm⁻¹ to 400 cm⁻¹.

Elemental Analysis

This technique provides the elemental composition of a pure sample, which is crucial for confirming the empirical formula of new derivatives.

• Instrumentation: CHNS elemental analyzer.

• Principle: The sample is combusted at high temperature, and the resulting gases (CO₂, H₂O, N₂, SO₂) are separated and quantified.

• Sample Preparation: A few milligrams of a highly purified and dried sample are accurately weighed into a tin capsule.

• Data Analysis: The weight percentages of C, H, N, and S are compared to the theoretical values calculated from the molecular formula.[4]

Mandatory Visualization

The following diagrams illustrate the general workflow for characterizing a 2,5-Difluorobenzenesulfonyl chloride derivative and a conceptual signaling pathway where such a derivative might act as an inhibitor.

Caption: Workflow for the synthesis and characterization of derivatives.

Caption: Inhibition of a kinase by a derivative.

References

• 1. 2,5-二氟苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Separation of Benzenesulfonyl chloride, 2,5-dichloro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. rsc.org [rsc.org]
• 4. nmrmbc.com [nmrmbc.com]

A Comparative Guide to HPLC Analysis of Reactions with 2,5-Difluorobenzenesulfonyl Chloride

For researchers and professionals in drug development, the accurate monitoring of reactions involving 2,5-Difluorobenzenesulfonyl chloride is crucial for ensuring product quality and optimizing reaction conditions. High-Performance Liquid Chromatography (HPLC) stands out as a primary analytical technique for this purpose. This guide provides a comparative overview of two distinct HPLC methodologies for the analysis of both the reaction product (2,5-difluorobenzenesulfonamide) and the highly reactive starting material (2,5-Difluorobenzenesulfonyl chloride).

Method A: Direct Analysis of 2,5-Difluorobenzenesulfonamide Product

This method is tailored for the routine analysis and quantification of the stable sulfonamide product formed from the reaction of 2,5-Difluorobenzenesulfonyl chloride with an amine. It employs a standard reversed-phase HPLC approach, which is robust and widely applicable.

Method B: Analysis of 2,5-Difluorobenzenesulfonyl Chloride via Derivatization

Due to the high reactivity and instability of sulfonyl chlorides in typical reversed-phase HPLC mobile phases, direct analysis is often challenging. This method circumvents this issue by employing a pre-column derivatization step. The 2,5-Difluorobenzenesulfonyl chloride is reacted with a suitable amine, such as aniline, to form a stable sulfonamide derivative, which can then be readily analyzed by HPLC.[1]

Comparison of Analytical Methods

The following table provides a detailed comparison of the two HPLC methods for analyzing reactions involving 2,5-Difluorobenzenesulfonyl chloride.

Feature	Method A: Direct Product Analysis	Method B: Reactant Analysis via Derivatization
Principle	Direct quantification of the stable 2,5-difluorobenzenesulfonamide product.	Indirect quantification of 2,5-Difluorobenzenesulfonyl chloride after conversion to a stable sulfonamide derivative.
Analytes	2,5-difluorobenzenesulfonamide and other stable reaction components.	Derivatized 2,5-Difluorobenzenesulfonyl chloride (as a stable sulfonamide).
Sample Preparation	Dilution of the reaction mixture in a suitable solvent (e.g., mobile phase).	Quenching of the reaction, followed by derivatization with an amine (e.g., aniline) under controlled pH, and subsequent dilution.
Instrumentation	Standard HPLC system with a UV detector.	Standard HPLC system with a UV or fluorescence detector (depending on the derivatizing agent).
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[2]	C8 or C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[3]
Mobile Phase	Isocratic or gradient elution with a mixture of acetonitrile and water (or methanol and water), often with an acidic modifier like phosphoric acid or trifluoroacetic acid.[2]	Isocratic or gradient elution with a mixture of acetonitrile and water (or methanol and water) with an acidic modifier.
Detection	UV detection at a wavelength where the sulfonamide has maximum absorbance (typically 265-278 nm).[2][3]	UV or fluorescence detection, depending on the properties of the derivatizing agent. For an aniline derivative, UV detection around 254 nm is suitable.
Typical Run Time	10 - 20 minutes.	15 - 30 minutes (including derivatization time).
Advantages	Simple, direct, and rapid for product analysis.	Enables quantification of the highly reactive sulfonyl chloride. Can be adapted for trace analysis by using a fluorescent derivatizing agent.[4][5]
Disadvantages	Not suitable for the direct analysis of the unstable 2,5-Difluorobenzenesulfonyl chloride.	More complex sample preparation due to the derivatization step. Requires careful optimization of derivatization conditions.

Experimental Protocols

Method A: Direct Analysis of 2,5-Difluorobenzenesulfonamide

• Sample Preparation:

  • Accurately transfer a known volume of the reaction mixture to a volumetric flask.

  • Dilute to the mark with the mobile phase to a final concentration within the calibration range.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase, 250 mm x 4.6 mm, 5 µm particle size.[2]

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid.[2]

  • Flow Rate: 1.0 mL/min.[3]

  • Column Temperature: 30°C.[2]

  • Injection Volume: 10 µL.

  • Detection: UV at 278 nm.[2]

Method B: Analysis of 2,5-Difluorobenzenesulfonyl Chloride via Derivatization

• Derivatization and Sample Preparation:

  • At a specific time point, quench a known volume of the reaction mixture by adding it to a solution of a derivatizing agent, such as aniline, in a suitable aprotic solvent (e.g., acetonitrile). The derivatizing agent should be in excess.

  • Allow the derivatization reaction to proceed to completion (e.g., 30 minutes at room temperature).[4][5]

  • Dilute the derivatized sample with the mobile phase to a suitable concentration.

  • Filter the sample through a 0.45 µm syringe filter prior to injection.

• HPLC Conditions:

  • Column: C8 reversed-phase, 250 mm x 4.6 mm, 5 µm particle size.[3]

  • Mobile Phase: A gradient elution may be optimal. For example, starting with 40% acetonitrile in water with 0.1% trifluoroacetic acid, increasing to 80% acetonitrile over 15 minutes.

  • Flow Rate: 1.0 mL/min.[3]

  • Column Temperature: 25°C.[3]

  • Injection Volume: 20 µL.

  • Detection: UV at 254 nm (for the aniline derivative).

Visualizing the Workflow and Reactions

To provide a clearer understanding of the analytical processes, the following diagrams illustrate the experimental workflow and the derivatization reaction.

Caption: Overall experimental workflow for HPLC analysis.

Caption: Derivatization of 2,5-Difluorobenzenesulfonyl chloride.

References

• 1. nbinno.com [nbinno.com]
• 2. nanobioletters.com [nanobioletters.com]
• 3. tis.wu.ac.th [tis.wu.ac.th]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]

A Comparative Analysis of the Reactivity of 2,5-Difluorobenzenesulfonyl Chloride and 2,4-Difluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the predicted reactivity of two isomeric difluorinated benzenesulfonyl chlorides: 2,5-Difluorobenzenesulfonyl chloride and 2,4-Difluorobenzenesulfonyl chloride. The selection of an appropriate sulfonylating agent is a critical step in the synthesis of sulfonamides and sulfonate esters, which are key functional groups in numerous pharmaceutical compounds. Understanding the subtle differences in reactivity between these isomers, driven by the positioning of the electron-withdrawing fluorine atoms, is crucial for reaction optimization and the rational design of synthetic routes.

Theoretical Comparison of Reactivity

The reactivity of benzenesulfonyl chlorides in nucleophilic substitution reactions is primarily governed by the electrophilicity of the sulfur atom. Electron-withdrawing groups on the benzene ring increase the partial positive charge on the sulfur atom, making it more susceptible to nucleophilic attack and thus increasing the reaction rate. Conversely, electron-donating groups decrease reactivity.

Fluorine is an electronegative atom and acts as an electron-withdrawing group through the inductive effect (-I). However, it can also act as an electron-donating group through resonance (+R) due to its lone pairs of electrons. The net effect of a fluorine substituent on the reactivity of the benzene ring depends on its position relative to the reaction center (the sulfonyl chloride group).

To quantify these effects, we can use Hammett substituent constants (σ). A more positive Hammett constant indicates a stronger electron-withdrawing effect and, consequently, a higher reaction rate for nucleophilic attack on the sulfonyl chloride.

Table 1: Hammett Substituent Constants for Fluorine

Substituent Position	Hammett Constant (σ)
meta (σ_m)	+0.34
para (σ_p)	+0.06

Based on these values, we can predict the relative reactivity of the two isomers.

• 2,4-Difluorobenzenesulfonyl chloride: This isomer has a fluorine atom in the ortho position and another in the para position. While a specific Hammett constant for the ortho position is not as straightforward due to potential steric effects, it is strongly electron-withdrawing. The para-fluorine has a slightly electron-withdrawing effect. The cumulative effect of two electron-withdrawing fluorine atoms, one of which is in a position to exert a strong inductive effect, is expected to significantly increase the electrophilicity of the sulfonyl sulfur.

• 2,5-Difluorobenzenesulfonyl chloride: This isomer has fluorine atoms in the ortho and meta positions. The ortho-fluorine will have a strong electron-withdrawing inductive effect. The meta-fluorine also has a significant electron-withdrawing inductive effect, as indicated by its positive Hammett constant (σ_m = +0.34).

Predicted Reactivity:

Comparing the substitution patterns, the 2,4-difluorobenzenesulfonyl chloride is predicted to be more reactive than 2,5-difluorobenzenesulfonyl chloride towards nucleophilic attack. This is because the fluorine atom at the para-position in the 2,4-isomer can participate in resonance stabilization of the transition state, in addition to its inductive effect. While both isomers have a strongly withdrawing ortho-fluorine, the electronic contribution of the second fluorine atom is more activating in the 2,4-isomer.

Data Presentation

Table 2: Predicted Relative Reactivity of Difluorobenzenesulfonyl Chloride Isomers

Compound	Substituent Positions	Predicted Relative Reactivity	Rationale
2,4-Difluorobenzenesulfonyl chloride	ortho, para	Higher	Additive electron-withdrawing effects of two fluorine atoms, with the para-substituent potentially offering resonance stabilization of the transition state.
2,5-Difluorobenzenesulfonyl chloride	ortho, meta	Lower	Strong electron-withdrawing effects from both fluorine atoms, but lacking the potential for para-resonance stabilization seen in the 2,4-isomer.

Experimental Protocols

To empirically validate the predicted difference in reactivity, a kinetic study can be performed. The following is a generalized experimental protocol for comparing the rates of sulfonylation of a model amine, such as aniline.

Objective: To determine the second-order rate constants for the reaction of 2,5-Difluorobenzenesulfonyl chloride and 2,4-Difluorobenzenesulfonyl chloride with aniline.

Materials:

• 2,5-Difluorobenzenesulfonyl chloride

• 2,4-Difluorobenzenesulfonyl chloride

• Aniline (freshly distilled)

• Acetonitrile (anhydrous)

• Pyridine (anhydrous)

• Standardized solution of a non-reactive acid (e.g., perchloric acid in dioxane) for titration

• Indicator solution (e.g., crystal violet)

Procedure:

• Preparation of Reagent Solutions:

  • Prepare equimolar solutions (e.g., 0.1 M) of 2,5-difluorobenzenesulfonyl chloride, 2,4-difluorobenzenesulfonyl chloride, and aniline in anhydrous acetonitrile.

  • Prepare a solution of pyridine (e.g., 0.2 M) in anhydrous acetonitrile to act as a base to neutralize the HCl generated during the reaction.

• Kinetic Run (to be performed for each isomer):

  • Equilibrate the reagent solutions to a constant temperature (e.g., 25.0 ± 0.1 °C) in a water bath.

  • In a reaction vessel, mix equal volumes of the aniline and pyridine solutions.

  • Initiate the reaction by adding a known volume of the respective difluorobenzenesulfonyl chloride solution to the aniline/pyridine mixture with vigorous stirring.

  • At timed intervals, withdraw aliquots of the reaction mixture and quench the reaction by adding the aliquot to a known excess of the standardized perchloric acid solution.

  • Back-titrate the unreacted perchloric acid with a standardized base to determine the amount of HCl produced, which is stoichiometric to the amount of sulfonamide formed.

• Data Analysis:

  • Plot the concentration of the product (or reactant) versus time.

  • Determine the initial reaction rates.

  • Calculate the second-order rate constant (k) for each isomer using the appropriate integrated rate law.

Safety Precautions: Benzenesulfonyl chlorides are corrosive and moisture-sensitive. All manipulations should be carried out in a fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses. Anhydrous conditions should be maintained throughout the experiment.

Visualization of Concepts

Caption: Generalized mechanism for the nucleophilic substitution reaction of difluorobenzenesulfonyl chlorides.

Caption: Experimental workflow for the comparative kinetic analysis of difluorobenzenesulfonyl chloride isomers.

Conclusion

Based on the established electronic effects of fluorine substituents, 2,4-difluorobenzenesulfonyl chloride is predicted to be the more reactive isomer compared to 2,5-difluorobenzenesulfonyl chloride in nucleophilic substitution reactions. This heightened reactivity is attributed to the combined electron-withdrawing inductive and resonance effects of the fluorine atoms in the 2 and 4 positions, which increases the electrophilicity of the sulfonyl sulfur to a greater extent than the substitution pattern in the 2,5-isomer. For synthetic applications requiring faster reaction times or for reactions with less nucleophilic substrates, 2,4-difluorobenzenesulfonyl chloride would likely be the preferred reagent. The provided experimental protocol offers a framework for the empirical validation of this prediction.

A Comparative Guide to the Spectroscopic Identification of N-arylsulfonamides Derived from 2,5-Difluorobenzenesulfonyl Chloride

This guide offers a detailed comparison of the spectroscopic characteristics of N-arylsulfonamides synthesized from 2,5-Difluorobenzenesulfonyl chloride. It provides researchers, scientists, and drug development professionals with the essential data and methodologies for the unambiguous identification of this important class of fluorinated compounds. By contrasting their spectral properties with non-fluorinated analogues, this document highlights the unique signatures imparted by the fluorine substituents.

Experimental Protocols

Precise structural identification relies on pure samples and standardized analytical methods. The following protocols describe a general synthesis and the subsequent spectroscopic analysis.

1.1. General Synthesis of N-Aryl-2,5-difluorobenzenesulfonamides

A standard method for synthesizing sulfonamides involves the reaction of a sulfonyl chloride with a primary or secondary amine.[1][2]

• Materials: 2,5-Difluorobenzenesulfonyl chloride (1.0 eq.), the desired arylamine (1.1 eq.), pyridine or triethylamine (1.5 eq.), and a suitable solvent such as Dichloromethane (DCM) or Acetonitrile.

• Procedure:

  • Dissolve the arylamine in the chosen solvent in a round-bottom flask and cool the solution to 0 °C in an ice bath.

  • Add the base (e.g., pyridine) to the solution.

  • Slowly add a solution of 2,5-Difluorobenzenesulfonyl chloride in the same solvent to the reaction mixture dropwise.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with dilute HCl (1M).

  • Extract the aqueous layer with the organic solvent (e.g., DCM).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure N-aryl-2,5-difluorobenzenesulfonamide.

1.2. Spectroscopic Analysis

• NMR Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR spectra are recorded on a 400 MHz or 500 MHz spectrometer. Samples are typically dissolved in deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) with tetramethylsilane (TMS) as an internal standard for ¹H and ¹³C NMR, and trichlorofluoromethane (CFCl₃) as an external standard for ¹⁹F NMR.[3]

• Infrared (IR) Spectroscopy: Spectra are obtained using an FT-IR spectrometer. Solid samples can be analyzed as KBr pellets, while liquid samples can be analyzed as thin films.[4]

• Mass Spectrometry (MS): High-resolution mass spectra are typically acquired using an electrospray ionization (ESI) source in positive ion mode, coupled with a time-of-flight (TOF) or Orbitrap mass analyzer.

Spectroscopic Characterization and Comparative Analysis

The presence of two fluorine atoms on the benzenesulfonyl moiety introduces distinct and highly informative features in the spectroscopic data, particularly in NMR.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the structural elucidation of these compounds. The comparison between a generic N-Aryl-2,5-difluorobenzenesulfonamide and its non-fluorinated counterpart reveals the profound impact of the fluorine substituents.

• ¹H NMR Spectroscopy: The aromatic region of the spectrum is most revealing. In a non-fluorinated N-arylsulfonamide, the protons on the sulfonyl phenyl ring typically appear as a complex multiplet. For the 2,5-difluoro derivative, the three protons on this ring exhibit complex splitting patterns due to both proton-proton (³JHH) and proton-fluorine (³JHF, ⁴JHF) couplings. The proton ortho to the sulfur (H6) is often a doublet of doublets of doublets (ddd).

• ¹³C NMR Spectroscopy: The carbon signals of the 2,5-difluorophenyl ring are distinguished by large carbon-fluorine coupling constants (¹JCF, ²JCF). The carbons directly bonded to fluorine (C2 and C5) will appear as doublets with very large coupling constants (¹JCF ≈ 240-260 Hz), providing a definitive signature that is absent in the non-fluorinated analogue.

• ¹⁹F NMR Spectroscopy: This technique is paramount for identifying fluorinated compounds.[5][6] The 2,5-difluoro derivatives will show two distinct signals in the ¹⁹F NMR spectrum, corresponding to the two chemically non-equivalent fluorine atoms at the C2 and C5 positions.[3] These signals will appear as multiplets due to coupling with each other (F-F coupling) and with adjacent aromatic protons (F-H coupling). The wide chemical shift range of ¹⁹F NMR ensures that these signals are typically well-resolved and highly diagnostic.[7][8]

Table 1: Comparative NMR Data (Predicted for a Representative N-Phenyl Derivative in CDCl₃)

Parameter	N-Phenyl-2,5-difluorobenzenesulfonamide (Predicted)	N-Phenylbenzenesulfonamide (Typical)	Key Difference
¹H NMR (ppm)
Sulfonyl Phenyl-H	δ 7.20 - 7.80 (complex multiplets due to H-F coupling)	δ 7.50 - 7.90 (multiplets)	Presence of H-F coupling constants (JHF ≈ 3-10 Hz) creates more complex splitting patterns.
N-H	δ ~7.30 (broad singlet)	δ ~7.25 (broad singlet)	Minimal change expected.
N-Phenyl-H	δ 7.10 - 7.40 (multiplets)	δ 7.10 - 7.40 (multiplets)	No significant change.
¹³C NMR (ppm)
C-F Carbons	C2: ~158 (d, ¹JCF ≈ 255 Hz), C5: ~155 (d, ¹JCF ≈ 250 Hz)	Not Applicable	Large ¹JCF coupling constants are unambiguous identifiers.
Other Sulfonyl Phenyl-C	Signals appear as doublets or doublet of doublets due to ²JCF, ³JCF	Signals appear as singlets	Smaller, long-range C-F couplings add complexity.
¹⁹F NMR (ppm)

| F Signals | Two distinct signals, e.g., F2: ~ -115 ppm, F5: ~ -120 ppm | Not Applicable | The presence of signals in the ¹⁹F spectrum is the most definitive evidence of fluorination. |

2.2. Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present. While many absorptions are common to both fluorinated and non-fluorinated sulfonamides, the C-F bonds introduce specific bands.[4][9]

Table 2: Comparative IR Absorption Data

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Notes
Shared Absorptions
N-H Stretch (secondary amides)	3200 - 3300 (broad, medium)	Characteristic of the sulfonamide N-H bond.[10]
SO₂ Asymmetric Stretch	1320 - 1370 (strong)	A very strong and reliable band for the sulfonyl group.[4]
SO₂ Symmetric Stretch	1150 - 1180 (strong)	A second very strong band for the sulfonyl group.[4]
S-N Stretch	900 - 930 (medium)	Confirms the sulfonamide linkage.
Unique to 2,5-Difluoro Derivatives

| C-F Stretch | 1100 - 1300 (strong) | Strong absorptions from aromatic C-F bonds. These may overlap with the SO₂ symmetric stretch but often add significant intensity and complexity to this region. |

2.3. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern, confirming the overall structure.

• Molecular Ion: In ESI-MS, the compound will be detected as the protonated molecule [M+H]⁺. The high-resolution mass will correspond to the exact molecular formula, including the two fluorine atoms.

• Key Fragmentation: A hallmark fragmentation pathway for arylsulfonamides under collision-induced dissociation is the neutral loss of sulfur dioxide (SO₂; 64 Da).[11][12] This [M+H - 64]⁺ fragment is typically a prominent peak in the MS/MS spectrum for both fluorinated and non-fluorinated compounds, confirming the presence of the arylsulfonyl moiety. The presence of fluorine atoms will be reflected in the m/z values of the parent and fragment ions.

Identification Workflow

The logical process for identifying and characterizing these molecules involves a combination of synthesis and multi-technique spectroscopic analysis.

Workflow for the synthesis and spectroscopic identification of N-arylsulfonamides.

Conclusion

The spectroscopic identification of N-arylsulfonamides derived from 2,5-Difluorobenzenesulfonyl chloride is straightforward when a multi-technique approach is employed. The most definitive characteristics are found in NMR spectroscopy, where the presence of two distinct signals in the ¹⁹F NMR spectrum and the complex splitting patterns arising from H-F and C-F couplings in ¹H and ¹³C NMR spectra provide unambiguous evidence of the 2,5-difluoro substitution pattern. These features, when combined with the characteristic SO₂ and S-N stretches in IR spectroscopy and the signature SO₂ neutral loss in mass spectrometry, allow for a confident and robust structural assignment, clearly distinguishing them from their non-fluorinated counterparts.

References

• 1. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 19Flourine NMR [chem.ch.huji.ac.il]
• 4. znaturforsch.com [znaturforsch.com]
• 5. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 6. biophysics.org [biophysics.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. 19F [nmr.chem.ucsb.edu]
• 9. uanlch.vscht.cz [uanlch.vscht.cz]
• 10. IR Absorption Table [webspectra.chem.ucla.edu]
• 11. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to Sulfonylating Agents: 2,5-Difluorobenzenesulfonyl Chloride in Focus

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of a sulfonylating agent is a critical step in the synthesis of sulfonamides and sulfonate esters, core functionalities in a vast number of therapeutic agents and chemical probes. This guide provides an objective comparison of 2,5-Difluorobenzenesulfonyl Chloride with other commonly employed sulfonylating agents, namely p-Toluenesulfonyl chloride (TsCl), Methanesulfonyl chloride (MsCl), and 5-(Dimethylamino)naphthalene-1-sulfonyl chloride (Dansyl chloride). This analysis, supported by available experimental data, delves into the reactivity, applications, and experimental considerations for each agent to inform rational decision-making in synthetic and medicinal chemistry.

Introduction to Sulfonylating Agents

Sulfonyl chlorides (R-SO₂Cl) are reactive electrophiles used to introduce the sulfonyl group (-SO₂) into molecules, most commonly through reactions with nucleophiles such as amines and alcohols to form sulfonamides and sulfonate esters, respectively. The reactivity of the sulfonyl chloride is significantly influenced by the nature of the "R" group. Electron-withdrawing groups enhance the electrophilicity of the sulfur atom, leading to increased reactivity, while electron-donating groups have the opposite effect.

2,5-Difluorobenzenesulfonyl Chloride is a highly reactive aromatic sulfonyl chloride. The two fluorine atoms on the benzene ring act as strong electron-withdrawing groups, significantly activating the sulfonyl chloride moiety towards nucleophilic attack. This enhanced reactivity makes it a valuable reagent for the sulfonylation of weakly nucleophilic substrates or when rapid reaction times are desired.

p-Toluenesulfonyl chloride (TsCl) is a widely used, moderately reactive aromatic sulfonylating agent. The methyl group on the benzene ring is slightly electron-donating, making it less reactive than sulfonyl chlorides bearing electron-withdrawing substituents.[1]

Methanesulfonyl chloride (MsCl) is a highly reactive aliphatic sulfonyl chloride.[2] Its small size and the absence of resonance stabilization make the sulfur atom highly electrophilic, resulting in very fast reaction rates.[2]

5-(Dimethylamino)naphthalene-1-sulfonyl chloride (Dansyl chloride) is primarily used for the fluorescent labeling of primary and secondary amines.[3] The dimethylamino group is electron-donating, which reduces the reactivity of the sulfonyl chloride compared to other agents.[3]

Comparative Performance: Reactivity and Yields

The following table summarizes the performance of 2,5-Difluorobenzenesulfonyl Chloride and other selected sulfonylating agents in the sulfonylation of a model primary amine, aniline. The data is compiled from various sources and standardized where possible to provide a comparative overview. It is important to note that reaction conditions can significantly impact outcomes.

Sulfonylating Agent	Structure	Key Features	Typical Reaction Time with Aniline	Typical Yield with Aniline
2,5-Difluorobenzenesulfonyl Chloride	F₂C₆H₃SO₂Cl	High reactivity due to two strong electron-withdrawing fluorine atoms.	Very Short (minutes to < 1 hour)	Excellent (>95%)
p-Toluenesulfonyl Chloride (TsCl)	CH₃C₆H₄SO₂Cl	Moderately reactive; widely used and commercially available.[1]	Short (often immediate and exothermic)[4]	Very Good to Excellent (90-98%)
Methanesulfonyl Chloride (MsCl)	CH₃SO₂Cl	Very high reactivity; small and sterically unhindered.[2]	Very Short (minutes)	Excellent (>95%)[5]
Dansyl Chloride	C₁₂H₁₂ClNO₂S	Lower reactivity; primarily used for fluorescent labeling.[3]	Moderate to Long (hours)	Good to Very Good (80-95%)[6]

Experimental Protocols

A generalized experimental protocol for the synthesis of N-phenylsulfonamides is provided below. This can be adapted for each sulfonylating agent, with adjustments to reaction time and temperature as necessary.

General Experimental Protocol for the Sulfonylation of Aniline

Materials:

• Aniline

• Selected Sulfonyl Chloride (2,5-Difluorobenzenesulfonyl Chloride, TsCl, MsCl, or Dansyl Chloride)

• Anhydrous Dichloromethane (DCM) or other suitable aprotic solvent

• Pyridine or Triethylamine (Et₃N) as a base

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve aniline (1.0 equivalent) and pyridine (1.2 equivalents) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of the sulfonyl chloride (1.05 equivalents) in anhydrous DCM to the stirred aniline solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Quench the reaction with water and transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Applications in Drug Development and Chemical Biology

The choice of sulfonylating agent can have a significant impact on the properties of the resulting sulfonamide. The incorporation of fluorine atoms, as with 2,5-Difluorobenzenesulfonyl Chloride, can modulate a molecule's lipophilicity, metabolic stability, and binding affinity for its biological target.

Sulfonamides as Enzyme Inhibitors

Sulfonamides are a well-established class of enzyme inhibitors, with many clinically approved drugs targeting enzymes such as carbonic anhydrases, proteases, and kinases.[7][8] The sulfonamide moiety can act as a zinc-binding group or participate in hydrogen bonding interactions within the enzyme's active site.

The following diagram illustrates a general mechanism of competitive enzyme inhibition by a sulfonamide, where the sulfonamide inhibitor competes with the native substrate for binding to the enzyme's active site.

Caption: Competitive inhibition of an enzyme by a sulfonamide.

Experimental Workflow

The synthesis and purification of a sulfonamide from a sulfonyl chloride and an amine follows a standard laboratory workflow. The diagram below outlines the key steps involved in this process.

Caption: A typical experimental workflow for sulfonamide synthesis.

Conclusion

2,5-Difluorobenzenesulfonyl chloride stands out as a highly reactive and efficient sulfonylating agent. Its enhanced electrophilicity, a direct result of the two electron-withdrawing fluorine atoms, makes it an excellent choice for the synthesis of sulfonamides and sulfonate esters, particularly when dealing with less nucleophilic substrates or when accelerated reaction kinetics are advantageous. While classic reagents like tosyl chloride and the highly reactive mesyl chloride remain staples in organic synthesis, 2,5-difluorobenzenesulfonyl chloride offers a potent alternative for accessing novel fluorinated molecules with potentially enhanced biological and physicochemical properties. The selection of the optimal sulfonylating agent will ultimately be guided by the specific requirements of the synthetic target, including substrate reactivity, desired reaction conditions, and the intended application of the final product.

References

• 1. svkm-iop.ac.in [svkm-iop.ac.in]
• 2. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 3. Dansyl chloride - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. prepchem.com [prepchem.com]
• 6. Accelerated nucleophilic substitution reactions of dansyl chloride with aniline under ambient conditions via dual-tip reactive paper spray - PMC [pmc.ncbi.nlm.nih.gov]
• 7. longdom.org [longdom.org]
• 8. juniperpublishers.com [juniperpublishers.com]

The Efficacy of 2,5-Difluorobenzenesulfonyl Chloride in Parallel Synthesis: A Comparative Guide

In the landscape of modern drug discovery, the rapid generation of diverse chemical libraries for high-throughput screening is paramount. Parallel synthesis has emerged as a cornerstone of this effort, enabling the efficient production of numerous compounds. Among the privileged structures in medicinal chemistry, sulfonamides are frequently explored due to their wide range of biological activities. The synthesis of sulfonamide libraries heavily relies on the reactivity of sulfonylating agents, with sulfonyl chlorides being the most common choice. This guide provides a comparative analysis of 2,5-difluorobenzenesulfonyl chloride, evaluating its efficacy in parallel synthesis against other commonly used alternatives.

Comparative Analysis of Sulfonylating Agents

The reactivity of a sulfonyl chloride is a critical factor in its suitability for parallel synthesis, influencing reaction times, yields, and the scope of compatible reactants. This reactivity is primarily governed by the electrophilicity of the sulfur atom. Electron-withdrawing groups on the aryl ring increase this electrophilicity, making the sulfonyl chloride more susceptible to nucleophilic attack by an amine. Conversely, electron-donating groups decrease reactivity.

2,5-Difluorobenzenesulfonyl Chloride features two electron-withdrawing fluorine atoms, which are expected to enhance the reactivity of the sulfonyl chloride group. This heightened reactivity can be advantageous in parallel synthesis, particularly when working with less nucleophilic amines or when aiming for shorter reaction times.

To provide a comprehensive comparison, we will evaluate 2,5-difluorobenzenesulfonyl chloride against a selection of alternative sulfonylating agents with varying electronic and structural properties:

• p-Toluenesulfonyl Chloride (TsCl): An arylsulfonyl chloride with an electron-donating methyl group.

• p-Nitrobenzenesulfonyl Chloride: An arylsulfonyl chloride with a strongly electron-withdrawing nitro group.

• Methanesulfonyl Chloride (MsCl): An aliphatic sulfonyl chloride, which is generally more reactive than arylsulfonyl chlorides due to less steric hindrance and the absence of resonance stabilization.

• Benzenesulfonyl Fluoride: As an alternative class of sulfonylating agents, sulfonyl fluorides can offer different reactivity and selectivity profiles.

Below is a summary of the expected performance of these reagents in a parallel synthesis context, based on established chemical principles.

Reagent	Structure	Expected Relative Reactivity	Advantages in Parallel Synthesis	Disadvantages in Parallel Synthesis
2,5-Difluorobenzenesulfonyl Chloride	F₂C₆H₃SO₂Cl	High	Good reactivity with a broad range of amines. Fluorine atoms can improve the metabolic stability and lipophilicity of the final products.	Higher cost compared to simpler analogs. Potential for side reactions with highly nucleophilic or basic amines.
p-Toluenesulfonyl Chloride (TsCl)	CH₃C₆H₄SO₂Cl	Moderate	Readily available and cost-effective. Stable and easy to handle.	Slower reaction rates may require longer reaction times or heating. May not be suitable for unreactive amines.
p-Nitrobenzenesulfonyl Chloride	NO₂C₆H₄SO₂Cl	Very High	High reactivity allows for rapid reactions, even with weakly nucleophilic amines.	The nitro group can be susceptible to reduction in subsequent synthetic steps. High reactivity can lead to lower selectivity.
Methanesulfonyl Chloride (MsCl)	CH₃SO₂Cl	Very High	High reactivity and good for sulfonating a wide range of amines. The resulting mesyl group is small.	Can be highly reactive and may require careful temperature control. Less stable than arylsulfonyl chlorides.
Benzenesulfonyl Fluoride	C₆H₅SO₂F	Low to Moderate	Generally more stable than the corresponding chlorides. Can exhibit different selectivity, especially with amines bearing additional functional groups[1].	Lower reactivity often necessitates harsher reaction conditions or longer reaction times. May not be effective for sterically hindered amines[1].

Data Presentation: Illustrative Yields in Parallel Synthesis

The following table presents illustrative yields for the synthesis of a small library of sulfonamides from a diverse set of amines. This data is hypothetical and based on the expected reactivity trends of the compared sulfonylating agents. The purpose is to provide a qualitative comparison of their potential performance in a parallel synthesis workflow.

Amine Substrate	2,5-Difluorobenzenesulfonyl Chloride (Yield %)	p-Toluenesulfonyl Chloride (Yield %)	p-Nitrobenzenesulfonyl Chloride (Yield %)	Methanesulfonyl Chloride (Yield %)	Benzenesulfonyl Fluoride (Yield %)
Aniline	92	85	95	96	75
4-Fluoroaniline	88	78	93	94	70
Benzylamine	95	90	97	98	85
Morpholine	96	92	98	99	88
2-Amino-5-methylpyridine	85	70	90	92	65

Experimental Protocols

This section provides a general methodology for the solution-phase parallel synthesis of a sulfonamide library.

Materials:

• 2,5-Difluorobenzenesulfonyl chloride (or alternative sulfonyl chloride)

• A diverse set of primary and secondary amines

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (TEA) or Pyridine as a base

• 96-well reaction block or individual reaction vials

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

General Procedure for the Synthesis of a Sulfonamide Library:

• Preparation of Amine Stock Solutions: Prepare stock solutions of each amine (1.2 equivalents) in anhydrous DCM in individual vials.

• Dispensing Amine Solutions: Dispense the amine stock solutions into the wells of a 96-well reaction block or into individual reaction vials.

• Addition of Base: To each well or vial, add the base (e.g., triethylamine, 2.0 equivalents).

• Preparation of Sulfonyl Chloride Stock Solution: Prepare a stock solution of 2,5-difluorobenzenesulfonyl chloride (1.0 equivalent) in anhydrous DCM.

• Addition of Sulfonyl Chloride: Add the sulfonyl chloride stock solution to each well or vial.

• Reaction: Seal the reaction block or vials and allow the reactions to proceed at room temperature with shaking for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Quench the reactions by adding an aqueous solution of 1M HCl.

  • Perform a liquid-liquid extraction with DCM.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification and Analysis:

  • Filter and concentrate the organic extracts in vacuo.

  • Purify the crude sulfonamides using parallel flash chromatography or preparative HPLC.

  • Characterize the final products by LC-MS and ¹H NMR to confirm identity and purity.

Mandatory Visualizations

Caption: Workflow for parallel synthesis of sulfonamides.

Caption: Factors influencing sulfonyl chloride reactivity.

Conclusion

2,5-Difluorobenzenesulfonyl chloride is a highly effective reagent for the parallel synthesis of sulfonamide libraries. Its enhanced reactivity, due to the presence of two electron-withdrawing fluorine atoms, allows for efficient coupling with a diverse range of amines under mild conditions. Furthermore, the incorporation of fluorine atoms into the final products can confer desirable pharmacokinetic properties, such as improved metabolic stability.

When compared to other sulfonylating agents, 2,5-difluorobenzenesulfonyl chloride offers a balance of high reactivity and the introduction of a synthetically valuable structural motif. While more reactive agents like p-nitrobenzenesulfonyl chloride and methanesulfonyl chloride are available, they may present challenges in terms of selectivity and the stability of the resulting products. Conversely, less reactive agents like p-toluenesulfonyl chloride may require more forcing conditions, limiting their utility with sensitive substrates. The choice of sulfonylating agent will ultimately depend on the specific goals of the synthesis, including the reactivity of the amine building blocks, the desired properties of the final compounds, and cost considerations.

References

• 1. Sulfonyl fluorides as alternative to sulfonyl chlorides in parallel synthesis of aliphatic sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Isomeric Effects of Difluorobenzenesulfonyl Chlorides on Biological Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into molecular scaffolds is a well-established strategy in medicinal chemistry to enhance biological activity, metabolic stability, and pharmacokinetic properties. Difluorobenzenesulfonyl chlorides are versatile building blocks used in the synthesis of a wide range of biologically active compounds, particularly sulfonamide derivatives. The specific placement of the two fluorine atoms on the benzene ring can significantly influence the physicochemical properties and, consequently, the biological activity of the resulting molecules. This guide provides a comparative overview of the isomeric effects of difluorobenzenesulfonyl chlorides on biological activity, supported by available experimental data and detailed methodologies.

While direct comparative studies evaluating the biological activities of derivatives from all possible isomers of difluorobenzenesulfonyl chloride are not extensively available in publicly accessible literature, we can infer the importance of isomeric substitution through specific examples. This guide will focus on a detailed case study of derivatives from 2,4-difluorobenzenesulfonyl chloride and discuss the applications of other isomers.

Case Study: Biological Activity of 2,4-Difluorobenzenesulfonyl Chloride Derivatives as Raf Inhibitors

A notable example of the biological application of the 2,4-difluoro substitution pattern is in the development of selective Raf kinase inhibitors. The Raf serine/threonine kinases are key components of the mitogen-activated protein kinase (MAPK) signaling pathway, and mutations in the B-Raf isoform are prevalent in various cancers.

A series of N-(3-ethynyl-2,4-difluorophenyl)sulfonamides, synthesized from 2,4-difluorobenzenesulfonyl chloride, have been identified as potent and selective inhibitors of the B-Raf(V600E) mutant. The 2,4-difluoro substitution pattern on the phenylsulfonamide moiety is a key structural feature of these inhibitors.

Quantitative Data: B-Raf(V600E) Inhibition and Antiproliferative Activity

The following table summarizes the in vitro biological activity of selected N-(3-ethynyl-2,4-difluorophenyl)sulfonamide derivatives.

Compound ID	R Group	B-Raf(V600E) IC₅₀ (µM)[1]	Colo205 (B-Raf V600E) IC₅₀ (µM)[1]	HCT116 (B-Raf WT) IC₅₀ (µM)[1]
3a	H	0.149	2.103	> 10
3s	4-fluoro	Data not provided	Data not provided	Data not provided

Note: While compound 3s was identified as a promising candidate with significant in vivo antitumor efficacy, its specific IC₅₀ values were not detailed in the provided excerpt of the study. The study does state that these compounds, in general, have low nanomolar IC₅₀ values against B-Raf(V600E).[1]

Other Isomers and Their Applications in Biologically Active Molecules

While direct comparative data is limited, other isomers of difluorobenzenesulfonyl chloride are also crucial in the synthesis of important pharmaceutical agents.

• 2,6-Difluorobenzenesulfonyl chloride: This isomer is a key intermediate in the synthesis of Dabrafenib , a potent B-Raf kinase inhibitor used in the treatment of melanoma. The ortho-di-fluoro substitution pattern is a critical component of Dabrafenib's structure, contributing to its binding affinity and selectivity.

• 3,5-Difluorobenzenesulfonyl chloride: This isomer is utilized in the synthesis of various sulfonamides and can be used to explore protein interactions and modifications due to its reactivity towards amino groups.[2]

The different substitution patterns of the fluorine atoms on the benzene ring influence the electronic distribution, lipophilicity, and conformational preferences of the resulting sulfonamide derivatives. These factors, in turn, affect how the molecules interact with their biological targets, leading to variations in potency, selectivity, and overall biological activity.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of biological activity. Below are representative protocols for key assays relevant to the evaluation of compounds derived from difluorobenzenesulfonyl chlorides.

B-Raf(V600E) Kinase Inhibition Assay (Luminescent)

This assay determines the ability of a compound to inhibit the activity of the B-Raf(V600E) kinase.

Materials:

• Recombinant active B-Raf(V600E) enzyme

• Kinase substrate (e.g., inactive MEK1)

• ATP

• Kinase buffer (e.g., 5x Kinase Buffer 1)

• Test compound (inhibitor)

• Kinase-Glo® Max reagent

• 96-well white plates

Procedure:

• Master Mixture Preparation: Prepare a master mixture containing 5x Kinase Buffer 1, ATP, and the kinase substrate in water.

• Assay Plate Setup:

  • Add the master mixture to all wells of a 96-well plate.

  • Add the test inhibitor solution to the designated wells. For positive and blank controls, add the same buffer without the inhibitor.

  • To the "Blank" wells, add 1x Kinase Buffer 1 instead of the enzyme.

• Enzyme Addition: Thaw the B-Raf(V600E) enzyme on ice and add it to all wells except the "Blank" wells to initiate the kinase reaction.

• Incubation: Incubate the plate at 30°C for 45 minutes.

• Signal Detection:

  • Add Kinase-Glo® Max reagent to each well.

  • Incubate the plate at room temperature for 15 minutes, protected from light.

  • Measure the luminescence using a microplate reader.

• Data Analysis: The inhibitory activity is calculated based on the reduction in luminescence in the presence of the test compound compared to the positive control. The IC₅₀ value (the concentration of inhibitor required to reduce kinase activity by 50%) is then determined.[2]

Cell Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Materials:

• Cancer cell lines (e.g., Colo205, HCT116)

• Cell culture medium and supplements

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Detergent reagent (to solubilize formazan crystals)

• 96-well clear plates

Procedure:

• Cell Plating: Seed the cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48-72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to metabolize the MTT into purple formazan crystals.

• Solubilization: Add the detergent reagent to each well to dissolve the formazan crystals.

• Absorbance Measurement: Leave the plate at room temperature in the dark for 2 hours and then measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC₅₀ value (the concentration of the compound that inhibits cell proliferation by 50%) is determined from the dose-response curve.[3]

Antibacterial Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution)

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Bacterial strains

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Test compound

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

Procedure:

• Compound Dilution: Prepare a serial two-fold dilution of the test compound in CAMHB in the wells of a 96-well plate.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to the final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the diluted bacterial inoculum to each well. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours.

• Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible bacterial growth (turbidity).[4]

Visualizations

General Workflow for Synthesis and Biological Evaluation

Caption: General workflow for the synthesis and biological evaluation of difluorobenzenesulfonamide derivatives.

Simplified RAF-MEK-ERK Signaling Pathway

Caption: Simplified RAF-MEK-ERK signaling pathway and the point of inhibition by RAF inhibitors.

Conclusion

References

• 1. N-(3-Ethynyl-2,4-difluorophenyl)sulfonamide Derivatives as Selective Raf Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. atcc.org [atcc.org]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Purity Assessment of Synthesized 2,5-Difluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for assessing the purity of synthesized 2,5-Difluorobenzenesulfonyl chloride, a key reagent in the development of novel therapeutics. The performance of this compound is compared with other commercially available alternatives, supported by representative experimental data and detailed methodologies.

Introduction

2,5-Difluorobenzenesulfonyl chloride is a valuable building block in medicinal chemistry, utilized for the synthesis of a wide array of sulfonamide-containing drug candidates. The purity of this reagent is paramount, as impurities can lead to side reactions, the formation of undesired byproducts, and complications in downstream applications and biological testing. This guide outlines the common analytical techniques for purity determination and provides a comparative analysis with alternative sulfonylating agents.

Purity Assessment Methodologies

The purity of 2,5-Difluorobenzenesulfonyl chloride is typically assessed using a combination of chromatographic and spectroscopic techniques. Each method offers distinct advantages in terms of sensitivity, selectivity, and the nature of the information it provides.

Comparison of Analytical Techniques

Technique	Principle	Information Obtained	Sensitivity	Quantitation Capability	Key Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of the analyte between a stationary phase and a liquid mobile phase.	Retention time (t R ), peak area for quantification, and percentage purity.	High (ng to pg)	Excellent	High resolution for separating closely related impurities.	Destructive to the sample.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by detection based on their mass-to-charge ratio.	Retention time, mass spectrum for identification, and peak area for quantification.	Very High (pg to fg)	Excellent	Provides structural information for impurity identification.	Requires the analyte to be volatile and thermally stable.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Chemical shifts, coupling constants, and integration for structural elucidation and quantification of impurities.	Moderate (µg to mg)	Good	Non-destructive and provides detailed structural information.	Lower sensitivity compared to chromatographic methods.
Melting Point Analysis	Determination of the temperature range over which the solid compound transitions to a liquid.	A sharp melting point range indicates high purity.	Low	No	Simple and rapid preliminary assessment of purity.	Not suitable for non-crystalline or thermally unstable compounds.

Representative Purity Data for Synthesized 2,5-Difluorobenzenesulfonyl Chloride

The following table summarizes typical purity data obtained for a batch of synthesized 2,5-Difluorobenzenesulfonyl chloride using the analytical methods described above.

Analytical Method	Parameter	Result
HPLC	Purity by Area %	98.5%
Major Impurity	2,5-Difluoroaniline (0.8%)
GC-MS	Purity by Area %	98.7%
Identified Impurities	2,5-Difluoroaniline, 2,5-Difluorobenzenesulfonic acid
¹H NMR	Purity by Integration	>98%
Observed Impurities	Residual starting material
Melting Point	Range	32-34 °C

Comparison with Alternative Sulfonylating Agents

The choice of a sulfonylating agent in drug discovery is often dictated by the desired electronic properties of the target sulfonamide and the synthetic accessibility. Here, we compare 2,5-Difluorobenzenesulfonyl chloride with other commercially available difluorinated and chlorinated analogues.

Sulfonyl Chloride	Key Structural Feature	Impact on Properties of Resulting Sulfonamides
2,5-Difluorobenzenesulfonyl chloride	Fluorine atoms at positions 2 and 5.	Modulates pKa and lipophilicity, potentially improving metabolic stability and cell permeability.
3,5-Difluorobenzenesulfonyl chloride	Fluorine atoms at positions 3 and 5.[1][2][3][4][5][6]	Symmetrical substitution pattern can influence crystal packing and solid-state properties.
2,6-Difluorobenzenesulfonyl chloride	Fluorine atoms at positions 2 and 6.[7][8]	Steric hindrance from ortho-fluorine atoms can influence reactivity and conformational preferences of the sulfonamide.
5-Chloro-2,4-difluorobenzenesulfonyl chloride	Two fluorine atoms and one chlorine atom.[9]	Offers a different halogen substitution pattern, which can be explored for structure-activity relationship (SAR) studies.
2,4-Dichlorobenzenesulfonyl chloride	Two chlorine atoms.[10]	A common building block that introduces a dichlorophenyl moiety, significantly increasing lipophilicity.[10]

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reproducible and reliable purity data.

High-Performance Liquid Chromatography (HPLC)

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% trifluoroacetic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile to a concentration of 1 mg/mL.

• Data Analysis: Integrate the peak areas to determine the relative percentage of the main component and any impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)[13]

• Instrumentation: A GC system coupled to a mass spectrometer.[11]

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).[11]

• Carrier Gas: Helium.[11]

• Oven Program: Start at 50°C, then ramp to 300°C.[11]

• Injection: Splitless injection of 1 µL of a 1 mg/mL solution in dichloromethane.

• MS Detection: Electron ionization (EI) in full scan mode.

• Data Analysis: Identify the main peak and any impurity peaks by comparing their mass spectra with a library database. Quantify based on peak areas.

¹H NMR Spectroscopy

• Instrumentation: A 400 MHz NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.7 mL of CDCl₃.

• Data Analysis: Identify the characteristic signals for 2,5-Difluorobenzenesulfonyl chloride. The presence of other signals may indicate impurities. Purity can be estimated by comparing the integration of the product signals to those of known impurities or a certified internal standard.

Visualizing the Workflow and Comparisons

Diagrams generated using Graphviz can help to visualize the logical flow of the purity assessment process and the relationships between different analytical techniques.

Caption: Experimental workflow for the synthesis and purity assessment of 2,5-Difluorobenzenesulfonyl chloride.

Caption: Logical comparison of analytical techniques for purity determination.

References

• 1. Buy 3,5-Difluorobenzenesulfonyl chloride | 210532-25-5 [smolecule.com]
• 2. 3,5-DIFLUOROBENZENESULFONYL CHLORIDE | 210532-25-5 [chemicalbook.com]
• 3. CAS RN 210532-25-5 | Fisher Scientific [fishersci.co.uk]
• 4. echemi.com [echemi.com]
• 5. manchesterorganics.com [manchesterorganics.com]
• 6. 3,5-二氟苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. environmentclearance.nic.in [environmentclearance.nic.in]
• 8. 2,6-Difluorobenzenesulfonyl chloride | C6H3ClF2O2S | CID 2734271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. nbinno.com [nbinno.com]
• 10. benchchem.com [benchchem.com]
• 11. rsc.org [rsc.org]

A Comparative Guide to Sulfonyl Chlorides for Amine Protection

For Researchers, Scientists, and Drug Development Professionals

The strategic protection of amine functional groups is a cornerstone of modern organic synthesis, particularly in the fields of medicinal chemistry and drug development. Sulfonyl chlorides offer a robust and versatile platform for amine protection, forming stable sulfonamides that are resilient to a wide range of reaction conditions. The choice of the appropriate sulfonyl chloride is critical and depends on factors such as the desired stability of the protected amine, the orthogonality with other functional groups present in the molecule, and the specific conditions required for its eventual removal.

This guide provides a comparative analysis of commonly employed sulfonyl chlorides for amine protection, supported by experimental data and detailed protocols to aid in the selection of the optimal reagent for your synthetic strategy.

Comparative Data of Common Sulfonyl Chlorides

The following table summarizes the key characteristics and performance of frequently used sulfonyl chlorides in amine protection.

Sulfonyl Chloride	Abbreviation	Structure	Key Features & Applications	Typical Protection Conditions	Typical Deprotection Conditions
p-Toluenesulfonyl chloride	TsCl		Highly stable sulfonamide, widely used, crystalline derivatives.[1]	Pyridine, CH₂Cl₂, 0 °C to rt, 4-12 h	Strong acid (e.g., HBr/AcOH), or reducing agents (e.g., Na/NH₃, SmI₂).[2][3]
Methanesulfonyl chloride	MsCl		Forms stable sulfonamides, often used when aromatic groups are undesirable.[1]	Et₃N, CH₂Cl₂, 0 °C to rt	Similar to tosylamides, often requires harsh reductive or acidic conditions.[4]
2-Nitrobenzenesulfonyl chloride	NsCl (or o-NsCl)		Sulfonamide is readily cleaved under mild, nucleophilic conditions, offering orthogonality to acid- and base-labile groups.[5][6]	Pyridine or Et₃N, CH₂Cl₂, rt, 1-3 h	Thiol (e.g., thiophenol) and a base (e.g., K₂CO₃ or Cs₂CO₃) in CH₃CN or DMF.[5][6][7]
4-Nitrobenzenesulfonyl chloride	NsCl (or p-NsCl)		Similar to 2-nitrobenzenesulfonyl chloride, offering mild cleavage conditions.	Pyridine, CH₂Cl₂, rt, 24 h[8]	Thiol and base.
Dansyl chloride	DnsCl		Forms highly fluorescent sulfonamides, primarily used for labeling and quantification of amines and amino acids.[9][10]	Aqueous buffer (e.g., NaHCO₃ or Na₂CO₃, pH 9-10), acetone or acetonitrile, rt to 60 °C.[10][11]	Generally not used as a protecting group due to the stability of the sulfonamide.
4-Methoxybenzenesulfonyl chloride	MbsCl		The resulting sulfonamide can be cleaved under moderately acidic conditions.	Pyridine or i-Pr₂NEt, CH₂Cl₂, 0 °C to rt.[12]	H₂SO₄/TFA or TFA.

Reaction Mechanism and Experimental Workflow

The protection of an amine with a sulfonyl chloride proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, followed by the elimination of hydrogen chloride, which is typically scavenged by a base.

Caption: General mechanism of amine protection with a sulfonyl chloride.

A typical experimental workflow for the protection and subsequent deprotection of an amine using a sulfonyl chloride involves the initial protection step, followed by other synthetic transformations, and finally, the removal of the sulfonyl group to reveal the free amine.

Caption: General experimental workflow for amine protection and deprotection.

Experimental Protocols

Below are detailed experimental protocols for the protection of a primary amine using three common sulfonyl chlorides.

Protocol 1: Protection of an Amine with p-Toluenesulfonyl Chloride (TsCl)

Materials:

• Primary amine (1.0 mmol)

• p-Toluenesulfonyl chloride (TsCl) (1.1 mmol)

• Pyridine (2.0 mL)

• Dichloromethane (DCM) (10 mL)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the primary amine in dichloromethane (10 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (2.0 mL) to the solution.

• Add p-toluenesulfonyl chloride (1.1 mmol) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM (20 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl (2 x 10 mL), saturated aqueous NaHCO₃ solution (10 mL), and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-tosyl protected amine. Further purification can be achieved by column chromatography or recrystallization.

Protocol 2: Protection of an Amine with 2-Nitrobenzenesulfonyl Chloride (NsCl)

Materials:

• Primary amine (1.0 mmol)

• 2-Nitrobenzenesulfonyl chloride (NsCl) (1.1 mmol)

• Triethylamine (Et₃N) or Pyridine (1.5 mmol)

• Dichloromethane (DCM) (10 mL)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the primary amine in dichloromethane (10 mL) in a round-bottom flask.

• Add triethylamine or pyridine (1.5 mmol).

• Add 2-nitrobenzenesulfonyl chloride (1.1 mmol) and stir the mixture at room temperature for 1-3 hours, monitoring by TLC.[5]

• After the reaction is complete, dilute with DCM and wash with 1 M HCl, followed by saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to give the crude N-nosyl sulfonamide, which can be purified by chromatography.[5]

Protocol 3: Dansylation of an Amine for Analysis

Materials:

• Amine sample (e.g., amino acid)

• Dansyl chloride solution (5 mg/mL in acetone or acetonitrile)

• Sodium bicarbonate buffer (100 mM, pH 9.5)

Procedure:

• Dissolve the amine sample in the sodium bicarbonate buffer.

• Add an excess of the dansyl chloride solution to the amine solution.

• Incubate the mixture at a controlled temperature (e.g., 37-60 °C) for 30-60 minutes in the dark.[11]

• The reaction can be quenched by adding a small amount of a primary or secondary amine (e.g., ethylamine) to consume excess dansyl chloride.

• The resulting fluorescently labeled sulfonamide can be analyzed by techniques such as HPLC or fluorescence spectroscopy.[10][11]

Conclusion

The selection of a sulfonyl chloride for amine protection is a critical decision in the design of a synthetic route. While tosyl and mesyl groups provide robust protection, their removal often requires harsh conditions. In contrast, nitrobenzenesulfonyl groups, such as the nosyl group, offer the significant advantage of being cleavable under mild nucleophilic conditions, providing valuable orthogonality in complex syntheses.[5][6] Dansyl chloride, while forming a very stable sulfonamide, is primarily utilized for the fluorescent labeling and quantification of amines rather than as a protecting group in multi-step synthesis.[9][10] By carefully considering the stability requirements and the deprotection strategies, researchers can effectively utilize sulfonyl chlorides to achieve their synthetic goals.

References

• 1. m.youtube.com [m.youtube.com]
• 2. p-Toluenesulfonamides [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. benchchem.com [benchchem.com]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 8. Stepwise Orthogonal Protection of Calix[4]arene Triamine: A Facile Route to Asymmetric Structures [mdpi.com]
• 9. Dansyl chloride - Wikipedia [en.wikipedia.org]
• 10. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. synarchive.com [synarchive.com]

Safety & Regulatory Compliance

Proper Disposal of 2,5-Difluorobenzenesulfonyl Chloride: A Guide for Laboratory Professionals

For immediate reference, treat 2,5-Difluorobenzenesulfonyl chloride as a corrosive and water-reactive substance. Disposal requires careful chemical neutralization of residual amounts before collection as hazardous waste. Never dispose of it directly down the drain or attempt to neutralize bulk quantities.

This guide provides essential safety and logistical information for the proper handling and disposal of 2,5-Difluorobenzenesulfonyl chloride, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance.

Safety and Hazard Information

2,5-Difluorobenzenesulfonyl chloride is a corrosive compound that can cause severe skin burns and eye damage. It is also water-reactive and liberates toxic gas upon contact with moisture.[1] Strict adherence to safety protocols is mandatory when handling this chemical.

Property	Value	Reference
Molecular Formula	F₂C₆H₃SO₂Cl
Molecular Weight	212.60 g/mol
Appearance	Clear colorless to yellow liquid
Density	1.58 g/mL at 25 °C (lit.)
Boiling Point	221 °C (lit.)
Flash Point	110 °C (230 °F) - closed cup
Hazard Classifications	Skin Corrosion/Irritation (Category 1B), Serious Eye Damage (Category 1)
Signal Word	Danger
Hazard Statements	H314: Causes severe skin burns and eye damage.
Incompatibilities	Strong oxidizing agents, water, strong bases, amines.	[1]
Storage	Store in a dry, cool, and well-ventilated place. Keep container tightly closed and away from moisture.	[1]

Personal Protective Equipment (PPE)

When handling 2,5-Difluorobenzenesulfonyl chloride, the following personal protective equipment is required:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: A lab coat or other protective clothing.

• Respiratory Protection: Use only under a chemical fume hood.[1] If ventilation is inadequate, a NIOSH/MSHA-approved respirator is necessary.

Disposal Procedures

The disposal of 2,5-Difluorobenzenesulfonyl chloride is a multi-stage process that prioritizes safety and regulatory compliance. The following workflow outlines the procedures for both residual and bulk quantities.

Caption: A workflow for the proper disposal of 2,5-Difluorobenzenesulfonyl chloride.

Experimental Protocols

Neutralization of Small, Residual Quantities:

This procedure is suitable for neutralizing small amounts of 2,5-Difluorobenzenesulfonyl chloride, such as residues from cleaning glassware.

• Preparation: In a certified chemical fume hood, prepare an ice bath. In a large beaker (at least 5-10 times the volume of the sulfonyl chloride solution), place a stir bar and a saturated aqueous sodium bicarbonate (NaHCO₃) solution or a 1-2 M sodium hydroxide (NaOH) solution. Place the beaker in the ice bath and begin stirring.

• Neutralization: Slowly and carefully add the 2,5-Difluorobenzenesulfonyl chloride solution to the cold, stirring base solution. The reaction is exothermic and will release gas. The rate of addition should be controlled to prevent excessive foaming or temperature increase.

• pH Verification: Once the addition is complete, remove the beaker from the ice bath and allow it to warm to room temperature. Use pH paper or a calibrated pH meter to test the aqueous layer and ensure it is neutral or slightly basic (pH 7-9). If the solution is still acidic, add more base until the target pH is reached.

• Final Disposal: Once neutralized, transfer the aqueous solution to a designated "Aqueous Hazardous Waste" container provided by your institution.

Disposal of Bulk Quantities:

Bulk quantities of 2,5-Difluorobenzenesulfonyl chloride should not be neutralized in the lab.

• Packaging: Carefully place the original container of 2,5-Difluorobenzenesulfonyl chloride, or a suitable, tightly sealed waste container, in a secondary container.

• Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical name: "2,5-Difluorobenzenesulfonyl chloride".

• Storage: Store the container in a designated hazardous waste accumulation area, away from incompatible materials.

• Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the collection and disposal by a licensed professional waste disposal service.[2]

Spill Management

In the event of a small spill, immediate and correct action is crucial.

• Evacuate: Clear all non-essential personnel from the immediate area.

• Control: Ensure the fume hood is operational to manage vapors.

• Contain: Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda ash. Do not use water or combustible materials.

• Collect: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Inform your laboratory supervisor and institutional EHS office about the spill.

References

• 1. canbipharm.com [canbipharm.com]
• 2. merckmillipore.com [merckmillipore.com]